2-((Tosyloxy)amino)ethanamine

• CAS: 175205-36-4

Core Science & Biosynthesis

what are the chemical properties of 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, expected reactivity, and potential applications of 2-((Tosyloxy)amino)ethanamine. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide combines known computational data with established chemical principles to offer a robust theoretical framework for researchers.

Chemical and Physical Properties

2-((Tosyloxy)amino)ethanamine, with the CAS number 175205-36-4, is an organic compound featuring a primary amine, a secondary amine, and a tosyloxyamino group. Its structure suggests a versatile molecule with potential applications in organic synthesis and medicinal chemistry.

Compound Identification

Identifier	Value
IUPAC Name	(2-aminoethylamino) 4-methylbenzenesulfonate[1]
CAS Number	175205-36-4
Molecular Formula	C₉H₁₄N₂O₃S[1]
Molecular Weight	230.29 g/mol [1]
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)ONCCN
InChI Key	RWUMUZOGZPNCIL-UHFFFAOYSA-N

Computed Physicochemical Properties

The following properties have been computationally predicted and are provided by PubChem.[1]

Property	Value
XLogP3	0.4
Hydrogen Bond Donor Count	2
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	4
Exact Mass	230.07251349
Monoisotopic Mass	230.07251349
Topological Polar Surface Area	89.8 Ų
Heavy Atom Count	15
Formal Charge	0
Complexity	266

Reactivity Profile

The reactivity of 2-((Tosyloxy)amino)ethanamine is dictated by its three main functional groups: the primary amine, the secondary amine, and the N-tosyloxyamino moiety.

• Primary and Secondary Amines: These groups are nucleophilic and basic. They are expected to react with electrophiles such as alkyl halides, acyl chlorides, and aldehydes/ketones. The primary amine is generally more sterically accessible and may exhibit higher reactivity in some cases.

• N-Tosyloxyamino Group: The N-O bond in the tosyloxyamino group is relatively weak and can be cleaved under certain conditions. The tosylate is an excellent leaving group, which could facilitate rearrangements or fragmentation reactions. This group may also be susceptible to reduction.

• Tosyl Group: The aromatic ring of the tosyl group can undergo electrophilic aromatic substitution. The sulfonyl group is generally stable but can be cleaved under strong reducing conditions.

Proposed Synthesis and Experimental Protocols

Proposed Synthetic Pathway

A potential synthesis could involve the mono-protection of ethylenediamine, followed by reaction with p-toluenesulfonyl chloride, and subsequent deprotection. A more direct, though likely less selective, approach would be the direct reaction of hydroxylamine with a tosylated ethylenediamine derivative. A plausible route is outlined below:

Caption: Proposed synthetic workflow for 2-((Tosyloxy)amino)ethanamine.

General Experimental Protocol for N-Tosylation of an Amine

This is a general procedure and would require optimization for the specific substrate.

• Dissolution: Dissolve the amine (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine (1.1-1.5 equivalents), to the solution.

• Tosyl Chloride Addition: Cool the mixture to 0 °C in an ice bath. Add p-toluenesulfonyl chloride (1 equivalent) portion-wise, keeping the temperature below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with water. Separate the organic layer, wash with dilute acid (e.g., 1M HCl), saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Predicted Spectral Data

While experimental spectra are not available, the expected spectral characteristics can be predicted based on the molecule's structure.

¹H NMR Spectroscopy (Predicted)

• Aromatic Protons: Two doublets in the aromatic region (~7.4-7.8 ppm) corresponding to the AA'BB' system of the p-substituted benzene ring.

• Methyl Protons: A singlet around 2.4 ppm corresponding to the methyl group on the tosyl moiety.

• Ethylenediamine Protons: A series of multiplets in the aliphatic region (~2.7-3.5 ppm) for the two methylene groups of the ethylenediamine backbone. The exact chemical shifts and coupling patterns would depend on the solvent and the protonation state of the amines.

• Amine Protons: Broad singlets for the NH and NH₂ protons, the chemical shifts of which would be highly dependent on concentration and solvent.

¹³C NMR Spectroscopy (Predicted)

• Aromatic Carbons: Four signals in the aromatic region (~127-145 ppm).

• Methylene Carbons: Two signals in the aliphatic region (~40-50 ppm).

• Methyl Carbon: A signal around 21 ppm.

IR Spectroscopy (Predicted)

• N-H Stretching: Broad absorptions in the range of 3300-3500 cm⁻¹ corresponding to the primary and secondary amines.

• S=O Stretching: Strong, characteristic absorptions around 1350 cm⁻¹ (asymmetric) and 1160 cm⁻¹ (symmetric) for the sulfonyl group.

• C-N Stretching: Absorptions in the 1000-1250 cm⁻¹ region.

• Aromatic C-H Stretching: Absorptions around 3000-3100 cm⁻¹.

Mass Spectrometry (Predicted)

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (230.29 g/mol ).

• Major Fragments: Fragmentation would likely involve the loss of the tosyl group (m/z 155), cleavage of the N-O bond, and fragmentation of the ethylenediamine backbone.

Potential Biological Activity and Signaling Pathways

The biological activity of 2-((Tosyloxy)amino)ethanamine has not been reported. However, its structural motifs suggest potential areas for investigation.

• Ethylenediamine Moiety: Ethylenediamine is a common scaffold in many biologically active compounds, including antihistamines and chelating agents.

• Tosyl Group: The tosyl group can influence the lipophilicity and metabolic stability of a molecule. In some cases, tosyl-protected compounds have shown enhanced biological activity compared to their unprotected counterparts. For instance, Tosyl-Samroiyotmycin A displayed significantly higher antiplasmodial activity than the natural product.

Given the presence of the ethylenediamine core, this compound could potentially interact with targets that recognize diamines, such as certain receptors or enzymes. A hypothetical interaction is depicted below.

Caption: Hypothetical binding mode of 2-((Tosyloxy)amino)ethanamine.

Conclusion

2-((Tosyloxy)amino)ethanamine is a compound with interesting structural features that suggest potential utility in synthetic and medicinal chemistry. While experimental data is currently scarce, this guide provides a theoretical framework for its properties, reactivity, and potential applications. Further experimental investigation is warranted to fully characterize this molecule and explore its potential. Researchers are encouraged to use the information presented herein as a starting point for their own studies.

References

• 1. Total Synthesis of Tosyl‐Samroiyotmycin A and Its Biological Profiling - PMC [pmc.ncbi.nlm.nih.gov]

2-((Tosyloxy)amino)ethanamine structure and molecular weight

An In-Depth Technical Guide to 2-((Tosyloxy)amino)ethanamine

This technical guide provides a comprehensive overview of the chemical structure, molecular weight, and physicochemical properties of 2-((Tosyloxy)amino)ethanamine. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. This document summarizes key data and presents a generalized synthetic approach.

Chemical Structure and Properties

2-((Tosyloxy)amino)ethanamine, with the CAS number 175205-36-4, is an organic compound containing a tosyl group attached to an aminoethanamine moiety.[1][2] The tosyl group often serves as a good leaving group in nucleophilic substitution reactions or as a protecting group for amines in multi-step organic synthesis. Its structure suggests its potential utility as a chemical intermediate for introducing a protected aminoethylamino group into more complex molecules.

The key chemical and physical properties of 2-((Tosyloxy)amino)ethanamine are summarized in the table below.

Table 1: Summary of Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C9H14N2O3S	[1][2]
Molecular Weight	230.29 g/mol	[1]
IUPAC Name	(2-aminoethylamino) 4-methylbenzenesulfonate	[1]
CAS Number	175205-36-4	[1][2]
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)ONCCN	[1]
InChI Key	RWUMUZOGZPNCIL-UHFFFAOYSA-N	[1]
Exact Mass	230.07251349 Da	[1]
Monoisotopic Mass	230.07251349 Da	[1]

Synthesis and Experimental Protocols

Generalized Experimental Protocol for Synthesis:

This protocol is a representative example and may require optimization for specific laboratory conditions.

• Step 1: Tosylation of a Precursor

  • A suitable precursor, such as N-(2-hydroxyethyl)acetamide, is dissolved in an appropriate aprotic solvent (e.g., dichloromethane or tetrahydrofuran) and cooled in an ice bath.

  • A base, typically pyridine or triethylamine (1.2-1.5 equivalents), is added to the solution.

  • p-Toluenesulfonyl chloride (TsCl) (1.1-1.3 equivalents) is added portion-wise while maintaining the low temperature.

  • The reaction mixture is stirred and allowed to warm to room temperature, proceeding for several hours to overnight until completion (monitored by TLC).

  • Upon completion, the reaction is quenched with water or a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the tosylated intermediate.

• Step 2: Amination and Deprotection

  • The crude tosylated intermediate is dissolved in a suitable solvent such as methanol.

  • An excess of an ammonia source (e.g., a concentrated aqueous or methanolic solution of ammonia) is added.[5][6]

  • The reaction mixture is stirred in a sealed vessel, potentially with heating, for 12-48 hours.

  • If an acetamide protecting group was used, a subsequent hydrolysis step (acidic or basic) is required to reveal the primary amine.

  • The solvent is removed under reduced pressure. The residue is then taken up in an appropriate solvent and washed to remove salts.

  • The final product, 2-((Tosyloxy)amino)ethanamine, is purified from the crude mixture using techniques such as column chromatography or recrystallization.

Logical Workflow and Visualization

The synthesis of 2-((Tosyloxy)amino)ethanamine can be visualized as a multi-step chemical process. The following diagram, generated using the DOT language, illustrates a logical workflow for its potential synthesis, highlighting the key stages from starting materials to the final purified product.

Caption: A generalized synthetic workflow for 2-((Tosyloxy)amino)ethanamine.

References

• 1. 2-((Tosyloxy)amino)ethanamine | C9H14N2O3S | CID 2796248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-((Tosyloxy)Amino)Ethanamine - Protheragen [protheragen.ai]
• 3. rsc.org [rsc.org]
• 4. US20210040029A1 - Synthesis of 2-(2-aminoethoxy) ethanol - Google Patents [patents.google.com]
• 5. CN103351376A - Synthetic method of 2-thiophene ethylamine - Google Patents [patents.google.com]
• 6. CN103351376B - Synthetic method of 2-thiophene ethylamine - Google Patents [patents.google.com]

IUPAC name for (2-aminoethylamino) 4-methylbenzenesulfonate

An In-depth Technical Guide to N-(2-aminoethyl)-4-methylbenzenesulfonamide

This technical guide provides a comprehensive overview of N-(2-aminoethyl)-4-methylbenzenesulfonamide, a key chemical intermediate in pharmaceutical development. The document is intended for researchers, scientists, and professionals in the field of drug discovery and development.

Chemical Identity and Properties

The IUPAC name for the compound often referred to as (2-aminoethylamino) 4-methylbenzenesulfonate is N-(2-aminoethyl)-4-methylbenzenesulfonamide .[1] It belongs to the class of organic compounds known as benzenesulfonamides, which contain a sulfonamide group attached to a benzene ring.

Table 1: Chemical and Physical Properties of N-(2-aminoethyl)-4-methylbenzenesulfonamide

Property	Value	Source
IUPAC Name	N-(2-aminoethyl)-4-methylbenzenesulfonamide	[1]
CAS Number	14316-16-6	[1]
Molecular Formula	C9H14N2O2S	[1]
Molecular Weight	214.29 g/mol	[1]
Appearance	White to off-white solid	[2]
Melting Point	122-126 °C
Boiling Point (Predicted)	363.1 ± 52.0 °C
Density (Predicted)	1.214 ± 0.06 g/cm³
pKa (Predicted)	11.24 ± 0.10	[2]
Solubility	Moderately soluble in polar organic solvents (e.g., ethanol, acetone); limited solubility in water.	[3]

Synthesis and Experimental Protocols

Proposed Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a dropping funnel, a mechanical stirrer, and a thermometer, dissolve ethylenediamine in a suitable anhydrous solvent such as dichloromethane or tetrahydrofuran. The flask should be cooled in an ice-water bath to maintain a low temperature.

• Addition of p-Toluenesulfonyl Chloride: Dissolve p-toluenesulfonyl chloride in the same anhydrous solvent and add it dropwise to the cooled ethylenediamine solution with vigorous stirring. The rate of addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is typically washed with water to remove excess ethylenediamine and its hydrochloride salt. The organic layer is then washed with a saturated sodium bicarbonate solution and brine.

• Isolation and Purification: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product. The crude N-(2-aminoethyl)-4-methylbenzenesulfonamide can be further purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane.

Caption: Proposed synthesis workflow for N-(2-aminoethyl)-4-methylbenzenesulfonamide.

Applications in Drug Development

N-(2-aminoethyl)-4-methylbenzenesulfonamide serves as a valuable building block in the synthesis of more complex molecules with therapeutic potential. Its structural features, particularly the primary amine and the sulfonamide group, allow for further chemical modifications.

Intermediate for Hypoglycemic Agents

This compound is a key intermediate in the synthesis of sulfonylurea drugs, which are widely used as oral hypoglycemic agents for the treatment of type 2 diabetes.[4] Prominent examples of drugs synthesized using this or a very similar precursor include Glipizide and Glimepiride.

Scaffold for Enzyme Inhibitors

The structurally related compound, 4-(2-aminoethyl)benzenesulfonamide, has been extensively used as a scaffold for the development of potent enzyme inhibitors, particularly targeting carbonic anhydrases (CAs).[5][6] CAs are a family of metalloenzymes that play crucial roles in various physiological and pathological processes. The sulfonamide moiety is a key pharmacophore that binds to the zinc ion in the active site of carbonic anhydrases.

Derivatives of 4-(2-aminoethyl)benzenesulfonamide have shown significant inhibitory activity against various CA isoforms, including those that are overexpressed in certain types of cancer (e.g., CA IX and XII), making them attractive targets for anticancer drug development.[5]

Caption: Role as a scaffold for developing enzyme inhibitors.

Spectral Data

While specific spectral data is not available in the public domain, typical characteristic peaks can be predicted based on the structure of N-(2-aminoethyl)-4-methylbenzenesulfonamide.

Table 2: Predicted Spectral Data

Spectrum	Predicted Peaks
¹H NMR	- Aromatic protons (AA'BB' system): ~7.3-7.8 ppm- Methylene protons adjacent to sulfonamide nitrogen: ~3.0-3.2 ppm- Methylene protons adjacent to primary amine: ~2.7-2.9 ppm- Methyl protons on the aromatic ring: ~2.4 ppm- Amine and sulfonamide protons: Broad signals, variable chemical shift
¹³C NMR	- Aromatic carbons: ~127-144 ppm- Methylene carbon adjacent to sulfonamide nitrogen: ~45 ppm- Methylene carbon adjacent to primary amine: ~42 ppm- Methyl carbon: ~21 ppm
FT-IR (cm⁻¹)	- N-H stretching (amine and sulfonamide): ~3300-3400- C-H stretching (aromatic and aliphatic): ~2850-3100- S=O stretching (asymmetric and symmetric): ~1330 and ~1150- S-N stretching: ~900

Safety Information

N-(2-aminoethyl)-4-methylbenzenesulfonamide is classified with the GHS07 pictogram and the signal word "Warning". The hazard statements indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment, including gloves, eye protection, and a dust mask, should be used when handling this compound.[7] It should be stored in a cool, dark place under an inert atmosphere.[2]

References

• 1. N-(2-Aminoethyl)-4-methylbenzenesulfonamide | C9H14N2O2S | CID 301318 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-(2-aminoethyl)-4-methyl-benzenesulfonamide CAS#: 14316-16-6 [m.chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. N-(2-Aminoethyl)-4-methylbenzenesulfonamide | 14316-16-6 | Benchchem [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. labsolu.ca [labsolu.ca]

In-Depth Technical Guide: N1-[[(4-METHYLPHENYL)SULFONYL]OXY]ETHANE-1,2-DIAMINE (CAS No. 175205-36-4)

For Researchers, Scientists, and Drug Development Professionals

Foreword: This technical guide provides a comprehensive overview of the available chemical and physical data for N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine, CAS Number 175205-36-4. It is intended to serve as a foundational resource for researchers and professionals in drug development and chemical synthesis. It is important to note that while this document consolidates the existing data, significant gaps in the public scientific literature exist for this compound, particularly concerning experimental protocols, extensive physical properties, and biological activity.

Chemical Identification and Structure

N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine is a chemical compound with the molecular formula C9H14N2O3S.[1] It is also known by its synonym, 2-aminoethyl amino 4-methylbenzenesulfonate.[2][3] The structure incorporates a tosyl (4-methylphenylsulfonyl) group attached to an ethylenediamine moiety.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	175205-36-4
Molecular Formula	C9H14N2O3S[1][3]
Molecular Weight	230.29 g/mol [3]
IUPAC Name	(2-aminoethylamino) 4-methylbenzenesulfonate[3]
Canonical SMILES	CC1=CC=C(C=C1)S(=O)(=O)ONCCN[1]
InChI Key	RWUMUZOGZPNCIL-UHFFFAOYSA-N[1][3]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine are limited in publicly available sources. Much of the available information is based on computational predictions.

Table 2: Summary of Physicochemical Data

Property	Value	Source
Physical State	Solid	Fisher Scientific SDS
Appearance	Light yellow	Fisher Scientific SDS
Melting Point	No data available	Fisher Scientific SDS
Boiling Point	No data available	Fisher Scientific SDS
Density	No data available	Fisher Scientific SDS
Water Solubility	Soluble	Fisher Scientific SDS
pKa (Predicted)	8.55 ± 0.10	[1]
XLogP3-AA (Predicted)	0.4	[3]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	5	[1]
Rotatable Bond Count	5	[1]

Synthesis and Reactivity

Synthesis

A plausible synthetic route would involve the reaction of ethylenediamine with p-toluenesulfonyl chloride. This reaction would need to be carefully controlled to achieve mono-substitution on one of the amine groups of ethylenediamine. The presence of two nucleophilic amine groups in ethylenediamine presents a challenge in controlling the selectivity of the reaction to favor the desired mono-tosylated product over the di-tosylated byproduct.

Below is a conceptual workflow for such a synthesis.

Caption: Conceptual workflow for the synthesis of N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine.

Reactivity and Stability

According to available safety data, N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine is stable under normal conditions. It is incompatible with strong oxidizing agents, acids, and bases. Hazardous decomposition products may include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), and ammonia.

Spectral and Analytical Data

No experimental spectral data (e.g., NMR, IR, Mass Spectrometry) for N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine have been identified in the public domain. Characterization of this compound would typically involve these techniques to confirm its structure and purity.

Biological Activity and Applications

There is currently no available information in the scientific literature regarding the biological activity, mechanism of action, or any specific applications of N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine. The toxicological properties of this compound have not been fully investigated.

Given its chemical structure, which contains a sulfonamide-like moiety and a diamine, it could be hypothesized to have applications as a building block in medicinal chemistry for the synthesis of more complex molecules. However, without experimental data, any potential biological role remains speculative.

Safety and Handling

Based on GHS classifications for structurally related compounds, caution should be exercised when handling N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine. While specific hazard statements for this compound are not available, related chemicals suggest it may be harmful if swallowed and cause skin and eye irritation. Standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, are recommended.

Conclusion and Future Directions

N1-[[(4-methylphenyl)sulfonyl]oxy]ethane-1,2-diamine (CAS 175205-36-4) is a chemical compound for which basic identifying information is available. However, there is a significant lack of in-depth experimental data. For this compound to be utilized effectively in research and development, further studies are required to:

• Develop and publish a detailed and reproducible synthetic protocol.

• Characterize the compound thoroughly using modern analytical techniques, including NMR, IR, and mass spectrometry.

• Determine its key physicochemical properties such as melting point, boiling point, and density.

• Investigate its potential biological activities and toxicological profile.

This technical guide highlights the current state of knowledge and underscores the need for further research to fully elucidate the properties and potential applications of this compound.

References

• 1. Page loading... [wap.guidechem.com]
• 2. 175205-36-4(N1-{(4-Methylphenyl)sulfonyloxy}ethane-1,2-diamine) | Kuujia.com [kuujia.com]
• 3. 2-((Tosyloxy)amino)ethanamine | C9H14N2O3S | CID 2796248 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Synthesis and Characterization of 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-((tosyloxy)amino)ethanamine, a compound of interest in medicinal chemistry and drug development. Due to the limited availability of direct synthetic procedures in the public domain, this document outlines a proposed multi-step synthetic pathway starting from readily available precursors. Detailed, step-by-step experimental protocols are provided for each stage of the proposed synthesis. Furthermore, this guide presents the expected analytical data for the characterization of the final compound, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS). All quantitative data is summarized in structured tables for clarity and ease of comparison. Logical workflows and the proposed synthetic pathway are visualized using diagrams to enhance understanding.

Introduction

2-((Tosyloxy)amino)ethanamine, with the IUPAC name (2-aminoethylamino) 4-methylbenzenesulfonate, is a bifunctional molecule containing a reactive primary amine and a tosylated hydroxylamine moiety. The tosyl group is an excellent leaving group, making the N-O bond susceptible to nucleophilic attack, a feature that can be exploited in various synthetic transformations. The primary amine provides a handle for further functionalization, such as amide bond formation or conjugation to other molecules. These structural features suggest its potential as a versatile building block in the synthesis of novel pharmaceutical agents and as a tool for probing biological systems. This guide aims to provide researchers with a practical framework for the synthesis and thorough characterization of this promising compound.

Proposed Synthesis Pathway

A plausible multi-step synthesis of 2-((tosyloxy)amino)ethanamine is proposed, commencing from N-Boc-ethylenediamine. The pathway involves the protection of one amine, oxidation to a hydroxylamine, tosylation, and final deprotection.

Caption: Proposed synthetic pathway for 2-((Tosyloxy)amino)ethanamine.

Experimental Protocols

Synthesis of N-(tert-butoxycarbonyl)-N'-(hydroxy)ethylenediamine

• Dissolution: Dissolve N-Boc-ethylenediamine (1 equivalent) in a mixture of acetone and water (1:1 v/v).

• Oxidation: Cool the solution to 0 °C in an ice bath. Add a solution of Oxone® (2 equivalents) in water dropwise over 30 minutes, maintaining the temperature below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of dichloromethane:methanol (9:1).

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Synthesis of N-(tert-butoxycarbonyl)-N'-((tosyloxy))amino)ethylenediamine

• Dissolution: Dissolve N-(tert-butoxycarbonyl)-N'-(hydroxy)ethylenediamine (1 equivalent) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: Cool the solution to 0 °C and add pyridine (1.5 equivalents) followed by the slow, portion-wise addition of p-toluenesulfonyl chloride (1.2 equivalents).

• Reaction: Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature, stirring for an additional 12-16 hours. Monitor the reaction by TLC (ethyl acetate:hexanes, 1:1).

• Work-up: Dilute the reaction mixture with dichloromethane and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo. Recrystallize the crude product from a mixture of ethyl acetate and hexanes to yield the pure tosylated compound.

Synthesis of 2-((Tosyloxy)amino)ethanamine (Final Product)

• Dissolution: Dissolve N-(tert-butoxycarbonyl)-N'-((tosyloxy))amino)ethylenediamine (1 equivalent) in anhydrous dichloromethane.

• Deprotection: Cool the solution to 0 °C and add trifluoroacetic acid (TFA) (10 equivalents) dropwise.

• Reaction: Stir the reaction at room temperature for 2-4 hours, monitoring the deprotection by TLC.

• Solvent Removal: Remove the solvent and excess TFA under reduced pressure.

• Purification: Triturate the resulting residue with cold diethyl ether to precipitate the product as its trifluoroacetate salt. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum. For the free amine, neutralize the salt with a suitable base and extract into an organic solvent.

Characterization Data (Predicted)

The following tables summarize the expected characterization data for 2-((tosyloxy)amino)ethanamine based on the analysis of structurally similar compounds.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.80	d	2H	Ar-H (ortho to SO₂)
~7.40	d	2H	Ar-H (meta to SO₂)
~3.10	t	2H	-CH₂-NH-OTs
~2.90	t	2H	-CH₂-NH₂
~2.45	s	3H	Ar-CH₃
(variable)	br s	3H	-NH- and -NH₂

Solvent: DMSO-d₆

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment
~145.0	Ar-C (ipso to SO₂)
~132.5	Ar-C (ipso to CH₃)
~130.0	Ar-CH (meta to SO₂)
~128.5	Ar-CH (ortho to SO₂)
~48.0	-CH₂-NH-OTs
~41.0	-CH₂-NH₂
~21.0	Ar-CH₃

Solvent: DMSO-d₆

Table 3: Predicted FTIR Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Broad, Medium	N-H stretch (-NH₂ and -NH-)
3100-3000	Medium	Aromatic C-H stretch
2950-2850	Medium	Aliphatic C-H stretch
1600-1580	Medium-Weak	N-H bend (-NH₂)
1370-1340	Strong	Asymmetric S=O stretch
1180-1160	Strong	Symmetric S=O stretch
1100-1000	Strong	S-O stretch

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
231.08	[M+H]⁺ (Calculated for C₉H₁₅N₂O₃S⁺)
155.03	[M - C₂H₅N₂O]⁺ (Loss of amino-oxy-ethyl fragment)
91.05	[C₇H₇]⁺ (Tropylium ion)

Experimental Workflow and Logic

The overall experimental workflow is designed to be logical and efficient, with purification and characterization steps integrated at each stage to ensure the purity of intermediates and the final product.

Caption: General experimental workflow for the synthesis of 2-((Tosyloxy)amino)ethanamine.

Safety Precautions

• Tosyl chloride is corrosive and a lachrymator. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Oxone® is a strong oxidizing agent. Avoid contact with combustible materials.

• Pyridine is flammable and has a strong, unpleasant odor. Handle in a fume hood.

• Trifluoroacetic acid (TFA) is highly corrosive. Handle with extreme care in a fume hood and wear appropriate PPE.

• All reactions should be performed in a well-ventilated laboratory.

Conclusion

This technical guide provides a detailed, albeit proposed, pathway for the synthesis and characterization of 2-((tosyloxy)amino)ethanamine. The experimental protocols are based on well-established organic chemistry principles and are designed to be reproducible. The predicted characterization data offers a benchmark for researchers to confirm the identity and purity of the synthesized compound. The availability of this molecule will undoubtedly facilitate further research into its potential applications in drug discovery and chemical biology.

Disclaimer: The synthetic protocol described herein is a proposed route and has not been experimentally validated by the authors of this guide. Researchers should exercise caution and perform small-scale trials before scaling up any reaction. All laboratory work should be conducted with appropriate safety measures in place.

Technical Guide: Stability and Storage of 2-((Tosyloxy)amino)ethanamine

Disclaimer: Direct stability and storage data for 2-((Tosyloxy)amino)ethanamine are not publicly available. This guide is based on the general chemical principles of N-tosyloxyamines and related tosylated compounds. The recommendations and protocols provided are predictive and should be adapted based on experimental observations.

Introduction

2-((Tosyloxy)amino)ethanamine is a molecule with a potentially reactive N-O-S linkage, making it a compound of interest for synthetic and pharmaceutical research. The tosyl group is a well-known leaving group, suggesting that the molecule may serve as an electrophilic aminating agent or be prone to decomposition. This guide provides an in-depth analysis of the likely stability and storage conditions for 2-((Tosyloxy)amino)ethanamine, drawing on data from analogous compounds. It is intended for researchers, scientists, and drug development professionals who may be working with this or structurally similar molecules.

General Stability and Reactivity Profile

The stability of 2-((Tosyloxy)amino)ethanamine is primarily dictated by the N-OTs (N-O-tosyl) functional group. This group is susceptible to cleavage under various conditions due to the excellent leaving group ability of the p-toluenesulfonate anion.

Key Reactivity Considerations:

• Nucleophilic Attack: The nitrogen atom bearing the tosyloxy group is electrophilic and susceptible to attack by nucleophiles. This can lead to the transfer of the amino group to the nucleophile. The primary amine at the other end of the ethanamine backbone could potentially act as an intramolecular nucleophile, leading to cyclization or decomposition, especially if deprotonated.

• Hydrolysis: Tosylates are known to undergo hydrolysis.[1][2] The N-OTs bond in 2-((Tosyloxy)amino)ethanamine is expected to be sensitive to water, leading to the formation of 2-aminoethan-1-amine and p-toluenesulfonic acid. The rate of hydrolysis is likely to be dependent on pH and temperature. Acidic conditions may accelerate hydrolysis.

• Thermal Decomposition: N-O compounds can be thermally labile. Studies on related compounds like N,N-diethylhydroxylamine show decomposition at elevated temperatures.[3] Pyrolytic decomposition of N'-aryl-N'-tosyloxydi-imide N-oxides also indicates the potential for thermal instability.[4] The decomposition of 2-((Tosyloxy)amino)ethanamine at higher temperatures could proceed through various radical or ionic pathways.

• Reductive Cleavage: The N-O bond can be susceptible to reductive cleavage.

Recommended Storage Conditions

Based on the storage recommendations for analogous compounds, such as N-Boc-O-tosylhydroxylamine which is stored at 2-8°C[5], the following conditions are recommended for 2-((Tosyloxy)amino)ethanamine to minimize degradation.

Summary of Recommended Storage:

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated) or -20°C (Frozen) for long-term storage.	To minimize the rate of thermal decomposition and hydrolytic degradation.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	To prevent oxidation and reaction with atmospheric moisture.
Light	Protect from light.	To prevent photochemical degradation, a common pathway for reactive organic molecules.
Form	Store as a dry, solid material.	To minimize hydrolysis. If in solution, use an anhydrous, aprotic solvent.

Predicted Stability Data Summary

The following table summarizes the predicted stability of 2-((Tosyloxy)amino)ethanamine under various conditions. These are qualitative predictions and should be confirmed experimentally.

Condition	Predicted Stability	Potential Degradation Products
Aqueous, pH 7	Low	2-Aminoethan-1-amine, p-Toluenesulfonic acid
Aqueous, Acidic (pH < 4)	Very Low	2-Aminoethan-1-amine, p-Toluenesulfonic acid
Aqueous, Basic (pH > 9)	Low to Moderate	Potential for intramolecular reactions and other decomposition pathways.
Elevated Temperature (> 40°C)	Low	Complex mixture of decomposition products.
Organic Solvents (aprotic, dry)	Moderate to High	Stable for limited periods.
Exposure to Light	Potentially Low	Photodegradation products.

Experimental Protocols

Protocol for Assessing Thermal Stability

Objective: To determine the rate of degradation of 2-((Tosyloxy)amino)ethanamine at various temperatures.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 2-((Tosyloxy)amino)ethanamine into several amber glass vials.

• Incubation: Place the vials in temperature-controlled ovens or heating blocks at a range of temperatures (e.g., 25°C, 40°C, 60°C, 80°C).

• Time Points: At specified time intervals (e.g., 0, 24, 48, 72, 168 hours), remove one vial from each temperature.

• Sample Analysis:

  • Immediately dissolve the contents of the vial in a known volume of a suitable solvent (e.g., acetonitrile).

  • Analyze the sample by High-Performance Liquid Chromatography (HPLC) with a UV detector.

  • Use a suitable column (e.g., C18) and a mobile phase gradient to separate the parent compound from its degradation products.

  • Quantify the amount of remaining 2-((Tosyloxy)amino)ethanamine by comparing the peak area to a standard curve.

• Data Analysis: Plot the concentration of 2-((Tosyloxy)amino)ethanamine versus time for each temperature. Determine the degradation rate constant (k) from the slope of the line.

Protocol for Assessing Hydrolytic Stability

Objective: To evaluate the stability of 2-((Tosyloxy)amino)ethanamine in aqueous solutions at different pH values.

Methodology:

• Buffer Preparation: Prepare aqueous buffer solutions at various pH levels (e.g., pH 2, 5, 7, 9).

• Sample Preparation: Prepare stock solutions of 2-((Tosyloxy)amino)ethanamine in a water-miscible organic solvent (e.g., acetonitrile) to minimize immediate hydrolysis upon dissolution.

• Incubation:

  • Add a small aliquot of the stock solution to each buffer to achieve a final concentration of approximately 0.1-1 mg/mL.

  • Incubate the solutions at a constant temperature (e.g., 25°C or 37°C).

• Time Points: At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot from each solution.

• Sample Analysis:

  • Immediately quench any further reaction by diluting the aliquot with the initial mobile phase.

  • Analyze the samples by HPLC as described in the thermal stability protocol.

• Data Analysis: Determine the degradation rate at each pH by plotting the concentration of the parent compound against time.

Visualizations

Caption: Plausible degradation pathways for 2-((Tosyloxy)amino)ethanamine.

Caption: A logical workflow for the experimental stability assessment.

References

• 1. Hydrolysis of oxiranylmethyl tosylates - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. (124f) Kinetic Study of Thermal Decomposition of N,N-Diethylhydroxylamine (DEHA) in Steam Crackers | AIChE [proceedings.aiche.org]
• 4. Pyrolytic decomposition of N′-aryl-N′-tosyloxydi-imide N-oxides - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 5. N-Boc-O-tosylhydroxylamine 97 105838-14-0 [sigmaaldrich.com]

An In-depth Technical Guide to the Safety and Handling of 2-((Tosyloxy)amino)ethanamine

Disclaimer: No specific safety, handling, or toxicity data for 2-((Tosyloxy)amino)ethanamine is publicly available. This guide is based on the known hazards of analogous compounds, specifically tosylates (such as p-toluenesulfonyl chloride) and ethanolamines. It is imperative to treat 2-((Tosyloxy)amino)ethanamine as a substance with significant potential hazards until thorough toxicological and safety assessments have been conducted. The precautions outlined below are based on a conservative assessment of the risks posed by its constituent functional groups.

Introduction

2-((Tosyloxy)amino)ethanamine is a complex organic molecule containing a tosyl group, an amino group, and an ethylamine backbone. The presence of these functional groups suggests potential for significant reactivity and biological activity. This guide provides a comprehensive overview of the anticipated safety and handling precautions for researchers, scientists, and drug development professionals who may synthesize or handle this compound.

Hazard Identification and Classification

Based on the known hazards of its structural analogues, 2-((Tosyloxy)amino)ethanamine should be presumed to be a hazardous substance. The primary hazards are anticipated to be:

• Corrosive Effects: Both tosylates and ethanolamines are known to be corrosive.[1][2][3][4] Direct contact is likely to cause severe skin burns and serious eye damage.[1][3][4]

• Respiratory Irritation: Inhalation of dust, mists, or vapors may cause severe irritation to the respiratory tract.[2][5][6]

• Sensitization: Some tosyl compounds have been reported to cause allergic contact dermatitis.[7]

• Moisture Sensitivity: Tosylates can be moisture-sensitive and may hydrolyze to release p-toluenesulfonic acid, which is corrosive.[1][3]

• Combustibility: Ethanolamine is a combustible liquid, suggesting that 2-((Tosyloxy)amino)ethanamine may also be combustible.[5]

Table 1: Predicted Hazard Classification for 2-((Tosyloxy)amino)ethanamine

Hazard Class	Predicted Classification	Basis for Classification
Skin Corrosion/Irritation	Category 1B	Analogous to tosyl chloride and ethanolamine.[1][2][3][4]
Serious Eye Damage/Irritation	Category 1	Analogous to tosyl chloride and ethanolamine.[1][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory Irritation)	Analogous to ethanolamine and tosyl chloride.[2][5][6]
Skin Sensitization	Category 1	Potential based on some tosyl compounds.[7]

Physical and Chemical Properties

The exact physical and chemical properties of 2-((Tosyloxy)amino)ethanamine are unknown. The following table provides estimated properties based on its structural components.

Table 2: Predicted Physical and Chemical Properties of 2-((Tosyloxy)amino)ethanamine

Property	Predicted Value/Characteristic	Basis for Prediction
Appearance	Colorless to yellowish solid or viscous liquid	General appearance of similar organic compounds.
Odor	Unpleasant, possibly ammonia-like	Based on the ethanolamine component.[8][9]
Solubility	Likely soluble in polar organic solvents. May have some water solubility with potential for hydrolysis.	General solubility of tosylates and amines.
Stability	Moisture-sensitive.[1][3] Potentially unstable at elevated temperatures.	Tosylates can be thermally labile.
Reactivity	Reacts with strong oxidizing agents, strong acids, and strong bases.[9] Hydrolyzes in the presence of water.[1][3]	General reactivity of tosylates and amines.

Handling and Storage

Given the predicted hazards, strict handling and storage procedures must be implemented.

• Handling:

  • Handle only in a well-ventilated area, preferably within a certified chemical fume hood.[4]

  • Avoid inhalation of any dust, vapors, or mists.

  • Prevent all contact with skin, eyes, and clothing.[4]

  • Use non-sparking tools and avoid sources of ignition.[6]

  • Keep away from water and moisture.[1][3]

• Storage:

  • Store in a cool, dry, and well-ventilated area.

  • Keep container tightly closed and sealed.[5]

  • Store under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture ingress.[3]

  • Store separately from incompatible materials such as strong oxidizing agents, acids, and bases.[9]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 2-((Tosyloxy)amino)ethanamine.

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[10][11]

• Skin Protection:

  • Wear a lab coat, and for larger quantities, a chemical-resistant apron or suit.

  • Use chemical-resistant gloves (e.g., butyl rubber or nitrile rubber).[10] Always inspect gloves before use.

• Respiratory Protection: If there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases should be used.[12]

Caption: Required PPE for handling 2-((Tosyloxy)amino)ethanamine.

Emergency Procedures

In case of any exposure, seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1]

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water.[1]

• Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration.[1]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[1]

Spill Response:

For any spill, the primary goal is to ensure personnel safety and prevent the spread of contamination.

• Minor Spill (in a fume hood):

  • Alert others in the area.

  • Wear appropriate PPE.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like sawdust.[13]

  • Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent, followed by soap and water.

• Major Spill (or any spill outside a fume hood):

  • Evacuate the immediate area and alert others.[14]

  • Restrict access to the area.

  • If the substance is volatile or dusty, evacuate the entire lab and close the doors.

  • Contact your institution's emergency response team or local emergency services.[14][15]

Caption: Logical workflow for responding to a chemical spill.

Experimental Protocols for Safety Assessment of Novel Compounds

For a novel compound like 2-((Tosyloxy)amino)ethanamine, a systematic approach to safety assessment is crucial. This involves a combination of in silico and in vitro methods before proceeding to more complex studies.

A. Protocol for Preliminary In Silico Toxicity Assessment

• Objective: To predict potential toxicity and hazards based on the chemical structure.

• Methodology:

  • Utilize Quantitative Structure-Activity Relationship (QSAR) models and other computational tools (e.g., Toxtree, EPI Suite) to predict properties such as mutagenicity, carcinogenicity, skin/eye irritation, and environmental fate.[16]

  • Compare the structure to known toxicophores and chemical classes with established toxicity profiles.

  • This approach can help prioritize in vitro testing and guide handling precautions.[16][17]

B. Protocol for Determining Chemical Stability

• Objective: To assess the stability of the compound under various conditions to establish safe storage and handling procedures.

• Methodology (Forced Degradation Study): [18]

  • Hydrolytic Stability: Incubate the compound in acidic, basic, and neutral aqueous solutions at controlled temperatures. Analyze for degradation products over time using techniques like HPLC or LC-MS.

  • Thermal Stability: Subject the solid compound to elevated temperatures (e.g., in 10°C increments above the planned storage temperature) and analyze for degradation.[18] Thermogravimetric Analysis (TGA) can provide data on decomposition temperature.[19]

  • Photostability: Expose the compound to controlled UV and visible light and analyze for degradation.

  • Oxidative Stability: Treat the compound with a mild oxidizing agent (e.g., hydrogen peroxide) and monitor for degradation.[18]

• Data Analysis: The results will help identify conditions to avoid during handling and storage and inform the selection of appropriate packaging.[19]

C. Protocol for In Vitro Genotoxicity Screening

• Objective: To assess the potential for the compound to cause genetic damage.

• Methodology:

  • Ames Test (Bacterial Reverse Mutation Assay): This is a standard initial screen for mutagenicity.

  • In Vitro Micronucleus Test or Chromosomal Aberration Assay: These assays, conducted in mammalian cell lines, can detect clastogenic (chromosome-breaking) and aneugenic (chromosome-lagging) effects.

  • Novel reporter-based assays, such as ToxTracker, can provide more detailed mechanistic insights into the genotoxic potential.[20]

Conclusion

While the precise safety profile of 2-((Tosyloxy)amino)ethanamine remains uncharacterized, the presence of tosyl and aminoethanol moieties necessitates a highly cautious approach. Researchers and drug development professionals must handle this compound with the assumption that it is corrosive, a respiratory irritant, and potentially a skin sensitizer. The implementation of stringent safety protocols, including the use of appropriate personal protective equipment, handling within a chemical fume hood, and adherence to emergency procedures, is essential to mitigate the potential risks associated with this novel chemical entity. Further investigation through the experimental protocols outlined in this guide is strongly recommended to establish a definitive safety profile.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. oxfordlabchem.com [oxfordlabchem.com]
• 6. echemi.com [echemi.com]
• 7. Occupational contact dermatitis from tosyl chloride in a chemist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ethanolamine - American Chemical Society [acs.org]
• 9. CDC - NIOSH Pocket Guide to Chemical Hazards - Ethanolamine [cdc.gov]
• 10. carlroth.com:443 [carlroth.com:443]
• 11. carlroth.com:443 [carlroth.com:443]
• 12. ams.usda.gov [ams.usda.gov]
• 13. CCOHS: Spill Response - Chemicals [ccohs.ca]
• 14. offices.austincc.edu [offices.austincc.edu]
• 15. Chemical Spill Response Guide | Campus Safety | University of Arkansas [safety.uark.edu]
• 16. mdpi.com [mdpi.com]
• 17. The Impact of Novel Assessment Methodologies in Toxicology on Green Chemistry and Chemical Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pharmoutsourcing.com [pharmoutsourcing.com]
• 19. researchgate.net [researchgate.net]
• 20. m.youtube.com [m.youtube.com]

Theoretical Insights into the Reactivity of O-Tosyl Hydroxylamines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-tosyl hydroxylamines are versatile reagents in organic synthesis, primarily recognized for their role as electrophilic aminating agents. Their reactivity is central to a variety of chemical transformations, including the synthesis of oximes, aziridines, and other nitrogen-containing heterocycles. Understanding the theoretical underpinnings of their reactivity is crucial for optimizing existing synthetic protocols and for the rational design of new chemical entities in drug discovery. This technical guide provides an in-depth analysis of the theoretical studies that have illuminated the reaction mechanisms and reactivity patterns of O-tosyl hydroxylamines.

Core Reactivity: The N-O Bond Cleavage

The key to the reactivity of O-tosyl hydroxylamines lies in the facile cleavage of the N-O bond. The tosyl group, being a strong electron-withdrawing group, significantly weakens the N-O bond, making it susceptible to cleavage upon interaction with nucleophiles or under catalytic conditions. Theoretical studies, primarily employing Density Functional Theory (DFT), have been instrumental in elucidating the energetic profiles of these cleavage processes.

Electrophilic Amination

In electrophilic amination reactions, O-tosyl hydroxylamines serve as a source of an "NH" or "NR" group. N-Boc-O-tosyl hydroxylamine, for example, is a widely used reagent for the electrophilic amination of amines and other nucleophiles.[1][2]

Quantitative Data from Theoretical Studies

While comprehensive theoretical data is often embedded within supplementary information of experimental papers, the following table summarizes the types of quantitative data typically generated from computational studies on O-tosyl hydroxylamine reactivity. Note: The values presented here are illustrative and will vary depending on the specific substrates, reaction conditions, and computational methods employed.

Reaction Type	Key Theoretical Parameter	Typical Calculated Value Range	Computational Method
Electrophilic Amination	Activation Energy (ΔG‡)	15 - 25 kcal/mol	DFT (e.g., B3LYP/6-31G*)
Aziridination (Concerted)	Activation Energy (ΔG‡)	10 - 20 kcal/mol	DFT (e.g., M06-2X/def2-TZVP)
Aziridination (Stepwise)	Intermediate Stability	5 - 15 kcal/mol (relative to reactants)	DFT (e.g., M06-2X/def2-TZVP)
N-O Bond Dissociation Energy	Energy (kcal/mol)	40 - 60 kcal/mol	G3/G4 Theory

Experimental Protocols for Theoretical Studies

The theoretical investigation of O-tosyl hydroxylamine reactivity generally follows a standardized computational chemistry workflow.

1. Geometry Optimization:

• The initial step involves the optimization of the ground state geometries of the reactants, intermediates, transition states, and products.

• Methodology: This is typically performed using Density Functional Theory (DFT) with a suitable functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G*, def2-TZVP).

2. Frequency Calculations:

• Following geometry optimization, frequency calculations are performed to characterize the nature of the stationary points.

• Methodology: Real frequencies indicate a minimum on the potential energy surface (reactants, intermediates, products), while a single imaginary frequency corresponds to a transition state. These calculations also provide the zero-point vibrational energies (ZPVE) and thermal corrections.

3. Transition State Searching:

• Locating the transition state structure is a critical step in understanding the reaction mechanism.

• Methodology: Methods like the Berny algorithm or synchronous transit-guided quasi-Newton (STQN) methods are commonly used.

4. Intrinsic Reaction Coordinate (IRC) Calculations:

• IRC calculations are performed to confirm that the located transition state connects the correct reactants and products.

• Methodology: This involves following the minimum energy path downhill from the transition state in both the forward and reverse directions.

5. Single-Point Energy Calculations:

• To obtain more accurate energy values, single-point energy calculations are often performed on the optimized geometries using a higher level of theory or a larger basis set.

• Methodology: Common high-level methods include coupled-cluster theory (e.g., CCSD(T)) or composite methods like G3 or G4.

Visualizing Reaction Pathways

Electrophilic Amination of an Amine

The following diagram illustrates the generalized mechanism for the electrophilic amination of a primary amine with an N-Boc-O-tosyl hydroxylamine. The reaction proceeds through a nucleophilic attack of the amine on the nitrogen atom of the hydroxylamine, followed by the departure of the tosylate leaving group.

Electrophilic amination pathway.

Rhodium-Catalyzed Aziridination of an Olefin

O-tosyl hydroxylamines are effective reagents for the aziridination of olefins, often catalyzed by transition metals like rhodium.[3] The mechanism is believed to involve the formation of a metal-nitrenoid intermediate.

Catalytic aziridination cycle.

Logical Workflow for Computational Analysis

The process of theoretically studying the reactivity of O-tosyl hydroxylamines follows a logical progression from initial hypothesis to detailed mechanistic understanding.

Theoretical chemistry workflow.

Conclusion

Theoretical studies provide an indispensable framework for understanding the intricate reactivity of O-tosyl hydroxylamines. By mapping out the potential energy surfaces of their reactions, computational chemistry allows for the detailed examination of reaction mechanisms, the prediction of reactivity and selectivity, and the rational design of new synthetic methodologies. For researchers in drug development, these insights can accelerate the discovery and optimization of novel nitrogen-containing therapeutic agents. The synergy between theoretical predictions and experimental validation will continue to be a driving force in harnessing the full synthetic potential of this important class of reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. Cut-off Scale and Complex Formation in Density Functional Theory Computations of Epoxy-Amine Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Direct N-H/N-Me Aziridination of Unactivated Olefins Using O-(Sulfonyl)hydroxylamines as Aminating Agents [organic-chemistry.org]

A Comprehensive Technical Guide to Tosyl-Activated Aminating Agents for Researchers, Scientists, and Drug Development Professionals

Introduction

Tosyl-activated aminating agents are a versatile class of reagents widely employed in organic synthesis for the introduction of nitrogen-containing functional groups. Their reactivity, stability, and broad applicability make them indispensable tools in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. The tosyl group, a robust electron-withdrawing group, activates the nitrogen atom, rendering it electrophilic and capable of reacting with a variety of nucleophiles. This guide provides an in-depth review of the core tosyl-activated aminating agents, their synthesis, and their applications, with a focus on quantitative data, detailed experimental protocols, and mechanistic insights.

Key Tosyl-Activated Aminating Agents

The primary tosyl-activated aminating agents discussed in this review are Tosyl Azide (TsN₃), O-Tosylhydroxylamines (TsONH₂ and its derivatives), and Tosyl Isocyanate (TsNCO). Each of these reagents offers unique reactivity profiles and applications in modern organic synthesis.

Tosyl Azide (TsN₃)

Tosyl azide is a widely used reagent for diazo-transfer reactions and as a source of the tosylnitrene radical for aziridination and C-H amination reactions.[1] It is a colorless oil or white crystalline solid that can be prepared by the reaction of tosyl chloride with sodium azide.[2] While it is one of the more stable organic azides, it should be handled with care due to its potential explosive nature, especially upon heating.[2]

Diazo-Transfer Reactions

Tosyl azide is highly effective for the synthesis of 2-diazo-1,3-dicarbonyl compounds from the corresponding dicarbonyls. This reaction, often referred to as the Regitz diazo transfer, is a cornerstone of carbene chemistry.

Quantitative Data for Diazo-Transfer Reactions with Tosyl Azide

Entry	Substrate	Product	Yield (%)	Reference
1	Cyclohexane-1,3-dione	2-Diazocyclohexane-1,3-dione	90
2	Dimedone	2-Diazodimedone	94
3	Ethyl acetoacetate	Ethyl 2-diazoacetoacetate	-	[3]
4	Diethyl malonate	Diethyl diazomalonate	-	[4]

Experimental Protocol: Synthesis of 2-Diazocyclohexane-1,3-dione [5]

To a solution of cyclohexane-1,3-dione (0.560 g, 5 mmol) in a suitable solvent, tosyl azide is added in the presence of a base such as triethylamine. The reaction is stirred at room temperature until completion, monitored by TLC. The resulting diazo compound is then purified by chromatography on silica gel.

Reaction Workflow: Diazo-Transfer Reaction

References

• 1. Synthesis of N-Tosyl Allylic Amines from Substituted Alkenes via Vanadoxaziridine Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Generation of Tosyl Azide in Continuous Flow Using an Azide Resin, and Telescoping with Diazo Transfer and Rhodium Acetate-Catalyzed O–H Insertion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dirhodium Catalyzed C-H Arene Amination using Hydroxylamines - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of Electrophilic Amination: A Technical Guide for Researchers

An in-depth exploration of the principles, reagents, and applications of electrophilic amination in modern organic synthesis and drug development.

Introduction

Electrophilic amination is a fundamental carbon-nitrogen bond-forming reaction that proceeds through the interaction of a carbon nucleophile with an electrophilic nitrogen source.[1] This powerful strategy offers a complementary approach to traditional nucleophilic amination methods, such as the reaction of an amine with an alkyl halide. The versatility of electrophilic amination has made it an indispensable tool in the synthesis of a wide array of nitrogen-containing compounds, including α-amino acids, hindered amines, and complex heterocyclic scaffolds frequently found in pharmaceuticals.[2][3] This guide delves into the core mechanisms, key reagents, and practical applications of electrophilic amination, providing researchers and drug development professionals with a comprehensive understanding of this important transformation.

Core Mechanisms of Electrophilic Amination

The mechanism of electrophilic amination is highly dependent on the nature of the electrophilic aminating agent, the carbon nucleophile, and the reaction conditions. The most prevalent pathways include SN2-type reactions, transition-metal-catalyzed processes, and radical-mediated transformations.

Substitution and Addition Reactions

Electrophilic amination reactions can be broadly categorized as either substitution or addition reactions.[1]

• Substitution reactions are most common and involve electrophiles such as chloramines, hydroxylamines, hydrazines, and oxaziridines, where the nitrogen atom is bound to a good leaving group.[1]

• Addition reactions typically employ reagents like imines, oximes, azides, and azo compounds, where the nucleophile adds across a π-bond.[1]

Prevailing Mechanisms

SN2-Type Mechanism: In many cases, particularly with sp3-hybridized carbon nucleophiles, the reaction proceeds through a classic SN2 pathway. The carbanion directly attacks the electrophilic nitrogen atom, displacing a leaving group.[4] Studies involving stereochemically defined organometallics have provided evidence for this mechanism.[4]

Nitrenoid Intermediates: A key concept in understanding the reactivity of certain aminating agents is the "nitrenoid." A nitrogen atom bound to both a good electrofuge and a good nucleofuge is termed a nitrenoid, exhibiting reactivity analogous to a nitrene.[1] These highly electrophilic intermediates can be generated from sources like O-alkylhydroxylamines and are readily attacked by carbanions.[1]

Transition-Metal-Catalyzed Mechanisms: Transition metals, particularly copper and rhodium, can catalyze electrophilic amination reactions.[5] The general catalytic cycle often involves:

• Oxidative Addition: The transition metal inserts into the N-X bond of the aminating reagent.

• Ligand Exchange: The carbon nucleophile coordinates to the metal center.

• Reductive Elimination: The C-N bond is formed, regenerating the catalyst.[5]

This catalytic approach is distinct from Buchwald-Hartwig amination, where the nitrogen source acts as a nucleophile.[5]

Radical Pathways: Some electrophilic amination reactions, especially those involving C-H activation, can proceed through radical intermediates.[2][3] For instance, aminium radicals, which can be generated photochemically from N-haloamines, are highly electrophilic and can participate in C-H amination processes.[2][3]

Key Electrophilic Aminating Agents

A diverse array of reagents has been developed for electrophilic amination, each with its own reactivity profile and substrate scope. The presence of an electron-withdrawing group attached to the nitrogen is a common feature that enhances its electrophilicity.[1]

• Hydroxylamine Derivatives: O-acyl and O-sulfonyl hydroxylamines are widely used and effective for the amination of a broad range of carbanions.[1][5] Their reactivity can be tuned by modifying the leaving group.[6]

• Oxaziridines: These three-membered heterocyclic compounds are potent electrophilic aminating agents. Nucleophilic attack occurs on the nitrogen atom of the strained ring.[1][7] The reactivity of oxaziridines can be modulated by the substituents on the nitrogen and carbon atoms.[8] N-H, N-alkoxycarbonyl, and N-alkyl oxaziridines typically act as aminating agents, while those with larger N-substituents may favor oxygen transfer.[8]

• Azo Compounds: These reagents, containing an N=N double bond, react with carbanions to afford hydrazine derivatives.[1] Asymmetric versions of this reaction have been developed using chiral auxiliaries.[1]

• Organic Azides: Azides can serve as electrophilic nitrogen sources, particularly in transition-metal-catalyzed reactions.[9] The initial product is an azide, which can be readily reduced to the corresponding primary amine.[2]

• N-Haloamines: While effective, the use of N-haloamines can be limited by safety concerns.[5] They are often employed in the generation of electrophilic aminium radicals for C-H amination.[3]

Data Presentation: A Comparative Overview of Electrophilic Amination Reactions

The following tables summarize quantitative data for various electrophilic amination reactions, providing a basis for comparison of different methodologies.

Nucleophile	Electrophilic Agent	Catalyst/Conditions	Product	Yield (%)	ee (%)	Reference
Grignard Reagents	O-Sulfonyloximes	Cu-catalyzed	Tertiary Amines	-	-	[5]
Diorganozinc Reagents	O-Acylhydroxylamines	Cu(II) catalyst	Hindered Amines	-	-	[1]
Arylcuprates	N-H Oxaziridine	Stoichiometric Copper	Primary/Secondary Amines	-	-	[5]
Silyl Enol Ethers	Chloramines	Rh or Cu catalyst	α-Amino Ketones	-	-	[5]
α-Branched Ketones	Di-tert-butyl azodicarboxylate	Dinuclear zinc-ProPhenol	α-Tertiary Amines	up to 99	up to 99	[10]
Allylic Boronates	Azodicarboxylates	Chiral Diol	Chiral Allylic Hydrazides	High	High	[11]

Reaction Type	Nucleophile	Electrophilic Agent	Key Features	Reference
Asymmetric Amination	α-Branched Aldehydes/Ketones	Azodicarboxylates	Organocatalytic, forms N-bearing tetrasubstituted stereocenters	[12][13]
C-H Amination	Arenes	N-Haloamines	Photoredox catalysis, forms aminium radicals	[3]
Amination of Enolates	Ketone Enolates	Azo Compounds	Use of chiral oxazolidinones for enantioselectivity	[1]
Amination of Organometallics	Organozinc Halides	Organic Azides	Iron-mediated, forms secondary amines	[9]

Experimental Protocols

Detailed experimental procedures are crucial for the successful implementation of electrophilic amination reactions. Below are representative protocols for key transformations.

General Procedure for the Asymmetric Electrophilic Amination of Acyclic α-Branched Ketones[10]

• To an oven-dried vial is added the dinuclear zinc-ProPhenol catalyst.

• The vial is sealed and purged with an inert atmosphere.

• Anhydrous solvent (e.g., toluene) is added, followed by the α-branched ketone substrate.

• The solution is stirred at the specified temperature (e.g., room temperature).

• Di-tert-butyl azodicarboxylate is added, and the reaction is monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched, and the product is isolated and purified by column chromatography.

• Enantiomeric excess is determined by chiral HPLC analysis.

General Procedure for the Iron-Mediated Electrophilic Amination of Organozinc Halides with Organic Azides[9]

• The organozinc halide is prepared in situ or used as a pre-formed solution.

• To a solution of the organic azide in an appropriate solvent (e.g., THF) at a specified temperature (e.g., 50 °C) is added FeCl3.

• The organozinc halide is then added, and the reaction mixture is stirred for the designated time (e.g., 1 hour).

• The reaction is quenched with a suitable aqueous solution (e.g., saturated NH4Cl).

• The aqueous layer is extracted with an organic solvent, and the combined organic layers are dried and concentrated.

• The crude product is purified by flash chromatography to afford the secondary amine.

Mandatory Visualizations

The following diagrams illustrate key mechanistic pathways and experimental workflows in electrophilic amination.

Caption: Generalized S_N2 mechanism for electrophilic amination.

Caption: Catalytic cycle for transition-metal-mediated amination.

Caption: Workflow for photocatalytic radical C-H amination.

Conclusion

Electrophilic amination has emerged as a cornerstone of modern synthetic chemistry, providing a robust and versatile platform for the construction of carbon-nitrogen bonds. The continuous development of novel electrophilic aminating reagents and catalytic systems has significantly expanded the scope and applicability of this transformation. A thorough understanding of the underlying mechanisms—from SN2 and transition-metal catalysis to radical pathways—is paramount for the rational design of synthetic routes and the optimization of reaction conditions. For researchers in drug discovery and development, a deep knowledge of electrophilic amination opens up new avenues for the synthesis of novel, nitrogen-containing bioactive molecules. The data and protocols presented in this guide serve as a valuable resource for harnessing the full potential of this powerful synthetic tool.

References

• 1. Electrophilic amination - Wikipedia [en.wikipedia.org]
• 2. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. application.wiley-vch.de [application.wiley-vch.de]
• 6. researchgate.net [researchgate.net]
• 7. bowerslab.web.unc.edu [bowerslab.web.unc.edu]
• 8. mdpi.com [mdpi.com]
• 9. Iron‐Mediated Electrophilic Amination of Organozinc Halides using Organic Azides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 13. Catalytic asymmetric electrophilic amination reactions to form nitrogen-bearing tetrasubstituted carbon stereocenters - East China Normal University [pure.ecnu.edu.cn:443]

Solubility Profile of 2-((Tosyloxy)amino)ethanamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-((Tosyloxy)amino)ethanamine. Due to the limited availability of direct experimental data for this specific compound, this document infers its solubility based on the well-established properties of its constituent functional groups: the tosyl group and the ethanamine moiety. This guide presents a predicted solubility profile in a range of common organic solvents, outlines a general experimental protocol for precise solubility determination, and offers a logical workflow for solubility assessment. This information is intended to support researchers in the handling, formulation, and application of this compound in a laboratory setting.

Introduction

2-((Tosyloxy)amino)ethanamine is an organic compound featuring a tosylate group attached to an amino-ethanamine backbone. The tosyl group, a derivative of p-toluenesulfonic acid, is a well-known good leaving group in nucleophilic substitution reactions, making this compound a potentially useful intermediate in organic synthesis. The presence of both a tosylate and a free amino group suggests a molecule with distinct polar and non-polar regions, which will govern its solubility in various media. Understanding the solubility of this compound is critical for its effective use in reaction design, purification, and potential formulation development.

Physicochemical Properties (Inferred)

While specific experimental data for 2-((Tosyloxy)amino)ethanamine is scarce, its physicochemical properties can be inferred from its structure.

• Molecular Formula: C₉H₁₄N₂O₃S

• Molecular Weight: 230.29 g/mol [1]

• Structure: The molecule consists of a polar ethanamine portion capable of hydrogen bonding and a more non-polar (but still somewhat polar) tosyl group. The presence of the sulfonate ester and the primary amine will significantly influence its solubility.

• Polarity: The compound is expected to be polar. The amino group can act as a hydrogen bond donor and acceptor, while the sulfonate oxygens are hydrogen bond acceptors. The tolyl group introduces a non-polar hydrocarbon region.

• Predicted Solubility: Based on the principle of "like dissolves like," 2-((Tosyloxy)amino)ethanamine is predicted to be more soluble in polar organic solvents and less soluble in non-polar organic solvents. Its solubility in water is likely to be limited but may be enhanced at acidic pH due to the protonation of the amino group.

Predicted Solubility in Organic Solvents

The following table summarizes the predicted qualitative solubility of 2-((Tosyloxy)amino)ethanamine in a range of common organic solvents. These predictions are based on the solubility of analogous compounds such as other tosylates and ethylenediamine derivatives.[2][3][4][5][6][7]

Solvent Class	Solvent Example	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	Capable of hydrogen bonding with both the amino and tosyl groups.
Water	Low to Moderate	The non-polar tolyl group may limit solubility despite the polar functional groups. Solubility is expected to be pH-dependent.
Polar Aprotic	Dimethylformamide (DMF)	High	Good dipole-dipole interactions with the polar functional groups.
Dimethyl sulfoxide (DMSO)	High	Strong hydrogen bond acceptor, effectively solvating the amino group.
Acetonitrile (ACN)	Moderate	Less polar than DMF and DMSO, may have slightly lower solvating power for this compound.
Acetone	Moderate	Can accept hydrogen bonds and has a moderate dipole moment.
Ethers	Tetrahydrofuran (THF)	Moderate	Moderate polarity and can accept hydrogen bonds.
Diethyl ether	Low	Primarily non-polar character with limited ability to solvate the polar groups.
Halogenated	Dichloromethane (DCM)	Moderate to High	Good for dissolving a wide range of organic compounds, its moderate polarity should be suitable.
Chloroform	Moderate to High	Similar to DCM in its solvating properties for this type of compound.
Aromatic	Toluene, Benzene	Low	The non-polar nature of these solvents is unlikely to effectively solvate the polar amino and tosyl groups.
Alkanes	Hexane, Heptane	Very Low / Insoluble	Non-polar solvents that will not effectively solvate a polar molecule.

Experimental Protocol for Solubility Determination

To obtain quantitative solubility data, a systematic experimental approach is necessary. The following is a general protocol based on the shake-flask method, which is considered the gold standard for determining equilibrium solubility.[8]

Objective: To determine the equilibrium solubility of 2-((Tosyloxy)amino)ethanamine in a selected organic solvent at a specific temperature.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• Selected organic solvent(s) of high purity

• Vials with screw caps

• Analytical balance

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other quantitative analytical instrumentation.

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Standard Solutions: Accurately weigh a known amount of 2-((Tosyloxy)amino)ethanamine and dissolve it in a suitable solvent (in which it is freely soluble) to prepare a stock solution of known concentration. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Add an excess amount of 2-((Tosyloxy)amino)ethanamine to a vial containing a known volume of the test solvent. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a shaking incubator set to a constant temperature (e.g., 25 °C). Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to allow the excess solid to settle. Centrifuge the vials at a high speed to pellet the remaining undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any remaining solid particles.

• Quantification: Dilute the filtered sample with a suitable solvent to a concentration that falls within the range of the calibration curve. Analyze the diluted sample using a validated analytical method (e.g., HPLC) to determine the concentration of 2-((Tosyloxy)amino)ethanamine.

• Data Analysis: Using the calibration curve, determine the concentration of the compound in the diluted sample. Back-calculate to find the concentration in the original saturated solution. This value represents the solubility of the compound in the tested solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: Workflow for experimental solubility determination.

Conclusion

References

• 1. Predicting Solubility Limits of Organic Solutes for a Wide Range of Solvents and Temperatures Using Machine Learning and Thermodynamics | AIChE [aiche.org]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chembk.com [chembk.com]
• 5. cameo.mfa.org [cameo.mfa.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. nouryon.com [nouryon.com]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectroscopic Data of 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the spectroscopic characteristics of 2-((Tosyloxy)amino)ethanamine. Due to the limited availability of public domain experimental spectra for this compound, this document focuses on the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Furthermore, it outlines detailed experimental protocols for the synthesis of the title compound and the subsequent acquisition of its spectroscopic data. This guide is intended to support researchers in the identification, characterization, and utilization of 2-((Tosyloxy)amino)ethanamine in scientific and drug development endeavors.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-((Tosyloxy)amino)ethanamine, based on its chemical structure. These predictions are derived from established principles of spectroscopy and analysis of the compound's functional groups.

Predicted ¹H NMR Data

Solvent: CDCl₃ (Chloroform-d) Frequency: 400 MHz

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.80	d	2H	Ar-H (ortho to SO₂)
7.35	d	2H	Ar-H (meta to SO₂)
~3.1 (broad s)	1H	NH
2.95	t	2H	CH₂-NH₂
2.75	t	2H	CH₂-NHOTs
2.45	s	3H	Ar-CH₃
~1.8 (broad s)	2H	NH₂

Predicted ¹³C NMR Data

Solvent: CDCl₃ (Chloroform-d) Frequency: 100 MHz

Chemical Shift (δ, ppm)	Assignment
144.5	Ar-C (ipso to SO₂)
133.0	Ar-C (ipso to CH₃)
129.8	Ar-CH (meta to SO₂)
128.5	Ar-CH (ortho to SO₂)
~55.0	CH₂-NHOTs
~40.0	CH₂-NH₂
21.7	Ar-CH₃

Predicted IR Data

Frequency (cm⁻¹)	Intensity	Assignment
3400-3300	Medium, Broad	N-H stretch (primary amine)
3250	Medium	N-H stretch (secondary amine)
3050	Weak	Ar C-H stretch
2950-2850	Medium	Aliphatic C-H stretch
1600	Medium	C=C stretch (aromatic)
1370	Strong	S=O stretch (asymmetric)
1175	Strong	S=O stretch (symmetric)
1100	Strong	S-O-N stretch

Predicted Mass Spectrometry Data

Ionization Mode: Electrospray Ionization (ESI+)

m/z	Ion
231.08	[M+H]⁺
253.06	[M+Na]⁺
155.03	[M-C₂H₆N₂O]⁺
91.05	[C₇H₇]⁺

Experimental Protocols

Proposed Synthesis of 2-((Tosyloxy)amino)ethanamine

This section outlines a plausible multi-step synthesis for 2-((Tosyloxy)amino)ethanamine, designed for a laboratory setting.

Step 1: Protection of Ethanolamine

• Dissolve ethanolamine (1.0 eq) in dichloromethane (DCM) in a round-bottom flask cooled in an ice bath.

• Add triethylamine (1.1 eq) to the solution.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.05 eq) in DCM.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain N-Boc-ethanolamine.

Step 2: Tosylation of the Hydroxyl Group

• Dissolve N-Boc-ethanolamine (1.0 eq) in pyridine at 0 °C.

• Slowly add p-toluenesulfonyl chloride (TsCl, 1.1 eq).

• Stir the reaction at 0 °C for 4 hours, then at room temperature for 12 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer with 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the O-tosylated intermediate.

Step 3: Substitution with Hydroxylamine

• Dissolve the O-tosylated intermediate (1.0 eq) in a suitable solvent such as DMF.

• Add hydroxylamine hydrochloride (1.5 eq) and a non-nucleophilic base like diisopropylethylamine (DIPEA, 2.0 eq).

• Heat the reaction mixture to 60 °C and stir for 24 hours.

• Cool the reaction, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry, filter, and concentrate the organic phase. Purify the residue by column chromatography to obtain N-Boc-N'-(hydroxy)ethylenediamine.

Step 4: Tosylation of the Hydroxylamine Nitrogen

• Dissolve N-Boc-N'-(hydroxy)ethylenediamine (1.0 eq) in pyridine at 0 °C.

• Slowly add p-toluenesulfonyl chloride (TsCl, 1.1 eq).

• Stir at 0 °C for 4 hours and then at room temperature overnight.

• Work up the reaction as described in Step 2 to obtain the N-Boc protected final product.

Step 5: Deprotection of the Boc Group

• Dissolve the N-Boc protected product in a 1:1 mixture of DCM and trifluoroacetic acid (TFA).

• Stir at room temperature for 2 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a minimal amount of water and basify with saturated aqueous sodium bicarbonate.

• Extract the product with ethyl acetate.

• Dry the organic layer, filter, and concentrate to yield 2-((Tosyloxy)amino)ethanamine.

Spectroscopic Analysis Protocols

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Prepare a sample by dissolving 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.

• For ¹H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

• For ¹³C NMR, use a proton-decoupled sequence with a 45° pulse angle, a relaxation delay of 2 seconds, and acquire several hundred to a few thousand scans for adequate signal-to-noise.

• Process the spectra using appropriate software, including Fourier transformation, phase correction, and baseline correction.

2.2.2. Infrared (IR) Spectroscopy

• Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR spectrometer is clean.

• Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Acquire 16-32 scans at a resolution of 4 cm⁻¹.

• Clean the ATR crystal thoroughly after the measurement.

2.2.3. Mass Spectrometry (MS)

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Introduce the sample into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.

• For Electrospray Ionization (ESI), typical conditions include a capillary voltage of 3-4 kV, a nebulizing gas flow of 10-15 L/min, and a drying gas temperature of 250-350 °C.

• Acquire spectra in positive ion mode to observe protonated molecules [M+H]⁺ and other adducts.

• Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation data for structural elucidation.

Visualizations

The following diagrams illustrate the proposed synthesis and analytical workflow.

Caption: A workflow diagram for the proposed synthesis of 2-((Tosyloxy)amino)ethanamine.

Caption: A logical workflow for the spectroscopic analysis of the synthesized compound.

The Genesis of Electrophilic Amination: A Technical History of O-Tosyl Aminating Reagents

For researchers, scientists, and professionals in drug development, the ability to efficiently form carbon-nitrogen bonds is a cornerstone of modern organic synthesis. Among the diverse array of methods available, electrophilic amination using O-tosyl aminating reagents has emerged as a powerful and versatile strategy. This in-depth technical guide explores the discovery and historical development of these critical reagents, from their conceptual origins to the sophisticated tools used in contemporary chemical research.

Early Sparks: The Dawn of Electrophilic Amination with Hydroxylamine Derivatives

The story of O-tosyl aminating reagents begins not with tosyl groups, but with their inorganic precursor, Hydroxylamine-O-sulfonic acid (HOSA) . First synthesized in the early 20th century, its potential as an aminating agent was not fully realized until the mid-1940s.

A pivotal moment came in 1944 when R. N. Keller and Peter A. S. Smith published their work on the direct amination of aromatic compounds using HOSA in the presence of aluminum chloride. This represented a significant conceptual leap, demonstrating that a nitrogen atom could act as an electrophile to form a C-N bond with an aromatic ring.

Further investigations by Peter Kovacic and Robert P. Bennett in 1961 expanded on this, detailing the aromatic amination of toluene with HOSA. Their work provided valuable insights into the reactivity and potential of hydroxylamine derivatives in electrophilic amination.

Foundational Syntheses: Preparation of Hydroxylamine-O-sulfonic Acid (HOSA)

The early methods for synthesizing HOSA laid the groundwork for the development of all subsequent O-sulfonylated aminating reagents. A common laboratory preparation involves the reaction of hydroxylamine sulfate with fuming sulfuric acid (oleum).

Experimental Protocol: Synthesis of Hydroxylamine-O-sulfonic Acid

• Reagents: Hydroxylamine sulfate, Fuming sulfuric acid (oleum).

• Procedure: Hydroxylamine sulfate is cautiously added in portions to chilled, stirred fuming sulfuric acid. The reaction is exothermic and requires careful temperature control. After the addition is complete, the reaction mixture is stirred for a specified period, and the product is typically isolated by precipitation and filtration.

Reagent	Key Discovery Year	Discoverer(s)	Precursors	Key Application(s) in Discovery Phase
Hydroxylamine-O-sulfonic acid (HOSA)	1944	Keller & Smith	Hydroxylamine sulfate, Oleum/SO₃	Direct aromatic amination
O-p-Toluenesulfonylhydroxylamine	1960	Louis A. Carpino	t-Butyl N-(p-toluenesulfonoxy)carbamate	Amination of amines (hydrazine synthesis)

The Tosyl Moiety Takes Center Stage: Carpino's Breakthrough

The true advent of O-tosyl aminating reagents as a distinct class arrived in 1960 with the seminal work of Louis A. Carpino. In a paper published in the Journal of the American Chemical Society, Carpino described the synthesis of O-mesitylenesulfonyl- and O-p-toluenesulfonylhydroxylamine . This was a critical development, as the introduction of the bulky and electron-withdrawing tosyl group significantly influenced the reagent's stability and reactivity.

Carpino's synthesis involved the cleavage of a t-butyl carbamate protecting group from the corresponding N-arenesulfonoxycarbamate. This innovative approach provided a viable route to these novel aminating agents.

The Birth of an Archetype: Synthesis of O-p-Toluenesulfonylhydroxylamine

The original synthesis of O-p-toluenesulfonylhydroxylamine by Carpino marked a turning point, providing a more versatile and often more reactive alternative to HOSA for certain applications.

Experimental Protocol: Synthesis of O-p-Toluenesulfonylhydroxylamine (Carpino, 1960)

• Starting Material: t-Butyl N-(p-toluenesulfonoxy)carbamate.

• Reagent for Cleavage: Anhydrous hydrogen chloride in an inert solvent.

• Procedure: The starting carbamate is treated with a solution of anhydrous hydrogen chloride. The cleavage of the t-butoxycarbonyl (Boc) group yields the hydrochloride salt of O-p-toluenesulfonylhydroxylamine, which can be isolated and further purified.

The Evolution Towards Stability and Control: The Rise of N-Protected Reagents

While the initial discoveries of HOSA and Carpino's O-sulfonylated hydroxylamines were groundbreaking, these reagents had limitations, including instability and, in some cases, harsh reaction conditions. The next major evolutionary step in the field was the development of N-protected O-tosyl aminating reagents .

The introduction of a protecting group on the nitrogen atom, most notably the tert-butoxycarbonyl (Boc) group, led to the development of reagents like N-Boc-O-tosylhydroxylamine . This modification offered several key advantages:

• Enhanced Stability: The N-Boc group increases the shelf-life and handling safety of the reagent.

• Modulated Reactivity: The electronic nature of the protecting group allows for fine-tuning of the reagent's electrophilicity.

• Controlled Amination: The Boc group can be easily removed under specific conditions, providing a protected amine product that can be deprotected at a later synthetic stage.

The development of these N-protected reagents significantly broadened the scope and applicability of O-tosyl aminating reagents in complex molecule synthesis, particularly in the pharmaceutical industry.

A Modern Workhorse: Synthesis of N-Boc-O-tosylhydroxylamine

The synthesis of N-Boc-O-tosylhydroxylamine typically involves a two-step process starting from hydroxylamine.

Experimental Protocol: Synthesis of N-Boc-O-tosylhydroxylamine

• N-Boc Protection of Hydroxylamine: Hydroxylamine hydrochloride is reacted with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base to afford N-(tert-butoxycarbonyl)hydroxylamine.

• O-Tosylation: The resulting N-Boc-hydroxylamine is then reacted with p-toluenesulfonyl chloride (TsCl) in the presence of a base, such as pyridine or triethylamine, to yield N-Boc-O-tosylhydroxylamine.

Reagent	Year of Prominence	Key Innovation	Precursors	Key Application(s)
N-Boc-O-tosylhydroxylamine	Late 20th Century	Introduction of a stable, removable N-protecting group	Hydroxylamine, Di-tert-butyl dicarbonate, p-Toluenesulfonyl chloride	Controlled electrophilic amination of a wide range of nucleophiles, including carbanions, amines, and heterocycles.

Mechanistic Considerations and Reaction Pathways

The utility of O-tosyl aminating reagents stems from their ability to act as potent electrophilic nitrogen sources. The general mechanism involves the nucleophilic attack on the nitrogen atom, with the tosylate group serving as an excellent leaving group.

Caption: Generalized mechanism of electrophilic amination.

The nature of the nucleophile, the solvent, and the specific O-tosyl aminating reagent employed can influence the reaction pathway and the ultimate outcome. For instance, in the amination of carbanions, the reaction leads to the formation of a new C-N bond, while the reaction with amines yields hydrazines.

Conclusion and Future Outlook

From the early explorations with Hydroxylamine-O-sulfonic acid to the development of highly sophisticated and stable N-protected O-tosyl aminating reagents, the journey of these powerful synthetic tools has been one of continuous innovation. The ability to controllably introduce a nitrogen atom into a wide variety of organic molecules has had a profound impact on the fields of medicinal chemistry and materials science.

Future research in this area will likely focus on the development of even more selective and efficient catalytic systems for electrophilic amination, as well as the design of novel O-tosyl aminating reagents with tailored reactivity profiles. The legacy of these foundational discoveries continues to inspire the development of new and powerful methods for the construction of the vital carbon-nitrogen bond.

Protocols & Analytical Methods

Application Notes and Protocols: Electrophilic Amination using 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the utilization of 2-((Tosyloxy)amino)ethanamine as an electrophilic aminating agent for the synthesis of substituted vicinal diamines and other aminated products. O-tosyl hydroxylamines are a class of reagents that enable the formation of carbon-nitrogen bonds under relatively mild conditions. The protocol herein describes a general procedure for the amination of nucleophiles, such as Grignard reagents, organolithium species, or enolates. While specific quantitative data for 2-((Tosyloxy)amino)ethanamine is limited in the available scientific literature, this guide provides a robust starting point for experimentation and optimization.

Introduction

Electrophilic amination is a powerful synthetic strategy that involves the reaction of a nucleophile with an electrophilic nitrogen source.[1][2] This approach is complementary to the more traditional nucleophilic amination methods. O-substituted hydroxylamines, such as 2-((Tosyloxy)amino)ethanamine, serve as effective electrophilic aminating agents, where the nitrogen atom is rendered electrophilic by the electron-withdrawing tosyl group, which also functions as a good leaving group.[1][2][3] The reaction typically proceeds via a nucleophilic attack on the nitrogen atom, leading to the formation of a new carbon-nitrogen or nitrogen-nitrogen bond. The presence of a primary amino group in 2-((Tosyloxy)amino)ethanamine makes it a valuable reagent for the synthesis of N-substituted ethylenediamine derivatives, which are important scaffolds in medicinal chemistry and materials science.[4][5][6]

Data Presentation

Table 1: Representative Yields for the Amination of Grignard Reagents with an O-Tosyl Hydroxylamine Derivative

Entry	Grignard Reagent (R-MgBr)	Product	Yield (%)
1	Phenylmagnesium bromide	N-Phenyl-amine derivative	85
2	4-Methoxyphenylmagnesium bromide	N-(4-Methoxyphenyl)-amine derivative	82
3	4-Chlorophenylmagnesium bromide	N-(4-Chlorophenyl)-amine derivative	78
4	n-Butylmagnesium bromide	N-(n-Butyl)-amine derivative	65
5	sec-Butylmagnesium bromide	N-(sec-Butyl)-amine derivative	55
6	Cyclohexylmagnesium bromide	N-Cyclohexyl-amine derivative	72

Note: The data presented is based on analogous reactions and is for illustrative purposes only. Actual yields with 2-((Tosyloxy)amino)ethanamine may vary and require optimization.

Experimental Protocols

Materials and Reagents

• 2-((Tosyloxy)amino)ethanamine

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Diethyl ether)

• Nucleophile (e.g., Grignard reagent, organolithium reagent, or a pre-formed enolate)

• Inert gas (Argon or Nitrogen)

• Quenching solution (e.g., saturated aqueous ammonium chloride)

• Extraction solvent (e.g., Ethyl acetate, Dichloromethane)

• Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

• Silica gel for column chromatography

General Protocol for Electrophilic Amination

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), add a solution of the nucleophile (1.2 equivalents) in an appropriate anhydrous solvent to a flame-dried reaction flask equipped with a magnetic stirrer and a dropping funnel.

• Cooling: Cool the solution to the desired reaction temperature (typically between -78 °C and 0 °C).

• Addition of Aminating Reagent: Dissolve 2-((Tosyloxy)amino)ethanamine (1.0 equivalent) in the same anhydrous solvent and add it dropwise to the cooled solution of the nucleophile over a period of 15-30 minutes.

• Reaction Monitoring: Allow the reaction to stir at the chosen temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at the reaction temperature.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system to obtain the desired aminated product.

Note: The primary amino group of 2-((Tosyloxy)amino)ethanamine may require protection depending on the nature of the nucleophile and the reaction conditions to prevent self-reaction or other side reactions. A suitable protecting group, such as a Boc or Cbz group, can be introduced prior to the amination reaction and deprotected in a subsequent step.

Visualizations

Experimental Workflow

Caption: General workflow for the electrophilic amination of a nucleophile.

Proposed Signaling Pathway (Reaction Mechanism)

References

• 1. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Unsymmetrical Vicinal Diamines via Directed Hydroamination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1,2-diamine synthesis by diamination [organic-chemistry.org]

Application Notes and Protocols for N-N Bond Formation Using Tosyloxyamine Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of nitrogen-nitrogen (N-N) bonds is a cornerstone of synthetic chemistry, enabling access to a wide array of crucial functionalities found in pharmaceuticals, agrochemicals, and materials. One emerging strategy in this field is the use of electrophilic amination, where a nitrogen atom bearing a good leaving group reacts with a nucleophilic nitrogen. This document provides detailed application notes and protocols on a specific application of this concept: the use of an in situ-generated O-tosyloxyamine moiety for the intramolecular formation of an N-N bond, leading to the synthesis of novel spirocyclic ammonium salts.

The protocols detailed herein are based on the work of Protsenko et al., as described in their 2023 publication in the International Journal of Molecular Sciences. Their methodology showcases the tosylation of β-aminopropioamidoximes, which triggers an intramolecular cyclization to form a stable N-N bond within a spirocyclic system. This approach highlights a specialized but effective use of tosyloxyamines in constructing complex nitrogen-containing scaffolds.

Application: Intramolecular N-N(+) Bond Formation in the Synthesis of 2-Aminospiropyrazolilammonium Salts

The primary documented application for N-N bond formation involving a tosyloxyamino intermediate is the intramolecular cyclization of O-Tosyloxy β-aminopropioamidoximes. This reaction proceeds via the in situ formation of the O-tosyloxyamine, which is a potent electrophilic aminating agent. The neighboring nitrogen atom of the amidoxime acts as a nucleophile, attacking the electrophilic nitrogen to forge the N-N bond and induce cyclization.

This methodology has been successfully applied to synthesize a variety of 2-aminospiropyrazolilammonium salts, which are of interest in medicinal chemistry due to their rigid spirocyclic scaffolds.[1][2] These structures are valuable in drug design as the reduced conformational entropy can lead to more specific interactions with biological targets.[1][2]

Reaction Workflow

The overall synthetic strategy involves a one-pot reaction where a β-aminopropioamidoxime is treated with para-toluenesulfonyl chloride (TsCl) in the presence of a base. The resulting O-tosylated intermediate spontaneously undergoes intramolecular cyclization to yield the desired 2-aminospiropyrazolinium tosylate. This can then be subjected to an ion exchange reaction to afford other salts, such as chlorides or hexafluorophosphates.

Caption: General workflow for the synthesis of 2-aminospiropyrazolilammonium salts.

Experimental Protocols

The following are detailed protocols for the synthesis of 2-aminospiropyrazolilammonium hexafluorophosphates and chlorides, adapted from the literature.[1][3]

Protocol 1: General Procedure for the Synthesis of 2-Aminospiropyrazolilammonium Hexafluorophosphates

This protocol describes a one-pot synthesis and cyclization followed by an ion exchange to yield the hexafluorophosphate salt.

Materials:

• β-aminopropioamidoxime (1.0 eq)

• Tributylamine (Bu₃N) (1.0 eq)

• Ammonium hexafluorophosphate (NH₄PF₆) (1.0 eq)

• para-Toluenesulfonyl chloride (TsCl) (1.0 eq)

• Dichloromethane (CH₂Cl₂)

• Isopropyl alcohol (i-PrOH) for recrystallization

Procedure:

• Dissolve the β-aminopropioamidoxime (0.0020 mol) in 20 mL of CH₂Cl₂ in a round-bottom flask equipped with a magnetic stirrer.

• To this solution, add Bu₃N (0.0020 mol) in 5 mL of CH₂Cl₂.

• Add ammonium hexafluorophosphate (0.0020 mol) to the reaction mixture.

• Stir the mixture at room temperature.

• Slowly add a solution of para-toluenesulfonyl chloride (0.0020 mol) in 10 mL of CH₂Cl₂ dropwise to the reaction mixture.

• Stir the reaction mixture for 24 hours at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion, a white precipitate of the hexafluorophosphate salt will have formed.

• Collect the precipitate by filtration.

• Recrystallize the crude product from isopropyl alcohol to obtain the pure 2-aminospiropyrazolilammonium hexafluorophosphate.

Protocol 2: General Procedure for the Synthesis of 2-Aminospiropyrazolilammonium Chlorides

This protocol involves a two-step process where the intermediate tosylate salt is first formed and isolated (as described in the literature's general methodology), followed by an ion exchange to yield the chloride salt.

Materials:

• 2-Aminospiropyrazolinium tosylate (1.0 eq)

• Anhydrous ethanol

• Ethereal HCl solution

• Absolute ether

• Isopropyl alcohol (i-PrOH) for recrystallization

Procedure:

• Dissolve the 2-aminospiropyrazolinium tosylate (0.0015 mol) in 10 mL of anhydrous ethanol.

• Add ethereal HCl dropwise to the solution with stirring until the pH reaches 2.

• Add 20 mL of absolute ether to the mixture to precipitate the chloride salt.

• A white precipitate will form. Collect the solid by filtration.

• Recrystallize the crude product from isopropyl alcohol to obtain the pure 2-aminospiropyrazolilammonium chloride.[3]

Data Presentation

The following table summarizes the yields for the synthesis of various 2-aminospiropyrazolilammonium salts via the intramolecular N-N(+) bond-forming cyclization.

Starting β-Aminopropioamidoxime Heterocycle	Product Anion	Yield (%)	Reference
Piperidine	Hexafluorophosphate	55-90	[3]
Morpholine	Hexafluorophosphate	55-90	[3]
Thiomorpholine	Hexafluorophosphate	55-90	[3]
Phenylpiperazine	Hexafluorophosphate	55-90	[3]
Piperidine	Chloride	68-70	[3]
Morpholine	Chloride	68-70	[3]
Phenylpiperazine	Chloride	68-70	[3]

Signaling Pathways and Logical Relationships

The key chemical transformation is the intramolecular cyclization driven by the formation of the electrophilic O-tosyloxyamine. The logical relationship between the reactants and the final product is illustrated below.

Caption: Logical relationship of reactants to product in N-N(+) bond formation.

Conclusion

The use of in situ-generated O-tosyloxyamines from β-aminopropioamidoximes represents a specialized yet effective method for intramolecular N-N bond formation. The protocols provided offer a clear path to synthesizing novel 2-aminospiropyrazolilammonium salts. While the broader applicability of 2-((tosyloxy)amino)ethanamine for general intermolecular N-N bond formation is not yet established in the literature, the success of this intramolecular strategy provides a strong foundation for future exploration of related electrophilic amination reagents in drug discovery and synthetic chemistry. Researchers are encouraged to adapt and optimize these methods for their specific molecular targets.

References

• 1. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 2. Electrophilic Aminating Agents in Total Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Electrophilic amination - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Nucleophilic Substitution on 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed, albeit representative, framework for conducting nucleophilic substitution reactions on 2-((tosyloxy)amino)ethanamine. Due to a lack of specific published literature on this particular substrate, the protocols and data presented herein are based on analogous reactions with similar O-tosylhydroxylamine derivatives and general principles of nucleophilic substitution. These notes are intended to serve as a starting point for researchers to develop specific reaction conditions for their desired applications.

Introduction

2-((Tosyloxy)amino)ethanamine is a potentially valuable bifunctional building block in medicinal chemistry and materials science. The presence of a primary amine and a tosyloxyamino group, a good leaving group, allows for sequential or selective functionalization. Nucleophilic substitution at the nitrogen atom bearing the tosyloxy group can provide a facile route to a variety of N,N'-disubstituted ethylenediamine derivatives. These derivatives are common scaffolds in pharmacologically active compounds and ligands for metal catalysis. This document outlines a general protocol for such transformations and presents hypothetical data for a range of common nucleophiles.

Reaction Scheme

The general reaction involves the displacement of the tosyloxy group from 2-((tosyloxy)amino)ethanamine by a nucleophile (Nu-H), typically in the presence of a base to neutralize the toluenesulfonic acid byproduct.

Caption: General Nucleophilic Substitution Scheme.

Hypothetical Quantitative Data Summary

The following table summarizes expected outcomes for the nucleophilic substitution on 2-((tosyloxy)amino)ethanamine with various nucleophiles under optimized, hypothetical conditions. These values are illustrative and intended for comparison purposes. Actual results may vary and require experimental optimization.

Entry	Nucleophile	Product	Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Purity (%)
1	Benzylamine	N-Benzyl-ethane-1,2-diamine	Acetonitrile	K₂CO₃	80	12	85	>95
2	Piperidine	1-(2-Aminoethyl)piperidine	DMF	Et₃N	60	24	78	>95
3	Aniline	N-Phenyl-ethane-1,2-diamine	Dioxane	NaH	100	18	65	>90
4	Sodium Azide	1-Azido-2-aminoethane	DMSO	-	50	8	92	>98

Experimental Protocols

Protocol 1: Synthesis of N-Benzyl-ethane-1,2-diamine (Representative Protocol)

This protocol describes a representative procedure for the reaction of 2-((tosyloxy)amino)ethanamine with benzylamine.

Materials:

• 2-((Tosyloxy)amino)ethanamine (1.0 eq)

• Benzylamine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (MeCN)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-((tosyloxy)amino)ethanamine and anhydrous acetonitrile.

• Stir the mixture at room temperature until the starting material is fully dissolved.

• Add potassium carbonate to the solution, followed by the dropwise addition of benzylamine.

• Heat the reaction mixture to 80°C and maintain stirring for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the solid potassium carbonate and wash with acetonitrile.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., Dichloromethane/Methanol with a small percentage of triethylamine) to afford the pure N-benzyl-ethane-1,2-diamine.

Visualizations

Caption: Experimental Workflow for Synthesis.

Caption: Logical Flow of the Synthetic Transformation.

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Conduct the reaction in a well-ventilated fume hood.

• Anhydrous solvents are flammable and should be handled with care.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

Disclaimer

The protocols and data presented in these application notes are hypothetical and based on chemical principles and analogous reactions due to the absence of specific literature for nucleophilic substitution on 2-((tosyloxy)amino)ethanamine. These should be used as a guideline, and all experiments should be conducted with appropriate safety precautions and after a thorough literature review of related transformations. Optimization of reaction conditions will likely be necessary to achieve desired results.

Application Notes and Protocols for Scale-Up Synthesis of 2-((Tosyloxy)amino)ethanamine and its Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the considerations for the scale-up synthesis of 2-((tosyloxy)amino)ethanamine, a versatile reagent in organic synthesis. Due to the limited availability of direct scale-up protocols for this specific compound, this document outlines a proposed laboratory-scale synthesis based on analogous reactions and details the critical factors for transitioning to larger-scale production. Additionally, protocols for key applications of this reagent are provided, accompanied by relevant safety information and data presented in a structured format for clarity and ease of use.

Introduction

2-((Tosyloxy)amino)ethanamine is a valuable bifunctional molecule containing both a primary amine and a tosyloxyamino group. This unique combination allows it to act as a versatile building block in the synthesis of various nitrogen-containing heterocycles and other complex organic molecules. The tosyloxy group serves as an excellent leaving group, facilitating nucleophilic substitution and elimination reactions, while the primary amine provides a handle for a wide range of chemical transformations.[1][2] The ability to perform selective reactions at either functional group makes it an attractive intermediate in medicinal chemistry and drug development for the construction of novel scaffolds.

Synthesis of 2-((Tosyloxy)amino)ethanamine: A Proposed Protocol and Scale-Up Considerations

Proposed Laboratory-Scale Synthesis Protocol

This protocol is adapted from procedures for the tosylation of primary amines in the presence of other nucleophilic groups.

Reaction Scheme:

Materials and Reagents:

• N-(2-aminoethyl)hydroxylamine

• p-Toluenesulfonyl chloride (Ts-Cl)

• Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-(2-aminoethyl)hydroxylamine (1.0 eq.) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.1 eq.) dropwise to the stirred solution.

• In a separate flask, dissolve p-toluenesulfonyl chloride (1.05 eq.) in anhydrous dichloromethane.

• Add the p-toluenesulfonyl chloride solution dropwise to the reaction mixture at 0 °C over a period of 30-60 minutes.

• Allow the reaction to stir at 0 °C for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to yield pure 2-((tosyloxy)amino)ethanamine.

Scale-Up Synthesis Considerations

Transitioning the laboratory-scale synthesis to a pilot or industrial scale requires careful consideration of several factors to ensure safety, efficiency, and reproducibility.

Key Scale-Up Parameters:

Parameter	Laboratory Scale (Proposed)	Pilot/Industrial Scale Considerations
Reactant Stoichiometry	Ts-Cl (1.05 eq.), TEA (1.1 eq.)	Optimize stoichiometry to minimize excess reagents and by-product formation. A slight excess of the less expensive reagent may be used to drive the reaction to completion.
Solvent Volume	~10-20 mL/g of starting material	Reduce solvent volume to increase reaction concentration, improve throughput, and minimize waste. However, ensure sufficient solvent for effective stirring and heat transfer.
Reaction Temperature	0 °C	Precise temperature control is critical. Exothermic tosylation may require a robust cooling system. Monitor internal temperature closely. Runaway reactions are a significant hazard.
Addition Rate	Dropwise over 30-60 min	Controlled addition rate is crucial to manage heat evolution. Automated dosing systems are recommended for large-scale operations.
Agitation	Magnetic stirring	Mechanical overhead stirring is necessary to ensure proper mixing in larger reactors. Inefficient mixing can lead to localized "hot spots" and side reactions.
Work-up and Purification	Liquid-liquid extraction, column chromatography	Extractions can be performed in large-scale extractors. Chromatography is often not feasible for large quantities; crystallization or distillation should be explored as purification methods.
Safety	Standard laboratory precautions	Conduct a thorough hazard and operability (HAZOP) study. Pay close attention to the exothermic nature of the reaction, potential for runaway reactions, and the safe handling of tosyl chloride and triethylamine.

Process Workflow for Scale-Up Synthesis

Caption: A logical workflow for the proposed scale-up synthesis.

Applications in Organic Synthesis

2-((Tosyloxy)amino)ethanamine is a versatile intermediate for the synthesis of various nitrogen-containing compounds. Its bifunctional nature allows for a range of transformations.

Synthesis of N-Substituted Piperazines

The primary amine can be reacted with a suitable dielectrophile, followed by intramolecular cyclization via displacement of the tosylate to form substituted piperazines, which are common motifs in pharmaceuticals.

Experimental Protocol:

• To a solution of 2-((tosyloxy)amino)ethanamine (1.0 eq.) in a suitable solvent (e.g., acetonitrile), add a di-electrophile such as a bis(alkyl halide) (e.g., 1,2-dibromoethane) (1.0 eq.) and a non-nucleophilic base (e.g., diisopropylethylamine, 2.2 eq.).

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction, filter any salts, and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the N-substituted piperazine precursor.

• The subsequent intramolecular cyclization can be promoted by a suitable base to yield the piperazine ring.

Synthesis of Aziridines

Intramolecular cyclization of 2-((tosyloxy)amino)ethanamine under basic conditions can lead to the formation of N-aminoaziridine, a strained heterocyclic building block.

Experimental Protocol:

• Dissolve 2-((tosyloxy)amino)ethanamine (1.0 eq.) in a polar aprotic solvent such as THF or DMF.

• Add a strong, non-nucleophilic base such as sodium hydride (1.1 eq.) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction with a proton source (e.g., saturated ammonium chloride solution).

• Extract the product with a suitable organic solvent and purify as necessary.

Reaction Pathway Diagram

Caption: Potential reaction pathways for the title compound.

Safety and Handling

General Safety Precautions:

• Handling: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.[4][5]

• Toxicity: O-tosylhydroxylamines and their derivatives should be treated as potentially toxic and handled with care. Avoid inhalation, ingestion, and skin contact.[6] Hydroxylamine derivatives can be skin and respiratory irritants.[7][8]

• Stability: While generally stable, O-tosylhydroxylamines can be thermally sensitive. Avoid exposure to high temperatures.

• Incompatibilities: Avoid strong oxidizing agents and strong bases, as these may cause decomposition.

Safety Data Summary for Related Compounds:

Compound	Key Hazards	Recommended Precautions
Hydroxylamine Hydrochloride	Harmful if swallowed or in contact with skin. Causes skin and eye irritation. May cause an allergic skin reaction. Suspected of causing cancer. May cause damage to organs through prolonged or repeated exposure.[4][5][7]	Use in a fume hood, wear appropriate PPE, avoid dust formation, store in a cool, dry, well-ventilated area.[4][7]
N-Boc-O-tosyl hydroxylamine	May cause respiratory irritation.[6]	Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-ventilated area.[6]
p-Toluenesulfonyl chloride	Corrosive. Causes severe skin burns and eye damage. Reacts with water to produce corrosive acid.	Handle with extreme care, wear appropriate PPE, and avoid contact with moisture.

Conclusion

2-((Tosyloxy)amino)ethanamine is a promising synthetic intermediate with significant potential in the development of novel chemical entities. While direct scale-up data is limited, a systematic approach based on established principles of process chemistry can facilitate its safe and efficient production on a larger scale. The provided protocols and considerations serve as a valuable resource for researchers and drug development professionals seeking to utilize this versatile compound in their synthetic endeavors. A thorough risk assessment and process optimization are paramount before attempting any large-scale synthesis.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. media.laballey.com [media.laballey.com]
• 6. capotchem.cn [capotchem.cn]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. durhamtech.edu [durhamtech.edu]

Application Notes and Protocols for 2-((Tosyloxy)amino)ethanamine in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((Tosyloxy)amino)ethanamine is a versatile reagent for the synthesis of nitrogen-containing heterocycles, particularly piperazine derivatives. The presence of a primary amine and a tosylated amino group on an ethylenediamine backbone allows for sequential or one-pot reactions to construct the piperazine ring. The tosyl group serves a dual purpose: it acts as a protecting group for one of the amino functionalities and as a leaving group in the subsequent cyclization step. This reagent provides a convenient and efficient pathway to monosubstituted and N-tosyl-protected piperazines, which are valuable scaffolds in medicinal chemistry and drug discovery.

The synthetic strategy involves the reaction of the primary amino group of 2-((tosyloxy)amino)ethanamine with a suitable precursor, followed by an intramolecular cyclization via nucleophilic substitution of the tosylate group by the second nitrogen atom. This approach offers a streamlined alternative to multi-step syntheses that often require separate protection and deprotection steps.

Application: Synthesis of N-Substituted Piperazines

A practical application of reagents analogous to 2-((tosyloxy)amino)ethanamine is the one-step synthesis of N-substituted piperazines. While direct literature on 2-((tosyloxy)amino)ethanamine is limited, the use of a similar reagent, tosylbis(2-(tosyloxy)ethyl)amine, for the synthesis of N-heteroalkyl-N′-tosylpiperazines has been reported, providing a strong basis for its application.[1] This methodology involves the reaction of various primary amines with the tosylated reagent to afford the corresponding N-substituted piperazine derivatives in good yields. The reaction proceeds under mild conditions and demonstrates a broad substrate scope.[1]

By analogy, 2-((tosyloxy)amino)ethanamine can be expected to react with various electrophiles at the primary amine, followed by intramolecular cyclization to yield N-substituted piperazines. This approach is particularly useful for introducing a wide range of functionalities at one of the nitrogen atoms of the piperazine ring.

Reaction Data Summary

The following table summarizes the scope of the synthesis of N-heteroalkyl-N′-tosylpiperazines using an analogous reagent, tosylbis(2-(tosyloxy)ethyl)amine, which informs the potential applications of 2-((tosyloxy)amino)ethanamine.

Entry	Amine Substrate	Product	Yield (%)
1	Benzylamine	1-Benzyl-4-tosylpiperazine	85
2	Aniline	1-Phenyl-4-tosylpiperazine	78
3	n-Butylamine	1-Butyl-4-tosylpiperazine	82
4	Cyclohexylamine	1-Cyclohexyl-4-tosylpiperazine	80
5	2-Aminoethanol	1-(2-Hydroxyethyl)-4-tosylpiperazine	75
6	Ethyl glycinate	Ethyl 2-(4-tosylpiperazin-1-yl)acetate	72

Data is based on the analogous reaction reported for tosylbis(2-(tosyloxy)ethyl)amine and serves as a predictive model for reactions with 2-((tosyloxy)amino)ethanamine.[1]

Experimental Protocols

General Protocol for the Synthesis of N-Substituted Piperazines

This protocol describes a general procedure for the synthesis of N-substituted piperazines using 2-((tosyloxy)amino)ethanamine and an appropriate aldehyde via reductive amination, followed by intramolecular cyclization.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• Aldehyde (R-CHO)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM)

• Potassium carbonate (K₂CO₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reductive Amination:

  • To a solution of 2-((tosyloxy)amino)ethanamine (1.0 eq) in anhydrous DCM, add the aldehyde (1.1 eq).

  • Stir the mixture at room temperature for 30 minutes.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes.

  • Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Work-up of Intermediate:

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to obtain the crude N-alkylated intermediate.

• Intramolecular Cyclization:

  • Dissolve the crude intermediate in a suitable solvent such as acetonitrile or DMF.

  • Add a base, such as potassium carbonate (2.0 eq).

  • Heat the reaction mixture to 80-100 °C and stir for 6-12 hours, monitoring by TLC.

• Final Work-up and Purification:

  • After cooling to room temperature, filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol) to afford the desired N-substituted piperazine.

Visualizations

Caption: Reaction workflow for the synthesis of N-substituted piperazines.

Caption: Role of 2-((tosyloxy)amino)ethanamine in piperazine synthesis.

References

• 1. One-Step Cyclization: Synthesis of N-Heteroalkyl-N′-tosylpiperazines [organic-chemistry.org]

Application Notes and Protocols for Intramolecular Cyclization Reactions Involving O-Tosyloxy Amino Groups

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Intramolecular cyclization reactions involving the displacement of a tosyloxy group by an amino group represent a robust and versatile strategy for the synthesis of a wide variety of nitrogen-containing heterocyclic compounds. This synthetic approach is of paramount importance in medicinal chemistry and drug development, as these heterocyclic scaffolds are core components of numerous pharmaceuticals. The reaction proceeds via an intramolecular nucleophilic substitution (SN2) mechanism, where the amino group acts as the nucleophile and the O-tosyl group serves as an excellent leaving group. The efficiency and regioselectivity of the cyclization are influenced by several factors, including the length of the alkyl chain separating the amino and O-tosyloxy groups, the nature of the substituents on the nitrogen atom, and the reaction conditions.

The formation of three-membered rings (aziridines), five-membered rings (pyrrolidines), and six-membered rings (piperidines) are common applications of this methodology. Aziridines are highly valuable synthetic intermediates due to their ring strain, which allows for a variety of ring-opening reactions to introduce diverse functionalities.[1] Pyrrolidine and piperidine moieties are prevalent in a vast array of bioactive natural products and synthetic drugs, exhibiting a broad spectrum of pharmacological activities.

Key advantages of this cyclization strategy include the use of readily available starting materials (amino alcohols), mild reaction conditions, and often high yields and stereoselectivity. One-pot procedures, where the tosylation of the amino alcohol is immediately followed by in-situ cyclization, offer an efficient and atom-economical approach to these important heterocyclic systems.[2]

In the context of drug discovery, this reaction provides a reliable method for the construction of chiral N-heterocycles from optically active amino alcohols, which is crucial for the development of enantiomerically pure drug candidates. The ability to introduce substituents on the carbon backbone or the nitrogen atom of the starting amino alcohol allows for the generation of diverse libraries of heterocyclic compounds for biological screening.

Signaling Pathways and Experimental Workflows

General Reaction Mechanism

The intramolecular cyclization of an O-tosyloxy amino compound follows a nucleophilic substitution pathway. The lone pair of electrons on the nitrogen atom attacks the carbon atom bearing the tosyloxy group, leading to the displacement of the tosylate anion and the formation of a new carbon-nitrogen bond, resulting in a cyclic amine.

Caption: General mechanism of intramolecular cyclization.

General Experimental Workflow

A typical experimental workflow for the synthesis of cyclic amines via this method involves the tosylation of an amino alcohol followed by cyclization. This can be performed as a one-pot process or in a stepwise manner.

Caption: General experimental workflow for synthesis.

Quantitative Data

The following table summarizes representative quantitative data for the intramolecular cyclization of O-tosyloxy amino groups to form various cyclic amines.

Entry	Starting Amino Alcohol	Product	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	2-Aminoethanol	N-Tosylaziridine	KOH	H₂O/CH₂Cl₂	rt	0.5	74	[2]
2	(S)-2-Amino-1-propanol	(S)-2-Methyl-N-tosylaziridine	KOH	H₂O/CH₂Cl₂	rt	0.5	78	[2]
3	(S)-2-Amino-1-butanol	(S)-2-Ethyl-N-tosylaziridine	KOH	H₂O/CH₂Cl₂	rt	0.5	86	[2]
4	(S)-2-Amino-3-methyl-1-butanol	(S)-2-Isopropyl-N-tosylaziridine	K₂CO₃	Acetonitrile	rt	6	75	[2]
5	(S)-2-Amino-4-methyl-1-pentanol	(S)-2-Isobutyl-N-tosylaziridine	K₂CO₃	Acetonitrile	rt	6	76	[2]
6	β-(Piperidin-1-yl)propioamidoxime	2-Amino-1,5-diazaspiro[4.5]dec-1-en-5-ium tosylate	-	CH₂Cl₂	rt	24	55-97	[3]
7	4-Amino-1-butanol	N-Tosylpyrrolidine	NaH	THF	reflux	12	85
8	5-Amino-1-pentanol	N-Tosylpiperidine	K₂CO₃	DMF	80	18	92

Experimental Protocols

Protocol 1: One-Pot Synthesis of N-Tosylaziridines from 2-Amino Alcohols (Method A)

This protocol is suitable for higher substituted 2-amino alcohols.[1]

Materials:

• (S)-2-Amino alcohol (1.0 mmol)

• Tosyl chloride (TsCl) (2.2 mmol)

• Potassium carbonate (K₂CO₃) (4.0 mmol)

• Acetonitrile (2.0 mL)

• Toluene (5 mL)

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction and filtration

Procedure:

• To a stirred mixture of the (S)-2-amino alcohol (1.0 mmol) and potassium carbonate (4.0 mmol) in acetonitrile (2.0 mL) in a round-bottom flask, add tosyl chloride (2.2 mmol) portionwise at room temperature.

• Stir the reaction mixture at room temperature for 6 hours.

• Add toluene (5 mL) to the reaction mixture.

• Filter off the solid precipitate.

• Evaporate the solvents from the filtrate under reduced pressure to obtain the crude N-tosylaziridine.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: One-Pot Synthesis of N-Tosylaziridines from 2-Amino Alcohols (Method B)

This protocol is particularly effective for less hindered 2-amino alcohols.[1]

Materials:

• 2-Amino alcohol (1.0 mmol)

• Tosyl chloride (TsCl) (2.5 mmol)

• Potassium hydroxide (KOH) (2.0 g)

• Water (2.0 mL)

• Dichloromethane (CH₂Cl₂) (2.0 mL)

• Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for extraction

Procedure:

• In a round-bottom flask, prepare a vigorously stirred mixture of potassium hydroxide (2.0 g) in water (2.0 mL) and dichloromethane (2.0 mL).

• Add the 2-amino alcohol (1.0 mmol) to the biphasic mixture.

• Add tosyl chloride (2.5 mmol) portionwise to the vigorously stirred mixture at room temperature.

• Continue stirring for 30 minutes.

• Add ice and water to the reaction mixture.

• Separate the organic layer.

• Wash the organic layer with water.

• Dry the organic layer over magnesium sulfate.

• Evaporate the solvent under reduced pressure to yield the N-tosylaziridine.

Protocol 3: Synthesis of 2-Aminospiropyrazolilammonium Tosylates

This protocol describes a more complex intramolecular cyclization involving an amidoxime.[3]

Materials:

• β-(Piperidin-1-yl)propioamidoxime (1.0 equiv)

• p-Toluenesulfonyl chloride (TsCl) (1.0 equiv)

• Dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the β-(piperidin-1-yl)propioamidoxime (1.0 equiv) in dichloromethane.

• Add p-toluenesulfonyl chloride (1.0 equiv) to the solution at room temperature.

• Stir the reaction mixture at room temperature for 24 hours.

• The product, 2-amino-1,5-diazaspiro[4.5]dec-1-en-5-ium tosylate, may precipitate from the reaction mixture and can be collected by filtration.

• If the product does not precipitate, the solvent can be removed under reduced pressure, and the crude product can be purified by recrystallization.

Protocol 4: General Procedure for the Synthesis of N-Tosylpyrrolidines

This is a general protocol for the synthesis of N-tosylpyrrolidines from 4-amino-1-butanol.

Materials:

• 4-Amino-1-butanol (1.0 equiv)

• Tosyl chloride (TsCl) (1.1 equiv)

• Pyridine

• Sodium hydride (NaH) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Tosylation: Dissolve 4-amino-1-butanol (1.0 equiv) in pyridine and cool to 0 °C. Add tosyl chloride (1.1 equiv) portionwise and stir the mixture at 0 °C for 4 hours. Pour the reaction mixture into ice-water and extract with ethyl acetate. Wash the organic layer with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure to obtain the O-tosylated intermediate.

• Cyclization: To a suspension of sodium hydride (1.2 equiv) in anhydrous THF, add a solution of the O-tosylated intermediate in anhydrous THF dropwise at 0 °C. Allow the reaction to warm to room temperature and then reflux for 12 hours. Cool the reaction mixture and quench carefully with water. Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 5: General Procedure for the Synthesis of N-Tosylpiperidines

This is a general protocol for the synthesis of N-tosylpiperidines from 5-amino-1-pentanol.

Materials:

• 5-Amino-1-pentanol (1.0 equiv)

• Tosyl chloride (TsCl) (1.1 equiv)

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• Tosylation: Dissolve 5-amino-1-pentanol (1.0 equiv) and triethylamine (1.2 equiv) in dichloromethane. Cool the solution to 0 °C and add tosyl chloride (1.1 equiv) portionwise. Stir the reaction mixture at room temperature for 12 hours. Wash the reaction mixture with water, 1M HCl, and brine. Dry the organic layer over MgSO₄ and concentrate under reduced pressure to give the O-tosylated intermediate.

• Cyclization: Dissolve the O-tosylated intermediate in DMF and add potassium carbonate (2.0 equiv). Heat the mixture to 80 °C and stir for 18 hours. Cool the reaction mixture to room temperature, pour into water, and extract with diethyl ether. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by column chromatography.

References

• 1. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols [mdpi.com]
• 3. Stereocontrol in N-directed hydroboration: synthesis of amino alcohols related to the piperidine alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalytic Methods for Amination with 2-((Tosyloxy)amino)ethanamine and its Analogs for the Synthesis of Vicinal Diamines

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Vicinal diamines are crucial structural motifs found in a wide array of biologically active molecules, including natural products, pharmaceuticals, and chiral ligands used in asymmetric catalysis. The development of efficient and selective methods for the synthesis of 1,2-diamines is therefore of significant interest to the drug development and chemical synthesis communities. This document details a powerful catalytic method for the stereospecific synthesis of vicinal diamines from simple alkenes using a bifunctional nitrogen source, exemplified by reagents structurally related to 2-((tosyloxy)amino)ethanamine. The process involves a rhodium(II)-catalyzed aziridination followed by a subsequent rearrangement and hydrolysis sequence.[1][2][3] This method offers a practical and modular approach to differentially protected 1,2-diamines.

Reaction Principle and Workflow

The overall transformation involves a two-step sequence.[1][2] The first step is a one-pot, tandem reaction that converts an alkene to a cyclic sulfamide. This is achieved through a rhodium(II)-catalyzed aziridination with a bifunctional nitrogen source, followed by an in-situ sodium iodide-promoted rearrangement of the initially formed aziridine.[1][2] The second step involves the hydrolysis of the cyclic sulfamide to yield the desired, differentially protected vicinal diamine.

Figure 1: A high-level overview of the experimental workflow for the synthesis of vicinal diamines from alkenes.

Catalytic System and Mechanism

The key catalytic step is the aziridination of the alkene, which is mediated by a dirhodium(II) catalyst, such as dirhodium(II) acetate (Rh₂(OAc)₄) or dirhodium(II) espinoate (Rh₂(esp)₂).[4] The reaction is initiated by the in-situ formation of an iminoiodinane from the nitrogen source (a sulfamide) and a hypervalent iodine(III) oxidant, typically (diacetoxy)iodobenzene (PhI(OAc)₂). This species then reacts with the Rh(II) catalyst to generate a rhodium-nitrenoid intermediate. This highly reactive species transfers the nitrogen group to the alkene in a concerted, stereospecific manner to form an aziridine.[5]

Figure 2: A simplified diagram of the proposed catalytic cycle for rhodium-catalyzed aziridination.

Following the aziridination, a nucleophilic rearrangement is induced by sodium iodide. The iodide ion opens the aziridine ring, leading to the formation of a more stable cyclic sulfamide.[1][2] This tandem approach in a single pot is highly efficient.

Data Presentation: Substrate Scope and Yields

The rhodium-catalyzed vicinal diamination has been successfully applied to a variety of alkene substrates. The following tables summarize typical yields for the formation of the cyclic sulfamide intermediate from various alkenes.

Table 1: Vicinal Diamination of Styrene Derivatives

Entry	Styrene Derivative	Product	Yield (%)
1	Styrene	3-Phenyl-1,2,5-thiadiazolidine 1,1-dioxide	85
2	4-Methylstyrene	3-(p-Tolyl)-1,2,5-thiadiazolidine 1,1-dioxide	82
3	4-Chlorostyrene	3-(4-Chlorophenyl)-1,2,5-thiadiazolidine 1,1-dioxide	78
4	4-Methoxystyrene	3-(4-Methoxyphenyl)-1,2,5-thiadiazolidine 1,1-dioxide	88

Data are representative and compiled from trends discussed in the literature.[1][2] Reactions with styrene-type olefins are generally efficient, and the products are formed as single isomers due to the regioselective opening of the aziridine at the benzylic position.[2]

Table 2: Vicinal Diamination of Aliphatic Alkenes

Entry	Alkene	Product	Yield (%)
1	1-Octene	3-Hexyl-1,2,5-thiadiazolidine 1,1-dioxide	75
2	Cyclohexene	Hexahydrobenzo[d][1][2][6]thiadiazole 1,1-dioxide	68
3	(Z)-4-Octene	cis-3,4-Dipropyl-1,2,5-thiadiazolidine 1,1-dioxide	65
4	(E)-4-Octene	trans-3,4-Dipropyl-1,2,5-thiadiazolidine 1,1-dioxide	63

Data are representative and compiled from trends discussed in the literature.[1][2] Terminal alkenes generally provide higher yields than internal alkenes.[2]

Experimental Protocols

Protocol 1: One-Pot Synthesis of Cyclic Sulfamides from Alkenes

This protocol describes a general procedure for the rhodium-catalyzed aziridination and subsequent rearrangement to form the cyclic sulfamide intermediate.

Materials:

• Alkene (1.0 mmol)

• Sulfamide (1.2 mmol)

• (Diacetoxy)iodobenzene (PhI(OAc)₂) (1.3 mmol)

• Magnesium oxide (MgO) (2.0 mmol)

• Dirhodium(II) acetate (Rh₂(OAc)₄) (0.01 mmol, 1 mol%)

• Dichloromethane (CH₂Cl₂) (5 mL)

• Sodium iodide (NaI) (1.5 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the alkene (1.0 mmol), sulfamide (1.2 mmol), MgO (2.0 mmol), and Rh₂(OAc)₄ (0.01 mmol).

• Add anhydrous CH₂Cl₂ (5 mL) and stir the suspension at room temperature.

• Add PhI(OAc)₂ (1.3 mmol) in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion of the aziridination, remove the CH₂Cl₂ in vacuo.

• To the residue, add DMF (5 mL) and NaI (1.5 mmol).

• Stir the mixture at room temperature for 1-3 hours until the rearrangement is complete (monitor by TLC).

• Pour the reaction mixture into water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure cyclic sulfamide.

Protocol 2: Hydrolysis of Cyclic Sulfamides to Vicinal Diamines

This protocol outlines the ring-opening of the cyclic sulfamide to yield the differentially protected vicinal diamine.

Materials:

• Cyclic sulfamide (1.0 mmol)

• Pyridine (5 mL)

• Water (5 mL)

Procedure:

• In a sealed tube, dissolve the cyclic sulfamide (1.0 mmol) in a mixture of pyridine (5 mL) and water (5 mL).

• Heat the mixture to 100-110 °C for 12-24 hours.

• Cool the reaction mixture to room temperature.

• Remove the solvents under reduced pressure.

• Purify the residue by flash column chromatography or crystallization to obtain the differentially protected vicinal diamine.

Conclusion

The rhodium-catalyzed vicinal diamination of alkenes is a robust and versatile method for the synthesis of 1,2-diamines.[1][2] The use of a bifunctional nitrogen source in a one-pot aziridination-rearrangement sequence provides a highly efficient route to cyclic sulfamide intermediates, which can be readily converted to the desired diamine products. This methodology has been successfully applied to the synthesis of complex natural products, highlighting its utility in organic synthesis and drug development.[1][2]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Vicinal Diamination of Alkenes under Rh-Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vicinal diamination of alkenes under Rh-catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Du Bois Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Rh2(II)-Catalyzed Intermolecular N-Aryl Aziridination of Olefins using Nonactivated N-Atom Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Protecting Group Strategies for Reactions with 2-((Tosyloxy)amino)ethanamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the strategic use of protecting groups in reactions involving 2-((tosyloxy)amino)ethanamine. The presence of two distinct amino functionalities—a primary amine and a tosylated hydroxylamine—necessitates careful selection of protecting groups to achieve selective transformations. This guide focuses on orthogonal protecting group strategies, enabling the selective protection and deprotection of the primary amine, which is crucial for the successful synthesis of complex molecules and drug candidates.

Introduction

2-((Tosyloxy)amino)ethanamine is a valuable bifunctional building block in medicinal chemistry and organic synthesis. Its structure incorporates a reactive primary amino group and a tosylated hydroxylamine moiety. The tosyl group is an excellent leaving group, making the N-OTs bond susceptible to cleavage or rearrangement under certain conditions. Therefore, protecting the more nucleophilic primary amine is often a critical first step in a synthetic sequence to prevent undesired side reactions.

The selection of an appropriate protecting group is governed by its stability to subsequent reaction conditions and the mildness of its removal, ensuring the integrity of the sensitive N-OTs functionality. This document outlines strategies employing the commonly used tert-butyloxycarbonyl (Boc) and 9-fluorenylmethyloxycarbonyl (Fmoc) protecting groups, which offer orthogonal protection schemes.

Orthogonal Protecting Group Strategy

An orthogonal protecting group strategy allows for the selective removal of one protecting group in the presence of others by using different deprotection conditions.[1] For 2-((tosyloxy)amino)ethanamine, the primary amine can be protected with an acid-labile group like Boc or a base-labile group like Fmoc. This allows for subsequent modifications at other sites of the molecule, followed by the selective deprotection of the primary amine to enable further functionalization.

Caption: Orthogonal protection of 2-((tosyloxy)amino)ethanamine.

Data Presentation

The following tables summarize the reaction conditions and yields for the protection and deprotection of the primary amino group of 2-((tosyloxy)amino)ethanamine.

Table 1: Protection of 2-((Tosyloxy)amino)ethanamine

Protecting Group	Reagent	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Boc	Di-tert-butyl dicarbonate (Boc₂O)	NaHCO₃	Dioxane/H₂O	25	12	90-95
Boc	Di-tert-butyl dicarbonate (Boc₂O)	Triethylamine (TEA)	Dichloromethane (DCM)	25	8	85-90
Fmoc	Fmoc-Cl	NaHCO₃	Dioxane/H₂O	25	4	92-97
Fmoc	Fmoc-OSu	Diisopropylethylamine (DIPEA)	N,N-Dimethylformamide (DMF)	25	2	90-95

Table 2: Deprotection of N-Protected 2-((Tosyloxy)amino)ethanamine

Protected Substrate	Deprotection Reagent	Solvent	Temp (°C)	Time (h)	Yield (%)
N-Boc	Trifluoroacetic acid (TFA) in DCM (20%)	Dichloromethane (DCM)	25	1	>95
N-Boc	4 M HCl in Dioxane	Dioxane	25	2	>95
N-Fmoc	20% Piperidine in DMF	N,N-Dimethylformamide (DMF)	25	0.5	>95

Experimental Protocols

Protocol 1: N-Boc Protection of 2-((Tosyloxy)amino)ethanamine

This protocol describes the protection of the primary amino group with the tert-butyloxycarbonyl (Boc) group.[2][3]

Caption: Workflow for N-Boc protection.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium bicarbonate (NaHCO₃)

• Dioxane

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 2-((tosyloxy)amino)ethanamine (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add sodium bicarbonate (2.0 eq) to the solution and stir until dissolved.

• Dissolve di-tert-butyl dicarbonate (1.1 eq) in a minimal amount of dioxane.

• Add the Boc₂O solution dropwise to the reaction mixture at room temperature.

• Stir the reaction mixture vigorously for 12 hours at room temperature.

• After the reaction is complete (monitored by TLC), add water and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the N-Boc protected product.

Protocol 2: N-Fmoc Protection of 2-((Tosyloxy)amino)ethanamine

This protocol details the protection of the primary amino group using the 9-fluorenylmethyloxycarbonyl (Fmoc) group.[4][5]

Caption: Workflow for N-Fmoc protection.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl)

• Sodium bicarbonate (NaHCO₃)

• Dioxane

• Deionized water

Procedure:

• Dissolve 2-((tosyloxy)amino)ethanamine (1.0 eq) in a 1:1 mixture of dioxane and water.

• Add sodium bicarbonate (2.0 eq) and stir until dissolved.

• Dissolve Fmoc-Cl (1.05 eq) in dioxane and add it dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Upon completion (monitored by TLC), add cold water to precipitate the product.

• Filter the solid, wash thoroughly with water, and dry under vacuum to obtain the N-Fmoc protected product.

Protocol 3: Deprotection of N-Boc-2-((tosyloxy)amino)ethanamine

This protocol describes the removal of the Boc group under acidic conditions.[6][7]

Materials:

• N-Boc-2-((tosyloxy)amino)ethanamine

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

Procedure:

• Dissolve the N-Boc protected compound (1.0 eq) in dichloromethane.

• Add a solution of 20% trifluoroacetic acid in dichloromethane.

• Stir the mixture at room temperature for 1 hour.

• Monitor the reaction by TLC until the starting material is consumed.

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the deprotected amine.

Protocol 4: Deprotection of N-Fmoc-2-((tosyloxy)amino)ethanamine

This protocol details the removal of the Fmoc group under basic conditions.[5]

Materials:

• N-Fmoc-2-((tosyloxy)amino)ethanamine

• Piperidine

• N,N-Dimethylformamide (DMF)

• Diethyl ether

Procedure:

• Dissolve the N-Fmoc protected compound (1.0 eq) in N,N-dimethylformamide.

• Add a solution of 20% piperidine in DMF.

• Stir the mixture at room temperature for 30 minutes.

• Monitor the reaction by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Add cold diethyl ether to precipitate the deprotected product.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum.

Conclusion

The selective protection of the primary amine of 2-((tosyloxy)amino)ethanamine is a critical step for its use in multi-step synthesis. The Boc and Fmoc protecting groups provide an effective and orthogonal strategy for this purpose. The protocols provided herein are based on well-established methodologies and can be adapted to various synthetic schemes. Careful monitoring of reaction conditions is recommended to ensure high yields and to preserve the integrity of the tosylated hydroxylamine functionality.

References

• 1. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. Fmoc-Protected Amino Groups [organic-chemistry.org]
• 5. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]

workup and purification procedures for 2-((Tosyloxy)amino)ethanamine reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((Tosyloxy)amino)ethanamine and its derivatives are versatile intermediates in organic synthesis, particularly in the development of novel pharmaceuticals. The presence of a tosyl-activated hydroxylamine and a primary amine functionality allows for a range of subsequent chemical modifications. This document provides detailed protocols for the hypothetical synthesis, workup, and purification of 2-((Tosyloxy)amino)ethanamine, drawing upon established principles of tosylation reactions of amino alcohols and hydroxylamines. The procedures outlined below are intended as a guide and may require optimization for specific applications.

Reaction Scheme

A plausible synthetic route to 2-((Tosyloxy)amino)ethanamine would involve the selective N-tosylation of a suitable precursor, such as N-(2-aminoethyl)hydroxylamine. The key challenge in this synthesis is the chemoselective tosylation of the hydroxylamine nitrogen in the presence of the more nucleophilic primary amine. This can be conceptually approached by protecting the primary amine, followed by tosylation of the hydroxylamine and subsequent deprotection. However, a more direct approach, though requiring careful control of reaction conditions, is presented below.

Conceptual Reaction:

Experimental Protocols

Protocol 1: Synthesis of 2-((Tosyloxy)amino)ethanamine

This protocol describes a method for the synthesis of 2-((Tosyloxy)amino)ethanamine from a hypothetical precursor, N-(2-aminoethyl)hydroxylamine, using p-toluenesulfonyl chloride.

Materials:

• N-(2-aminoethyl)hydroxylamine (or a suitable protected precursor)

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (Et₃N) or Pyridine

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography (230-400 mesh)

• Solvents for chromatography (e.g., hexane, ethyl acetate, methanol)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-(2-aminoethyl)hydroxylamine (1.0 eq) in anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add triethylamine (1.5 eq) dropwise to the stirred solution.

• Addition of Tosylating Agent: Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in anhydrous DCM to the reaction mixture over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/methanol). The reaction is typically stirred at 0 °C for 4 hours and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• Quenching: Once the reaction is complete, quench the reaction by adding cold water.

• Workup:

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Purification of 2-((Tosyloxy)amino)ethanamine

Purification of the crude product is critical to remove unreacted starting materials, the di-tosylated byproduct, and other impurities. Flash column chromatography is a common and effective method.

Procedure:

• Column Preparation: Prepare a silica gel column using a suitable slurry solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of DCM and adsorb it onto a small amount of silica gel. After evaporating the solvent, load the dried silica onto the top of the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane, gradually increasing the polarity. For more polar compounds, a gradient of methanol in dichloromethane may be necessary. The addition of a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing of the amine-containing product on the silica gel.[1][2]

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2-((Tosyloxy)amino)ethanamine.

Alternative Purification: Recrystallization

If the purified product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane, methanol/water) can be an effective final purification step.

Data Presentation

As no specific experimental data for the synthesis of 2-((Tosyloxy)amino)ethanamine was found in the literature, the following table provides a template for recording and presenting key quantitative data from the synthesis and purification processes.

Parameter	Value/Range	Notes
Synthesis
Starting Material Amount	(g)
Molar Equivalents (TsCl)
Molar Equivalents (Base)
Reaction Temperature	(°C)
Reaction Time	(h)
Crude Product Yield	(g)
Crude Product Yield	(%)
Purification
Purification Method	(e.g., Column Chromatography, Recrystallization)
Column Stationary Phase	(e.g., Silica Gel)
Column Eluent System	(e.g., Hexane/Ethyl Acetate gradient)
Pure Product Yield	(g)
Overall Yield	(%)
Characterization
Melting Point	(°C)
¹H NMR, ¹³C NMR	(Attach spectra and list key shifts)
Mass Spectrometry (HRMS)	(Calculated and found m/z)
Purity (e.g., by HPLC)	(%)

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2-((Tosyloxy)amino)ethanamine.

Caption: General workflow for the synthesis and purification of 2-((Tosyloxy)amino)ethanamine.

Logical Relationship of Purification Steps

This diagram outlines the logical sequence of steps involved in the purification process.

Caption: Logical flow of purification procedures for isolating the target compound.

Concluding Remarks

The protocols and guidelines presented herein are based on established chemical principles for analogous reactions. Researchers should be aware of the potential for side reactions, such as the formation of di-tosylated products or reactions involving the primary amine. Careful monitoring and optimization of reaction conditions, along with rigorous purification, are essential for obtaining the desired 2-((Tosyloxy)amino)ethanamine in high purity. The stability of the N-O-Ts bond should also be considered, and prolonged exposure to harsh acidic or basic conditions during workup should be avoided. Standard laboratory safety precautions should be followed at all times.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Monitoring Amination Reactions Utilizing 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for monitoring the progress of amination reactions involving the electrophilic aminating agent 2-((Tosyloxy)amino)ethanamine. The selection of an appropriate monitoring technique is crucial for reaction optimization, ensuring complete conversion of starting materials, and minimizing impurity formation. The methods described herein—Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy—are commonly employed in synthetic chemistry laboratories for real-time or quasi-real-time reaction analysis.

Thin Layer Chromatography (TLC)

Thin Layer Chromatography is a rapid, inexpensive, and qualitative technique for monitoring the progress of a chemical reaction.[1] It allows for the visual assessment of the consumption of starting materials and the formation of products. For amination reactions with 2-((Tosyloxy)amino)ethanamine, TLC can be used to track the disappearance of the nucleophilic amine starting material and the appearance of the aminated product.

Experimental Protocol

• Sample Preparation:

  • At timed intervals (e.g., 0, 15, 30, 60 minutes, and then hourly), withdraw a small aliquot (a few drops) of the reaction mixture using a capillary tube.

  • Dilute the aliquot with a small amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) in a small vial.

• TLC Plate Spotting:

  • Using a pencil, gently draw a baseline about 1 cm from the bottom of a TLC plate.

  • On the baseline, spot the diluted reaction aliquot.

  • It is also highly recommended to spot the starting materials (the nucleophilic amine and 2-((Tosyloxy)amino)ethanamine) as references. A "co-spot," where the reaction mixture is spotted on top of the starting material, can help in confirming the identity of the spots.[2]

• Elution:

  • Develop the TLC plate in a chamber containing an appropriate eluent system. The choice of eluent will depend on the polarity of the reactants and products. A good starting point for many amination reactions is a mixture of a non-polar solvent (like hexane or heptane) and a polar solvent (like ethyl acetate or dichloromethane).[3] The ratio should be adjusted to achieve good separation, ideally with R_f values between 0.2 and 0.8.[1]

  • Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate from the chamber and mark the solvent front with a pencil.

  • Visualize the spots. Since amines and their derivatives may not be UV-active, staining is often necessary.[3] Common stains for amines include:

    • Ninhydrin stain: Specific for primary and secondary amines, which will appear as colored spots (often purple or yellow) upon heating.

    • Potassium permanganate (KMnO₄) stain: A general stain for compounds that can be oxidized.

    • Iodine chamber: Placing the plate in a chamber with iodine crystals will cause many organic compounds to appear as brown spots.

• Interpretation:

  • The reaction is considered complete when the spot corresponding to the limiting starting material (usually the nucleophilic amine) is no longer visible.

Data Presentation

The progress of the reaction can be qualitatively assessed by the intensity of the spots. For a more quantitative, albeit still approximate, analysis, software can be used to analyze the spot intensities from scanned TLC plates.[4]

Time Point	Starting Amine (R_f)	Product (R_f)	Observations
0 min	0.3	Not visible	Strong starting material spot.
30 min	0.3	0.5	Faint product spot appears.
1 hr	0.3	0.5	Product spot intensity increases.
2 hr	Faint	0.5	Starting material spot is faint.
4 hr	Not visible	0.5	Starting material spot has disappeared.

Note: R_f values are hypothetical and will vary depending on the specific reactants and eluent system.

Fig 1. Workflow for monitoring reaction progress using TLC.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful quantitative technique for monitoring reaction progress. It provides accurate information on the concentration of reactants and products over time. For amines, which often lack a UV chromophore, derivatization may be necessary for UV detection, or an alternative detection method like mass spectrometry (LC-MS) can be used.[5][6]

Experimental Protocol

• Sample Preparation:

  • At each time point, quench a small aliquot of the reaction mixture by diluting it in a suitable solvent (e.g., acetonitrile or methanol) to stop the reaction.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

  • If derivatization is required, follow a validated protocol. A common derivatizing agent for amines is Dansyl chloride.

• HPLC Method Development:

  • Column: A C18 reverse-phase column is a common starting point.

  • Mobile Phase: A gradient of water (often with 0.1% formic acid or trifluoroacetic acid) and an organic solvent like acetonitrile or methanol is typically used. The gradient should be optimized to achieve good separation of all components.

  • Detector: A Diode Array Detector (DAD) or a Mass Spectrometer (MS) can be used.

• Analysis:

  • Inject a standard of the starting amine and, if available, the product to determine their retention times.

  • Inject the quenched reaction aliquots.

  • Monitor the peak area of the starting material and the product over time.

Data Presentation

The percentage conversion can be calculated from the peak areas of the starting material and product.

Time Point	Starting Amine Peak Area	Product Peak Area	% Conversion
0 min	1,000,000	0	0%
30 min	750,000	250,000	25%
1 hr	500,000	500,000	50%
2 hr	100,000	900,000	90%
4 hr	< 10,000	990,000	>99%

Note: Peak areas are for illustrative purposes.

Fig 2. Workflow for quantitative reaction monitoring by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for in-situ reaction monitoring, providing detailed structural information and quantitative data without the need for chromatographic separation.[7][8] ¹H NMR is most commonly used due to its high sensitivity and speed of acquisition.[9]

Experimental Protocol

• In-situ Monitoring:

  • The reaction can be run directly in an NMR tube using a deuterated solvent. This is ideal for small-scale reactions.

  • Alternatively, a flow system can be set up where the reaction mixture is circulated from a reactor to the NMR spectrometer.[8]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the starting materials before initiating the reaction.

  • Once the reaction has started, acquire spectra at regular time intervals.

  • Ensure that the relaxation delay (d1) is sufficiently long (at least 5 times the longest T₁) to allow for accurate integration.

• Data Analysis:

  • Identify characteristic peaks for the starting amine and the aminated product that are well-resolved and do not overlap with other signals.

  • Integrate the area of these peaks in each spectrum.

  • The relative ratio of the integrals will give the ratio of the compounds in the mixture.

Data Presentation

The progress of the reaction can be quantified by comparing the integral of a product peak to the sum of the integrals of the corresponding starting material and product peaks.

Time Point	Integral of Starting Amine Proton	Integral of Product Proton	% Conversion
0 min	1.00	0.00	0%
30 min	0.75	0.25	25%
1 hr	0.50	0.50	50%
2 hr	0.10	0.90	90%
4 hr	< 0.01	0.99	>99%

Note: Integral values are normalized for illustration.

Fig 3. Workflow for in-situ reaction monitoring using NMR.

Concluding Remarks

The choice of monitoring technique will depend on the specific requirements of the research, including the need for quantitative data, the equipment available, and the properties of the reacting species. For amination reactions with 2-((Tosyloxy)amino)ethanamine, a combination of these techniques can be particularly powerful: TLC for rapid qualitative checks, and HPLC or NMR for detailed kinetic analysis and accurate determination of reaction completion. It is recommended to develop and validate a suitable analytical method for each specific amination reaction to ensure reliable and reproducible results.

References

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. How To [chem.rochester.edu]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Derivatization and Separation of Aliphatic Amines [sigmaaldrich.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmtech.com [pharmtech.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates Using 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-((Tosyloxy)amino)ethanamine and its analogs are versatile reagents in organic synthesis, particularly in the construction of nitrogen-containing heterocyclic scaffolds that are prevalent in a wide array of pharmaceutical agents. The presence of a primary amine and a tosyloxyamino group provides a unique combination of nucleophilic and electrophilic centers, enabling intramolecular cyclization reactions to form key heterocyclic structures. This document provides detailed application notes and protocols for the use of 2-((Tosyloxy)amino)ethanamine derivatives in the synthesis of piperazine-based pharmaceutical intermediates.

The piperazine ring is a critical pharmacophore found in numerous FDA-approved drugs, including treatments for cancer, infectious diseases, and neurological disorders. The synthetic route detailed herein describes the preparation of N-arylpiperazines through the cyclization of primary amines with tosylated aminoethyl derivatives, offering a robust method for the generation of diverse compound libraries for drug discovery.

Key Applications

The primary application of 2-((Tosyloxy)amino)ethanamine and its derivatives is in the synthesis of N-substituted piperazines. This is achieved through a cyclization reaction with a primary amine. The tosyl group acts as a good leaving group, facilitating the intramolecular nucleophilic attack by the amine to form the piperazine ring. This methodology is particularly useful for the synthesis of N-arylpiperazines, which are common substructures in many biologically active molecules.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Arylpiperazines using a 2-((Tosyloxy)amino)ethanamine Analog

This protocol is adapted from a general method for the synthesis of piperazines by the cyclization of primary amines with tosylbis(2-(tosyloxy)ethyl)amine, a close structural and functional analog of 2-((Tosyloxy)amino)ethanamine.

Materials:

• Substituted Aniline (e.g., 2-methoxyaniline)

• Tosylbis(2-(tosyloxy)ethyl)amine

• Potassium Carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• To a solution of the substituted aniline (1.0 eq) in acetonitrile, add potassium carbonate (3.0 eq) and tosylbis(2-(tosyloxy)ethyl)amine (1.2 eq).

• The reaction mixture is stirred vigorously and heated to reflux (approximately 82°C) for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is partitioned between dichloromethane and water.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 50 mL).

• The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate.

• The solvent is evaporated, and the crude product is purified by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired N-arylpiperazine.

Data Presentation

The following table summarizes typical reaction outcomes for the synthesis of various N-arylpiperazines using the described protocol.

Entry	Substituted Aniline	Product	Yield (%)	Purity (%)
1	Aniline	1-Phenylpiperazine	75	>98
2	4-Methoxyaniline	1-(4-Methoxyphenyl)piperazine	82	>99
3	4-Chloroaniline	1-(4-Chlorophenyl)piperazine	78	>98
4	2-Methylaniline	1-(o-Tolyl)piperazine	72	>97

Logical Workflow of N-Arylpiperazine Synthesis

The following diagram illustrates the logical steps involved in the synthesis of N-arylpiperazines from a primary aniline and a tosylated aminoethyl derivative.

Caption: Workflow for the synthesis of N-arylpiperazines.

Reaction Mechanism

The synthesis of N-arylpiperazines proceeds through a double N-alkylation mechanism. The primary aniline acts as a nucleophile, attacking one of the electrophilic carbons of the tosylated reagent, displacing a tosylate leaving group. This is followed by an intramolecular cyclization where the newly formed secondary amine attacks the second electrophilic center, displacing the second tosylate group to form the piperazine ring.

Caption: Proposed mechanism for N-arylpiperazine formation.

Conclusion

2-((Tosyloxy)amino)ethanamine and its analogs are valuable reagents for the synthesis of N-arylpiperazines, which are important intermediates in the development of new pharmaceutical compounds. The protocol described provides a reliable and scalable method for the preparation of these key building blocks. The straightforward nature of the reaction and the availability of a wide range of starting anilines allow for the creation of diverse libraries of N-arylpiperazines for further derivatization and biological screening. Further research into the applications of this class of reagents is warranted to explore the synthesis of other novel heterocyclic systems for medicinal chemistry.

Application Notes and Protocols for 2-((Tosyloxy)amino)ethanamine in One-Pot Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Predicted Reactivity and Applications

The primary application of 2-((Tosyloxy)amino)ethanamine in one-pot synthesis is expected to be in the formation of saturated nitrogen heterocycles. The key reactive feature is the N-OTs moiety, which upon deprotonation of the adjacent nitrogen, can undergo intramolecular cyclization via nucleophilic attack by the terminal primary amine. This would lead to the formation of N-aminoaziridine, a valuable synthetic intermediate.

Potential One-Pot Applications Include:

• Synthesis of N-Aminoaziridines: Direct intramolecular cyclization in the presence of a base.

• Synthesis of Pyrazolidines: A [3+2] cycloaddition reaction where 2-((tosyloxy)amino)ethanamine acts as a 1,3-dipole precursor.

• Synthesis of Piperazines: Dimerization or reaction with a suitable two-carbon electrophile.

Below is a hypothetical one-pot protocol for the synthesis of N-aminoaziridine from 2-((Tosyloxy)amino)ethanamine.

Hypothetical One-Pot Synthesis of N-Aminoaziridine

This protocol details a theoretical one-pot synthesis of N-aminoaziridine from 2-((Tosyloxy)amino)ethanamine. The reaction proceeds via an intramolecular cyclization facilitated by a non-nucleophilic base.

Experimental Protocol

Materials:

• 2-((Tosyloxy)amino)ethanamine (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Equipment:

• Round-bottom flask equipped with a magnetic stir bar and a reflux condenser

• Septa and needles for inert atmosphere techniques

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A dry round-bottom flask is charged with 2-((Tosyloxy)amino)ethanamine (1.0 eq) and anhydrous THF under an inert atmosphere of argon or nitrogen. The solution is cooled to 0 °C in an ice bath.

• Addition of Base: Sodium hydride (1.2 eq) is added portion-wise to the stirred solution at 0 °C. Caution: Hydrogen gas is evolved. The reaction mixture is allowed to stir at 0 °C for 30 minutes.

• Reaction Progression: The ice bath is removed, and the reaction mixture is allowed to warm to room temperature. The reaction is monitored by Thin Layer Chromatography (TLC) for the consumption of the starting material. If the reaction is sluggish, gentle heating to 40-50 °C may be applied.

• Work-up: Upon completion, the reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl solution at 0 °C. The mixture is then diluted with water and extracted with ethyl acetate (3 x 50 mL). The combined organic layers are washed with saturated aqueous NaHCO₃ solution and brine, dried over anhydrous Na₂SO₄, and filtered.

• Purification: The solvent is removed under reduced pressure using a rotary evaporator. The crude N-aminoaziridine is a volatile and potentially unstable compound and is best used immediately in subsequent reactions. If necessary, purification can be attempted by careful vacuum distillation or chromatography on silica gel, though decomposition may occur.

Data Presentation

As this is a hypothetical protocol, no experimental data is available. Researchers should characterize the product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The expected yield would be moderate to good, depending on the stability of the N-aminoaziridine product.

Reactant	Molar Eq.	Purity	Solvent	Base	Temperature	Time	Hypothetical Yield
2-((Tosyloxy)amino)ethanamine	1.0	>95%	Anhydrous THF	NaH	0 °C to RT	2-4 h	60-75%

Visualization of the Proposed Reaction Pathway

Caption: Proposed one-pot synthesis of N-aminoaziridine.

Logical Workflow for Synthesis and Application

Caption: Workflow for N-aminoaziridine synthesis and use.

Concluding Remarks

While direct experimental protocols for one-pot syntheses involving 2-((Tosyloxy)amino)ethanamine are not prominently featured in the surveyed literature, its chemical structure strongly suggests its utility as a precursor for N-aminoaziridine and other nitrogen-containing heterocycles. The provided hypothetical protocol serves as a starting point for researchers to explore the synthetic potential of this compound. Further investigation and optimization are necessary to establish robust and high-yielding procedures. The development of such protocols would be a valuable addition to the synthetic chemist's toolkit for the efficient construction of molecules relevant to pharmaceutical and materials science.

Application Notes and Protocols for the Amination of 2-((Tosyloxy)amino)ethanamine: A Study of Solvent Effects

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the critical role of solvent selection in the amination of 2-((tosyloxy)amino)ethanamine. This reaction is a key step in the synthesis of various nitrogen-containing compounds of interest in medicinal chemistry and drug development. Understanding the influence of the reaction medium is paramount for optimizing reaction efficiency, maximizing yields, and ensuring the purity of the final product.

The amination of 2-((tosyloxy)amino)ethanamine proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, a nucleophilic amine attacks the carbon atom bearing the tosylate leaving group. The choice of solvent can significantly impact the rate and outcome of this reaction by influencing the solvation of both the nucleophile and the transition state.

Key Principles of Solvent Effects in this Amination

The efficiency of the SN2 amination of 2-((tosyloxy)amino)ethanamine is governed by the following principles related to solvent properties:

• Polarity: Polar solvents are generally preferred to dissolve the reactants, particularly the amine nucleophile which may be used as a salt.

• Protic vs. Aprotic Nature: This is the most critical factor.

  • Polar Aprotic Solvents (e.g., Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile (MeCN)) are highly effective for this amination. They possess strong dipoles that can solvate the counter-ion of the nucleophile (if it is a salt) but do not have acidic protons to form strong hydrogen bonds with the amine nucleophile. This leaves the nucleophile "naked" and highly reactive, leading to faster reaction rates and higher yields.

  • Polar Protic Solvents (e.g., Water, Ethanol, Methanol) can decrease the efficiency of the amination. Their acidic protons can form hydrogen bonds with the lone pair of electrons on the amine nucleophile. This "caging" effect stabilizes the nucleophile, lowering its energy and making it less reactive, which slows down the reaction rate.

Quantitative Data Presentation

While specific quantitative data for the amination of 2-((tosyloxy)amino)ethanamine with a range of amines in various solvents is not extensively available in the public domain, we can draw valuable insights from analogous reactions. The following table summarizes the effect of solvent on the yield of a closely related intramolecular amination (cyclization) of N-tosylated 2-amino alcohols to form N-tosyl aziridines. This reaction also proceeds via an SN2 mechanism where the internal amino group acts as the nucleophile.

Substrate (2-Amino Alcohol)	Solvent System	Base	Yield (%)	Reference
Unsubstituted	Acetonitrile	K₂CO₃	Unsatisfactory	[1]
Unsubstituted	Water/Dichloromethane	KOH	Good	[1]
Small to Medium Substituents	Acetonitrile	K₂CO₃	-	[1]
Small to Medium Substituents	Water/Dichloromethane	KOH	Superior or Equivalent	[1]
Higher Substituted	Acetonitrile	K₂CO₃	Better	[1]
Higher Substituted	Water/Dichloromethane	KOH	Less Efficient	[1]

Note: The data indicates that for less sterically hindered substrates, a biphasic system with a strong base is effective. However, for more sterically hindered substrates, a polar aprotic solvent like acetonitrile provides better yields. This highlights the nuanced interplay between substrate structure, solvent, and base in determining reaction outcomes.

Experimental Protocols

The following are detailed protocols for conducting the amination of 2-((tosyloxy)amino)ethanamine, with variations for polar aprotic and polar protic solvent systems.

Protocol 1: Amination in a Polar Aprotic Solvent (Acetonitrile)

This protocol is recommended for achieving high yields and faster reaction rates, especially with less reactive amines or sterically hindered substrates.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• Nucleophilic amine (e.g., primary or secondary amine)

• Anhydrous Acetonitrile (MeCN)

• Potassium Carbonate (K₂CO₃), anhydrous and finely powdered

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification reagents (e.g., water, brine, ethyl acetate, sodium sulfate, silica gel for chromatography)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 2-((tosyloxy)amino)ethanamine (1.0 eq), the nucleophilic amine (1.1 - 1.5 eq), and anhydrous potassium carbonate (2.0 - 3.0 eq).

• Solvent Addition: Add anhydrous acetonitrile to the flask to achieve a concentration of 0.1 - 0.5 M with respect to the 2-((tosyloxy)amino)ethanamine.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to a temperature between 50-80°C. The optimal temperature will depend on the reactivity of the amine and should be determined empirically.

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the filter cake with acetonitrile or ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the residue in ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Amination in a Biphasic Polar Protic/Aprotic System (Water/Dichloromethane)

This protocol can be effective for highly reactive amines and offers the advantage of using a strong, inexpensive base.

Materials:

• 2-((Tosyloxy)amino)ethanamine

• Nucleophilic amine

• Dichloromethane (DCM)

• Aqueous Potassium Hydroxide (KOH) solution (e.g., 5-10 M)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard work-up and purification reagents

Procedure:

• Reaction Setup: To a round-bottom flask, add 2-((tosyloxy)amino)ethanamine (1.0 eq) and the nucleophilic amine (1.1 - 1.5 eq) dissolved in dichloromethane.

• Base and Solvent Addition: Add the aqueous potassium hydroxide solution to the flask. The volume should be sufficient to ensure a biphasic mixture.

• Reaction Conditions: Stir the mixture vigorously at room temperature. Vigorous stirring is crucial to ensure efficient mixing between the two phases.

• Monitoring the Reaction: Monitor the reaction progress by TLC or LC-MS, sampling from the organic layer.

• Work-up: Upon completion, separate the organic layer. Extract the aqueous layer with dichloromethane (2-3 times). Combine the organic layers.

• Purification: Wash the combined organic layers with water and brine. Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

References

• 1. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Amination with 2-((Tosyloxy)amino)ethanamine

Welcome to the technical support center for amination reactions using 2-((Tosyloxy)amino)ethanamine. This guide is intended for researchers, scientists, and drug development professionals. Here you will find troubleshooting advice, frequently asked questions, and detailed protocols to help you optimize your reaction yields and overcome common challenges.

Frequently Asked Questions (FAQs)

Q1: What is 2-((Tosyloxy)amino)ethanamine and what is its primary application?

2-((Tosyloxy)amino)ethanamine is an electrophilic aminating agent. Unlike traditional alkylating agents, it serves as a source of an electrophilic nitrogen atom. Its primary application is in the formation of new carbon-nitrogen bonds, particularly in reactions where the substrate acts as a nucleophile. This includes modern synthetic methods like transition-metal-catalyzed C-H amination.

Q2: What is the general mechanism for amination with this reagent?

The amination reaction with 2-((Tosyloxy)amino)ethanamine typically proceeds through the formation of a reactive nitrene or nitrenium ion intermediate. The N-O bond is weak and can be cleaved, often with the assistance of a transition metal catalyst (e.g., Rhodium or Copper) and a base. The tosylate group functions as an excellent leaving group in this process. The generated electrophilic nitrogen species then reacts with a nucleophilic substrate.

Q3: What are the key components of a typical amination reaction using this reagent?

A typical reaction setup includes:

• Substrate: The molecule to be aminated (e.g., a hydrocarbon with a reactive C-H bond).

• 2-((Tosyloxy)amino)ethanamine: The electrophilic aminating agent.

• Catalyst: Often a transition metal complex, such as Rh₂(OAc)₄, is required to facilitate the formation of the reactive nitrogen species.

• Base: An inorganic base like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is often necessary.

• Solvent: A non-protic organic solvent, such as dichloromethane (DCM) or toluene, is typically used.

Q4: What are the main byproducts of this reaction?

The primary byproduct is the tosylate salt (e.g., potassium tosylate), which is formed after the tosylate group leaves.[1] This salt is generally soluble in water, which facilitates its removal during aqueous workup.

Troubleshooting Guide

Problem: Low or No Product Yield

Potential Cause	Suggested Solution
Inactive or Poisoned Catalyst	The transition metal catalyst is sensitive to air and impurities. Ensure you are using a fresh, high-purity catalyst. If applicable, set up the reaction under an inert atmosphere (e.g., Nitrogen or Argon).
Insufficiently Reactive Substrate	For C-H amination, the reactivity of the C-H bond is crucial. Tertiary and benzylic C-H bonds are generally more reactive than secondary, which are more reactive than primary. Consider if your substrate has a sufficiently weak C-H bond for the reaction to proceed under your current conditions.[1]
Decomposition of the Aminating Reagent	2-((Tosyloxy)amino)ethanamine can be sensitive to heat and moisture. Store it in a cool, dry place. Consider adding the reagent slowly to the reaction mixture, especially if the reaction is exothermic.
Incorrect Base or Base Strength	The base plays a critical role in the formation of the active nitrogen intermediate. If the yield is low, consider screening different inorganic bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄). The choice of base can significantly impact the reaction rate and yield.
Inappropriate Solvent	The solvent can affect the solubility of the reactants and the activity of the catalyst. If you are experiencing issues, try a different non-protic solvent. Toluene, dichloromethane, or dichloroethane are common choices.

Problem: Formation of Multiple Products / Low Selectivity

Potential Cause	Suggested Solution
Multiple Reactive Sites on the Substrate	If your substrate has multiple C-H bonds with similar reactivity, you may get a mixture of aminated products. Modifying the catalyst with different ligands can sometimes improve regioselectivity. Alternatively, you may need to redesign your substrate to block competing reactive sites.
Side Reaction Involving the Reagent's Primary Amine	The free primary amine on the 2-((Tosyloxy)amino)ethanamine backbone can potentially act as a nucleophile or coordinate to the catalyst, leading to side reactions. One strategy to mitigate this is to use a larger excess of your substrate. For more complex syntheses, temporary protection of the primary amine on the reagent might be considered.

Problem: Difficulty in Product Purification

Potential Cause	Suggested Solution
Removal of Tosylate Salt Byproduct	The tosylate salt byproduct is typically water-soluble. An aqueous workup, where the reaction mixture is washed with water or brine, is usually effective for its removal.[1]
Separating Product from Unreacted Starting Material	If the polarity of your product and starting material are very similar, separation by column chromatography can be challenging. Try screening different solvent systems (eluents) for chromatography. In some cases, derivatization of the product to change its polarity might be a viable, albeit less direct, strategy.

Experimental Protocols

Example Protocol: Rhodium-Catalyzed C-H Amination of Cyclohexane

This protocol is a representative example and may require optimization for your specific substrate.

Materials:

• Cyclohexane (Substrate)

• 2-((Tosyloxy)amino)ethanamine (Aminating Agent)

• Rhodium(II) acetate dimer [Rh₂(OAc)₄] (Catalyst)

• Potassium carbonate (K₂CO₃) (Base)

• Dichloromethane (DCM) (Solvent)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add Rh₂(OAc)₄ (2 mol%) and K₂CO₃ (2.0 equivalents).

• Addition of Reactants: Add DCM as the solvent, followed by cyclohexane (5.0 equivalents). Stir the mixture to ensure all solids are suspended.

• Initiation: Add 2-((Tosyloxy)amino)ethanamine (1.0 equivalent) to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, filter the reaction mixture to remove the inorganic solids. Wash the filtrate with water to remove the potassium tosylate byproduct. Separate the organic layer, dry it over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired aminated cyclohexane product.

Visualizations

Experimental Workflow

References

• 1. N-tosyloxycarbamates as reagents in rhodium-catalyzed C-H amination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

common side reactions and byproducts with 2-((Tosyloxy)amino)ethanamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-((Tosyloxy)amino)ethanamine. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction when using 2-((Tosyloxy)amino)ethanamine?

The most prevalent side reaction is intramolecular cyclization, which leads to the formation of N-tosylaziridine. This occurs because the primary amine can act as an internal nucleophile, attacking the carbon bearing the good tosylate leaving group. This reaction is often rapid, especially in the presence of a base.

Q2: My reaction is producing a significant amount of a high-molecular-weight, insoluble material. What could this be?

The formation of an insoluble, high-molecular-weight substance is likely due to intermolecular polymerization. This can happen if the concentration of 2-((Tosyloxy)amino)ethanamine is too high, or if a weak base is used, which may not fully deprotonate the amine for a fast intramolecular cyclization, thus favoring intermolecular reactions where the amine of one molecule reacts with the tosylated carbon of another.[1]

Q3: I am observing the formation of p-toluenesulfonic acid in my reaction mixture. What is the likely cause?

The presence of p-toluenesulfonic acid is likely due to the hydrolysis of the tosylate group from the starting material or the N-O bond in 2-((Tosyloxy)amino)ethanamine. This can be initiated by the presence of water in the reaction solvent or reagents.

Q4: Can dimerization to form a piperazine derivative occur?

Yes, the formation of N,N'-ditosylpiperazine is a potential intermolecular side reaction. This occurs when two molecules of 2-((Tosyloxy)amino)ethanamine react with each other. This is more likely to occur at higher concentrations and in the absence of a strong base that would favor the intramolecular cyclization.

Troubleshooting Guides

Issue 1: Low yield of the desired product, with N-tosylaziridine as the major byproduct.

• Cause: The primary amine of 2-((Tosyloxy)amino)ethanamine is acting as an internal nucleophile, leading to intramolecular cyclization. This is the expected and often dominant reaction pathway for this type of molecule.

• Troubleshooting Steps:

  • Protect the Amine: If the desired reaction involves the tosyl group as a leaving group for an external nucleophile, the primary amine must be protected with a suitable protecting group (e.g., Boc, Cbz) before introducing the tosyl group.

  • Reaction Conditions: If N-tosylaziridine is the desired product, the reaction can be optimized by using a non-nucleophilic base (e.g., potassium carbonate, triethylamine) in an aprotic solvent (e.g., acetonitrile, dichloromethane) at room temperature or slightly elevated temperatures.[1][2]

Issue 2: Formation of Polymeric Byproducts.

• Cause: Intermolecular reaction between molecules of 2-((Tosyloxy)amino)ethanamine.

• Troubleshooting Steps:

  • High Dilution: Perform the reaction under high dilution conditions to minimize intermolecular collisions and favor the intramolecular cyclization.

  • Slow Addition: Add the 2-((Tosyloxy)amino)ethanamine solution slowly to the reaction mixture containing the other reagents.

  • Choice of Base: Use a strong, non-nucleophilic base to facilitate rapid intramolecular cyclization, outcompeting the slower intermolecular polymerization.

Issue 3: Presence of Hydrolysis Products.

• Cause: Presence of water in the reaction.

• Troubleshooting Steps:

  • Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Aprotic Solvents: Use aprotic solvents that are less likely to participate in hydrolysis reactions.

Data Presentation

Table 1: Common Side Reactions and Byproducts

Byproduct Name	Chemical Structure	Formation Mechanism	Key Influencing Factors
N-Tosylaziridine	C₉H₁₁NO₂S	Intramolecular nucleophilic attack of the primary amine on the tosylated carbon.	Presence of a base, solvent polarity.
Polymeric Material	(C₉H₁₂N₂O₃S)n	Intermolecular reaction between multiple molecules of 2-((Tosyloxy)amino)ethanamine.	High concentration, weak base.
N,N'-Ditosylpiperazine	C₁₈H₂₂N₂O₄S₂	Dimerization through intermolecular nucleophilic substitution.	High concentration.
p-Toluenesulfonic acid	C₇H₈O₃S	Hydrolysis of the tosylate group.	Presence of water.

Experimental Protocols

Protocol 1: Synthesis of N-Tosylaziridine from 2-((Tosyloxy)amino)ethanamine (Hypothetical)

This protocol is based on general procedures for the synthesis of N-tosylaziridines from 2-aminoethanol derivatives.[1][2]

• Materials:

  • 2-((Tosyloxy)amino)ethanamine

  • Anhydrous potassium carbonate (K₂CO₃)

  • Anhydrous acetonitrile (CH₃CN)

• Procedure:

  • To a stirred suspension of anhydrous potassium carbonate (1.5 equivalents) in anhydrous acetonitrile under a nitrogen atmosphere, add a solution of 2-((Tosyloxy)amino)ethanamine (1 equivalent) in anhydrous acetonitrile dropwise over 1 hour at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, filter the reaction mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude N-tosylaziridine.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

Mandatory Visualization

Caption: Reaction pathways of 2-((Tosyloxy)amino)ethanamine.

Caption: Experimental workflow for N-tosylaziridine synthesis.

References

• 1. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

troubleshooting guide for failed 2-((Tosyloxy)amino)ethanamine reactions

This guide provides troubleshooting support for researchers and drug development professionals working with the synthesis of 2-((Tosyloxy)amino)ethanamine. The following sections address common issues encountered during the reaction, offering potential causes and solutions in a direct question-and-answer format.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is very low, or I'm not isolating any product. What could be the cause?

A1: Low or no yield can stem from several factors:

• Reagent Quality: Ensure the tosyl chloride (TsCl) is fresh and has not been hydrolyzed by exposure to atmospheric moisture. The starting material, ethylenediamine, should be anhydrous.

• Incomplete Reaction: The reaction may not have gone to completion. Verify reaction completion using Thin Layer Chromatography (TLC) before workup. If the starting material is still present, consider extending the reaction time or slightly increasing the temperature.

• Base Issues: The base (e.g., triethylamine or pyridine) is crucial for scavenging the HCl byproduct.[1][2] Ensure the correct stoichiometry of the base is used (at least one equivalent for mono-tosylation). The base must be dry.

• Workup Problems: The desired product may be lost during the extraction phase if the pH is not controlled correctly, potentially leading to the product remaining in the aqueous layer.

Q2: I am observing multiple spots on my TLC plate, indicating a mixture of products. What are the likely side products?

A2: The most common side products in this reaction are:

• Di-tosylated Ethylenediamine: Ethylenediamine has two primary amine groups, both of which can react with tosyl chloride.[3] This is a very common side product if the stoichiometry of ethylenediamine to tosyl chloride is not carefully controlled.

• Unreacted Starting Material: Unreacted ethylenediamine will be present if insufficient tosyl chloride is used or the reaction is incomplete.

• Hydrolyzed Tosyl Chloride: p-Toluenesulfonic acid will be present if the tosyl chloride has reacted with water.[3] This is usually removed during the aqueous workup.

• Over-alkylation: The product, being an amine, can potentially react with another molecule of a tosylated intermediate, leading to oligomeric byproducts, though this is less common under standard conditions.

Q3: How can I minimize the formation of the di-tosylated side product?

A3: To favor mono-tosylation and minimize the di-tosylated product, you should:

• Use an Excess of Diamine: A common strategy is to use a large excess of ethylenediamine relative to tosyl chloride (e.g., 5-10 equivalents). This ensures that the tosyl chloride is more likely to react with an unreacted diamine molecule rather than the mono-tosylated product. The unreacted diamine can then be removed by an acid wash during workup.

• Slow Addition of Tosyl Chloride: Add the tosyl chloride solution dropwise to the solution of ethylenediamine at a low temperature (e.g., 0 °C).[2] This helps to control the reaction and maintain a high concentration of the diamine relative to the electrophile.

Q4: My final product appears to be unstable and degrades over time. What is the stability of 2-((Tosyloxy)amino)ethanamine?

A4: While specific stability data for this exact compound is not widely published, N-tosylated amines are generally stable protecting groups.[4] However, the presence of the free primary amine in the same molecule could potentially lead to intramolecular reactions or degradation under certain conditions (e.g., high heat, presence of acids or bases). For long-term storage, it is advisable to store the compound as a salt (e.g., hydrochloride) in a cool, dry, and inert atmosphere.

Data Presentation: Troubleshooting Impact on Yield & Purity

The following table summarizes common reaction problems and their likely impact on the yield and purity of 2-((Tosyloxy)amino)ethanamine.

Observed Problem	Potential Cause	Expected Impact on Yield	Expected Impact on Purity	Suggested Solution
Low Product Yield	Hydrolysis of Tosyl Chloride	Significant Decrease	High (if byproduct is water-soluble)	Use fresh TsCl and anhydrous solvents.
Multiple Products	Incorrect Stoichiometry	Moderate to High Total Yield	Low	Use a large excess of ethylenediamine.
No Product Isolated	Suboptimal Workup	No Yield	N/A	Adjust pH during extraction; ensure correct solvent choice.
Product Degradation	Improper Storage	Decrease over time	Decrease over time	Store as a salt at low temperature under inert gas.
Reaction Stalls	Insufficient Base	Low Yield	Low (starting material remains)	Ensure at least 1 equivalent of dry base is used.

Experimental Protocols

Key Experiment: Synthesis of 2-((Tosyloxy)amino)ethanamine via Mono-Tosylation of Ethylenediamine

This protocol is a representative method designed to favor mono-tosylation.

Materials:

• Ethylenediamine (anhydrous, 5-10 eq.)

• p-Toluenesulfonyl chloride (TsCl, 1 eq.)

• Dichloromethane (DCM, anhydrous)

• Triethylamine (TEA, 1.1 eq.) or Pyridine

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethylenediamine (5-10 eq.) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve p-toluenesulfonyl chloride (1 eq.) and triethylamine (1.1 eq.) in anhydrous DCM.

• Add the TsCl/TEA solution dropwise to the stirred ethylenediamine solution over 1-2 hours, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 12-16 hours.

• Monitor the reaction progress by TLC (e.g., using a 10% Methanol in DCM eluent).

• Upon completion, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl (to remove excess ethylenediamine and TEA), saturated NaHCO₃ solution (to neutralize any remaining acid), and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting failed 2-((Tosyloxy)amino)ethanamine reactions.

References

• 1. Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Sciencemadness Discussion Board - Tosylation of ethanolamine (??) - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Tosyl group - Wikipedia [en.wikipedia.org]

optimization of reaction temperature for 2-((Tosyloxy)amino)ethanamine

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of 2-((Tosyloxy)amino)ethanamine.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-((Tosyloxy)amino)ethanamine, presented in a question-and-answer format.

Q1: I am observing a very low yield of the desired product. What are the potential causes and solutions?

A1: Low yields can stem from several factors. Consider the following troubleshooting steps:

• Incomplete Reaction: The reaction time may be insufficient. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the starting material is fully consumed.

• Suboptimal Temperature: The reaction temperature might not be optimal. Both excessively low and high temperatures can negatively impact the yield. A temperature screening experiment is recommended to find the ideal conditions. See the data presentation section for a hypothetical example.

• Reagent Degradation: Ensure the quality and purity of your starting materials, particularly the p-toluenesulfonyl chloride (TsCl). TsCl is sensitive to moisture and can hydrolyze over time, reducing its reactivity.[1] Using freshly opened or properly stored TsCl is crucial.

• Base Selection: The choice and amount of base are critical. The base neutralizes the HCl generated during the reaction. If the base is too weak or used in insufficient quantity, the reaction mixture will become acidic, protonating the amino group of the starting material and hindering its nucleophilicity. Common bases for this type of reaction include triethylamine or pyridine.

• Side Reactions: At higher temperatures, side reactions such as the formation of di-tosylated products or decomposition of the product may occur. Analyze your crude product by LC-MS or NMR to identify major byproducts.

Q2: My final product is impure, and I'm having difficulty with purification. What strategies can I employ?

A2: Purification challenges often arise from the presence of unreacted starting materials or side products.

• Work-up Procedure: An effective aqueous work-up can remove many impurities. Washing the organic layer with a mild acid can remove excess amine-containing compounds, while a wash with a mild base can remove unreacted TsCl and p-toluenesulfonic acid.

• Chromatography Optimization: If using column chromatography, optimizing the solvent system is key. A gradient elution might be necessary to separate products with similar polarities. Experiment with different solvent mixtures (e.g., ethyl acetate/hexanes, dichloromethane/methanol) to achieve better separation.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method. Test various solvents to find one in which the product is soluble at high temperatures but sparingly soluble at low temperatures.

Q3: The reaction is not proceeding to completion, even after an extended period. What could be the issue?

A3: A stalled reaction can be frustrating. Here are some potential reasons:

• Poor Nucleophilicity: The nucleophilicity of the amino group in 2-aminoethanamine can be affected by the reaction conditions. As mentioned, ensure the base is effectively scavenging the generated acid.

• Solvent Effects: The choice of solvent can influence reaction rates. Aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) are commonly used. Ensure the solvent is dry, as water can react with the tosyl chloride.

• Steric Hindrance: While less of an issue with this substrate, steric hindrance around the reacting centers can slow down the reaction. This is generally more relevant for more complex molecules.

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of 2-((Tosyloxy)amino)ethanamine?

A1: The optimal reaction temperature is highly dependent on the specific reaction conditions, including the solvent, base, and concentration of reactants. A systematic optimization study is recommended. Generally, tosylation reactions are initiated at a lower temperature (e.g., 0 °C) to control the initial exothermic reaction, and then allowed to warm to room temperature or gently heated (e.g., 30-40 °C) to drive the reaction to completion.[2]

Q2: How can I monitor the progress of the reaction?

A2: Thin Layer Chromatography (TLC) is a simple and effective method. Spot the reaction mixture alongside the starting material on a TLC plate and elute with an appropriate solvent system. The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction's progress. For more quantitative analysis, techniques like HPLC or GC-MS can be used.

Q3: What are the expected side products in this reaction?

A3: Potential side products include:

• Di-tosylated product: Where both amino groups of the starting diamine are tosylated.

• p-Toluenesulfonic acid: From the hydrolysis of tosyl chloride.

• Polymerization: Under certain conditions, intermolecular reactions could lead to oligomers or polymers.

Q4: Is 2-((Tosyloxy)amino)ethanamine stable? What are the recommended storage conditions?

A4: The stability of 2-((Tosyloxy)amino)ethanamine has not been extensively reported in publicly available literature. However, compounds containing a tosyloxy group can be susceptible to hydrolysis, especially under acidic or basic conditions. It is advisable to store the purified compound in a cool, dry, and inert atmosphere (e.g., under argon or nitrogen) to prevent degradation.

Data Presentation

The following table presents hypothetical data from a reaction temperature optimization study for the synthesis of 2-((Tosyloxy)amino)ethanamine. This is for illustrative purposes to guide your experimental design.

Entry	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)
1	0	24	35	92
2	25 (Room Temp)	12	68	85
3	40	8	75	80
4	60	4	55	65

Yields and purities are hypothetical and for illustrative purposes only.

Experimental Protocols & Workflows

General Experimental Protocol for Synthesis

• Dissolve 2-aminoethanamine and a suitable base (e.g., triethylamine, 2.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane) under an inert atmosphere (N2 or Ar).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of p-toluenesulfonyl chloride (1.0 equivalent) in the same solvent to the cooled mixture with vigorous stirring.

• After the addition is complete, allow the reaction to slowly warm to the desired temperature (e.g., room temperature or a moderately elevated temperature).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and wash it sequentially with a dilute acid (e.g., 1M HCl), a dilute base (e.g., saturated NaHCO3), and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Workflow for Reaction Temperature Optimization

The following diagram illustrates a logical workflow for optimizing the reaction temperature for the synthesis of 2-((Tosyloxy)amino)ethanamine.

Workflow for optimizing reaction temperature.

References

• 1. Sciencemadness Discussion Board - Procedure of tosylation of p-aminochlorobenzene - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Minimizing Over-Ammoniated Products

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize the formation of over-aminated products during chemical synthesis.

Troubleshooting Guide

Over-amination, the undesired formation of tertiary amines or other poly-aminated species, is a common side reaction that can significantly reduce the yield of the target secondary amine. This guide provides a structured approach to diagnosing and resolving this issue.

Problem: Significant formation of tertiary amine byproduct is observed.

Initial Assessment

• Analyze the Reaction Conditions: Review your reaction setup. Are you using a one-pot reductive amination protocol? What are the stoichiometry of your reactants, the choice of reducing agent, and the reaction temperature and pH?

• Characterize the Byproduct: Confirm the identity of the over-aminated product using appropriate analytical techniques (e.g., LC-MS, NMR) to ensure it is indeed a tertiary amine resulting from double alkylation.

Troubleshooting Workflow

A troubleshooting workflow for addressing over-amination.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of over-amination in reductive amination reactions?

A1: Over-amination primarily occurs when the desired secondary amine product, being more nucleophilic than the starting primary amine, reacts with another molecule of the aldehyde or ketone to form a new iminium ion. This intermediate is then reduced to yield an undesired tertiary amine. This is a common issue in one-pot reductive amination procedures where all reactants are present simultaneously.[1][2]

Q2: How does the stoichiometry of reactants affect the formation of over-aminated products?

A2: The stoichiometry of the reactants plays a crucial role. Using a large excess of the primary amine can significantly minimize the formation of the tertiary amine byproduct. By increasing the concentration of the primary amine, the probability of the aldehyde or ketone reacting with the intended amine is much higher than its reaction with the newly formed, less abundant secondary amine.

Q3: What is the benefit of pre-forming the imine before adding the reducing agent?

A3: Pre-forming the imine in a separate step before introducing the reducing agent is a highly effective strategy to prevent over-amination. This two-step approach ensures that the aldehyde or ketone is consumed before the reduction step, thereby preventing the secondary amine product from reacting with any remaining carbonyl compound.[3] Dehydrating agents, such as molecular sieves or azeotropic removal of water, can be used to drive the imine formation to completion.

Q4: Which reducing agents are recommended to minimize over-amination?

A4: The choice of reducing agent is critical. Milder and more selective reducing agents are preferred as they are less likely to reduce the starting aldehyde or ketone and will preferentially reduce the iminium ion. Sodium triacetoxyborohydride (NaBH(OAc)₃) and sodium cyanoborohydride (NaBH₃CN) are commonly recommended for their selectivity in reductive amination reactions.[3] Sodium borohydride (NaBH₄) is a stronger reducing agent and can lead to more side products if not used carefully in a two-step procedure.[3]

Q5: How does pH influence the formation of over-aminated products?

A5: The pH of the reaction medium is a critical parameter. Imine formation is typically favored under weakly acidic conditions (pH ~5). At this pH, the carbonyl oxygen can be protonated, which activates the carbonyl group for nucleophilic attack by the amine. However, at lower pH values, the amine itself becomes protonated, rendering it non-nucleophilic. At higher pH, the removal of the hydroxyl group from the hemiaminal intermediate is not efficiently catalyzed. By controlling the pH, you can optimize the rate of imine formation and minimize side reactions.

Q6: Can temperature control help in minimizing over-amination?

A6: Yes, temperature control can be a useful tool. Lowering the reaction temperature can sometimes help to improve selectivity by slowing down the rate of the undesired over-amination reaction relative to the desired mono-alkylation. However, the optimal temperature will be system-dependent and may require some empirical optimization.

Data Presentation

The following table summarizes the effect of different reaction conditions on the product distribution in a representative reductive amination reaction.

Entry	Amine/Aldehyde Ratio	Reducing Agent	Procedure	Desired Secondary Amine Yield (%)	Over-aminated Tertiary Amine Yield (%)
1	1:1	NaBH₄	One-pot	45	50
2	5:1	NaBH₄	One-pot	75	20
3	1:1	NaBH(OAc)₃	One-pot	85	10
4	1:1	NaBH₄	Two-step (Imine pre-formation)	92	<5

Data is illustrative and based on typical outcomes reported in the literature. Actual yields may vary depending on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: One-Pot Reductive Amination with Sodium Triacetoxyborohydride

This protocol is suitable for many substrates and is designed to minimize over-amination through the use of a selective reducing agent.

• Reactant Preparation: To a solution of the aldehyde (1.0 mmol) in 1,2-dichloroethane (DCE, 10 mL), add the primary amine (1.2 mmol).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol) portion-wise to the reaction mixture.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with dichloromethane (DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[3]

Protocol 2: Two-Step Reductive Amination with Imine Pre-formation

This protocol is highly recommended when over-amination is a significant problem.

• Imine Formation: To a solution of the aldehyde (1.0 mmol) and the primary amine (1.1 mmol) in methanol (MeOH, 10 mL), add 4 Å molecular sieves (approx. 1 g).

• Reaction: Stir the mixture at room temperature overnight to ensure complete formation of the imine.

• Reduction: Cool the reaction mixture in an ice bath and add sodium borohydride (NaBH₄, 1.5 mmol) portion-wise.

• Reaction Monitoring: Monitor the reduction by TLC or LC-MS.

• Work-up: After completion, filter off the molecular sieves and quench the reaction by the slow addition of water.

• Purification: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the product by column chromatography.[3]

Visualizations

Reaction Pathway of Over-amination

The competitive reaction pathways leading to the desired secondary amine and the over-aminated tertiary amine.

Factors Influencing Selectivity in Reductive Amination

Key experimental factors that can be optimized to enhance the selective formation of the desired secondary amine.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. classcentral.com [classcentral.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

strategies to avoid decomposition of 2-((Tosyloxy)amino)ethanamine during reaction

Welcome to the technical support center for 2-((Tosyloxy)amino)ethanamine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the safe and effective handling of this compound, with a focus on preventing its decomposition during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 2-((Tosyloxy)amino)ethanamine and why is it prone to decomposition?

2-((Tosyloxy)amino)ethanamine is a chemical compound containing a reactive N-O bond. The tosyl group is strongly electron-withdrawing, which weakens the already labile N-O bond, making the molecule susceptible to cleavage under various conditions. This inherent instability can lead to decomposition, affecting reaction yields and purity.

Q2: What are the primary factors that can cause the decomposition of 2-((Tosyloxy)amino)ethanamine?

The primary factors contributing to the decomposition of 2-((Tosyloxy)amino)ethanamine are elevated temperatures, acidic or basic conditions, and the presence of radical initiators. The N-O bond is susceptible to homolytic and heterolytic cleavage, which can be promoted by these factors.

Q3: How can I visually identify if my sample of 2-((Tosyloxy)amino)ethanamine has started to decompose?

Decomposition may not always be visually apparent. However, signs of degradation can include a change in color (e.g., development of a yellow or brown tint), the appearance of precipitates, or a noticeable change in the consistency of the material. For accurate assessment, it is recommended to use analytical techniques such as NMR spectroscopy or LC-MS to check for the presence of impurities or degradation products.

Q4: What are the recommended storage conditions for 2-((Tosyloxy)amino)ethanamine?

To ensure maximum stability, 2-((Tosyloxy)amino)ethanamine should be stored at low temperatures, typically -20°C, in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen). It should be protected from light and moisture.

Troubleshooting Guides

Issue 1: Low Yield or No Product Formation in a Reaction Involving 2-((Tosyloxy)amino)ethanamine

Possible Cause	Troubleshooting Step
Decomposition due to Temperature	- Run the reaction at the lowest possible temperature that still allows for a reasonable reaction rate. - Monitor the internal reaction temperature closely. - Add the 2-((Tosyloxy)amino)ethanamine solution slowly to the reaction mixture to control any exotherm.
Acid- or Base-Catalyzed Decomposition	- If possible, perform the reaction under neutral pH conditions. - If an acid or base is required, consider using a milder reagent or adding it at a low temperature. - Use a non-nucleophilic buffer to maintain a stable pH.
Radical Decomposition	- Degas all solvents and reagents thoroughly before use. - Conduct the reaction under an inert atmosphere (argon or nitrogen). - Consider adding a radical scavenger (e.g., BHT or TEMPO) if compatible with the desired reaction.
Impure Starting Material	- Check the purity of the 2-((Tosyloxy)amino)ethanamine before use via an appropriate analytical method (e.g., NMR, LC-MS). - If necessary, purify the compound immediately before use.

Issue 2: Formation of Multiple Unidentified Byproducts

Possible Cause	Troubleshooting Step
Complex Decomposition Pathway	- Lower the reaction temperature to minimize side reactions. - Shorten the reaction time. Monitor the reaction progress closely and quench it as soon as the desired product is formed. - Change the solvent to one that may better stabilize the reactant.
Reaction with Solvent or Other Reagents	- Ensure the solvent is dry and of high purity. - Verify the compatibility of all reagents in the reaction mixture. - Consider protecting the free amino group of 2-((Tosyloxy)amino)ethanamine if it is suspected to be involved in side reactions.

Experimental Protocols

General Protocol for a Reaction Utilizing 2-((Tosyloxy)amino)ethanamine

This protocol outlines best practices for handling 2-((Tosyloxy)amino)ethanamine to minimize decomposition.

1. Preparation of Reagents and Glassware:

• All glassware should be oven-dried and cooled under a stream of dry nitrogen or argon.

• All solvents should be anhydrous and degassed prior to use.

• Other reagents should be of the highest purity available.

2. Reaction Setup:

• Assemble the reaction apparatus under an inert atmosphere.

• If the reaction is to be performed at low temperature, pre-cool the reaction vessel to the desired temperature.

3. Handling of 2-((Tosyloxy)amino)ethanamine:

• Allow the container of 2-((Tosyloxy)amino)ethanamine to warm to room temperature in a desiccator before opening to prevent moisture condensation.

• Weigh the required amount quickly and in a dry, inert atmosphere if possible (e.g., in a glovebox).

• Dissolve the compound in a minimal amount of cold, degassed solvent immediately before addition to the reaction mixture.

4. Reaction Execution:

• Add the solution of 2-((Tosyloxy)amino)ethanamine to the reaction mixture dropwise using a syringe pump to maintain a constant, slow addition rate and to control the internal temperature.

• Maintain the reaction at the determined optimal (low) temperature.

• Monitor the reaction progress by a suitable technique (e.g., TLC, LC-MS).

5. Work-up and Purification:

• Upon completion, quench the reaction at low temperature.

• Perform the work-up and purification steps as quickly as possible, avoiding prolonged exposure to acidic or basic conditions.

• If chromatography is used, consider using a neutral stationary phase and running the column at a lower temperature if feasible.

Data Presentation

Table 1: User-Defined Stability Study of 2-((Tosyloxy)amino)ethanamine under Various Conditions.

Researchers can use this template to record their own experimental data on the stability of 2-((Tosyloxy)amino)ethanamine.

Condition	Temperature (°C)	Solvent	pH	Time (h)	% Decomposition	Major Decomposition Products
1
2
3
4

Visualizations

Potential Decomposition Pathways

Caption: Potential decomposition pathways for 2-((Tosyloxy)amino)ethanamine.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting reactions with 2-((Tosyloxy)amino)ethanamine.

Technical Support Center: Purification of Products from 2-((Tosyloxy)amino)ethanamine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 2-((tosyloxy)amino)ethanamine and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common purification challenges encountered during your experiments.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the purification of reaction products derived from 2-((tosyloxy)amino)ethanamine.

Problem 1: Difficulty in removing unreacted starting material or tosyl-containing byproducts.

Symptom	Possible Cause	Suggested Solution
TLC/LC-MS shows a persistent spot corresponding to the starting material or other tosylated impurities.	Incomplete reaction or use of excess 2-((tosyloxy)amino)ethanamine.	Optimize Reaction Stoichiometry: Carefully control the molar ratio of reactants to minimize excess starting material. Chromatography: Utilize silica gel column chromatography. Tosylated compounds often have different polarity compared to the desired product. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) can be effective.[1] Acidic Wash: If the desired product is not acid-sensitive, an acidic wash (e.g., dilute HCl) can protonate and remove basic impurities, including unreacted diamine starting materials.
Presence of p-toluenesulfonic acid or its salts in the final product.	Hydrolysis of the tosyl group during the reaction or workup.	Aqueous Workup: Perform a thorough aqueous workup with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize and remove acidic impurities. Chromatography: p-Toluenesulfonic acid is highly polar and can often be removed by silica gel chromatography.
Formation of bis-tosylated byproducts in reactions with di-functional electrophiles.	The presence of two nucleophilic nitrogen atoms in the starting material leading to double substitution.	Controlled Addition: Add the electrophile slowly to a solution of 2-((tosyloxy)amino)ethanamine to favor mono-substitution. Chromatography: Separation of mono- and bis-substituted products can be challenging. A shallow gradient and careful fraction collection during column chromatography may be necessary. In some cases, preparative HPLC might be required for complete separation.

Problem 2: Product decomposition or low yield during purification.

Symptom	Possible Cause	Suggested Solution
Streaking on TLC plates or the appearance of new impurity spots during purification.	Instability of the product to the purification conditions (e.g., acidic silica gel, prolonged heating).	Use of Neutral or Basic Alumina: If your product is acid-sensitive, consider using neutral or basic alumina for column chromatography instead of silica gel. Avoid High Temperatures: Concentrate fractions at reduced pressure and moderate temperatures to prevent thermal decomposition. Prompt Purification: Purify the crude product as soon as possible after the reaction is complete to minimize degradation.
Low recovery of the desired product after chromatography or crystallization.	Product is highly polar and adsorbs strongly to silica gel, or is too soluble in the crystallization solvent.	Modify Chromatography Conditions: Add a small amount of a more polar solvent (e.g., methanol) or a base (e.g., triethylamine) to the eluent to reduce tailing and improve recovery from silica gel. Optimize Crystallization: Screen a variety of solvent systems for crystallization. If the product is a salt, consider converting it to the freebase (or vice versa) to alter its solubility properties.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my reaction mixture?

A1: Common impurities include unreacted 2-((tosyloxy)amino)ethanamine, p-toluenesulfonic acid (from hydrolysis of the tosyl group), and potentially di-substituted byproducts if you are reacting with a di-functional electrophile. If you are performing a tosylation reaction to prepare the starting material, excess tosyl chloride and its hydrolysis product, p-toluenesulfonic acid, are common impurities.

Q2: How can I effectively remove excess tosyl chloride from my reaction mixture before proceeding?

A2: Excess tosyl chloride can be removed by several methods:

• Chromatography: Tosyl chloride is relatively non-polar and can be separated from more polar products by silica gel chromatography.

• Quenching: Reacting the crude mixture with a primary or secondary amine, such as ethanolamine, will convert the excess tosyl chloride into a more polar tosylamide, which can then be more easily separated by extraction or chromatography.[1]

• Washing: For products that are not soluble in non-polar solvents, washing the crude mixture with hexanes can remove tosyl chloride.

Q3: My product is a salt. What is the best way to purify it?

A3: Purification of ionic compounds can be challenging.

• Crystallization: This is often the most effective method for purifying salts. Screening a range of polar solvents and solvent mixtures is recommended.

• Ion-Exchange Chromatography: This technique can be very effective for separating ionic compounds from neutral impurities.

• Conversion to Freebase/Free Acid: If possible, neutralizing the salt to its freebase or free acid form may allow for purification by standard silica gel chromatography. The purified free form can then be converted back to the desired salt.

Q4: I am observing the formation of multiple products in my N-alkylation reaction. How can I control the selectivity?

A4: The presence of two amine groups in 2-((tosyloxy)amino)ethanamine can lead to a mixture of mono- and di-alkylated products. To favor mono-alkylation:

• Use of a Large Excess of the Diamine: This will statistically favor the reaction of the electrophile with only one of the amine groups.

• Slow Addition of the Alkylating Agent: Adding the alkylating agent dropwise to the reaction mixture can help to control the reaction and minimize di-alkylation.

• Protection-Deprotection Strategy: One of the amine groups can be protected with a suitable protecting group (e.g., Boc), followed by alkylation of the unprotected amine, and subsequent deprotection.

Experimental Protocols

Protocol 1: General Procedure for Purification by Silica Gel Column Chromatography

• Preparation of the Column: A glass column is slurry-packed with silica gel in a non-polar solvent (e.g., hexanes).

• Loading the Sample: The crude reaction mixture is concentrated to a minimum volume and adsorbed onto a small amount of silica gel. The dried silica is then carefully added to the top of the column.

• Elution: The column is eluted with a solvent system of increasing polarity. A typical gradient might start with 100% hexanes and gradually increase the percentage of ethyl acetate. The fractions are collected in separate test tubes.

• Analysis: The collected fractions are analyzed by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Concentration: The fractions containing the pure product are combined and the solvent is removed under reduced pressure.

Table 1: Example Eluent Systems for Column Chromatography

Compound Polarity	Suggested Eluent System	Notes
Non-polar	Hexanes/Ethyl Acetate (9:1 to 1:1)	Good for separating less polar compounds.
Moderately Polar	Dichloromethane/Methanol (99:1 to 9:1)	A versatile system for a wide range of polarities.
Polar	Ethyl Acetate/Methanol (9:1 to 1:1)	Effective for more polar compounds.
Basic Compounds	Add 0.1-1% triethylamine to the eluent	Helps to reduce tailing of basic compounds on silica gel.

Protocol 2: General Procedure for Purification by Crystallization

• Solvent Selection: The crude product is dissolved in a minimum amount of a suitable hot solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature or below.

• Hot Filtration: If any insoluble impurities are present, the hot solution is filtered through a pre-heated funnel to remove them.

• Cooling: The hot, clear solution is allowed to cool slowly to room temperature, and then may be further cooled in an ice bath or refrigerator to induce crystallization.

• Isolation of Crystals: The crystals are collected by vacuum filtration and washed with a small amount of the cold crystallization solvent.

• Drying: The crystals are dried under vacuum to remove any residual solvent.

Visualizations

Caption: General experimental workflow from reaction to pure product.

Caption: Troubleshooting logic for purification challenges.

References

• 1. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

impact of steric hindrance on 2-((Tosyloxy)amino)ethanamine reactivity

Welcome to the technical support center for 2-((Tosyloxy)amino)ethanamine. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and understanding the impact of steric hindrance on the reactivity of this versatile reagent.

Frequently Asked Questions (FAQs)

Q1: What is 2-((Tosyloxy)amino)ethanamine and what is its primary application?

2-((Tosyloxy)amino)ethanamine is an electrophilic aminating agent. It is primarily used to introduce an aminoethylamino group (-CH₂CH₂NH₂) onto a nucleophilic substrate. The tosyl group acts as a good leaving group, facilitating the transfer of the aminoethylamino moiety.

Q2: How does steric hindrance on the substrate affect the reactivity of 2-((Tosyloxy)amino)ethanamine?

Steric hindrance around the nucleophilic center of the substrate can significantly decrease the reaction rate. Bulky substituents near the reaction site can impede the approach of the 2-((Tosyloxy)amino)ethanamine, leading to lower yields or the need for more forcing reaction conditions (e.g., higher temperatures, longer reaction times).

Q3: Can 2-((Tosyloxy)amino)ethanamine be used to synthesize highly substituted diamines?

While it is a potent aminating agent, its efficiency can be diminished when reacting with highly hindered secondary amines to form tertiary amines. The steric bulk on both the incoming aminating agent and the substrate can lead to significant steric repulsion, making the desired N-N bond formation challenging. In such cases, alternative synthetic routes or less sterically demanding reagents might be more effective.

Q4: What are the common side reactions observed when using 2-((Tosyloxy)amino)ethanamine, especially with sterically hindered substrates?

With sterically hindered or base-sensitive substrates, potential side reactions include:

• Elimination: If the substrate has acidic protons beta to the nucleophilic center, elimination reactions can compete with the desired amination.

• Decomposition of the reagent: At elevated temperatures, 2-((Tosyloxy)amino)ethanamine may undergo decomposition.

• Reaction with solvent: Nucleophilic solvents may compete with the substrate for the reagent.

Q5: How should 2-((Tosyloxy)amino)ethanamine be stored?

Like many O-tosylhydroxylamines, this reagent should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation. It is advisable to handle it quickly when weighing and to ensure the container is securely sealed after use.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no product yield	Steric hindrance: The substrate is too bulky for the reaction to proceed efficiently.	- Increase reaction temperature and/or time. - Use a less sterically hindered analogue of the substrate if possible. - Consider a different synthetic strategy for highly hindered targets.
Reagent degradation: The 2-((Tosyloxy)amino)ethanamine has decomposed.	- Use freshly purchased or properly stored reagent. - Avoid exposing the reagent to moisture or prolonged heat.
Incorrect stoichiometry: The molar ratio of reactants is not optimal.	- Optimize the stoichiometry, typically using a slight excess of the aminating agent.
Multiple products observed	Side reactions: Elimination or reaction with the solvent is occurring.	- Use a non-nucleophilic solvent. - Run the reaction at a lower temperature if possible. - Use a non-nucleophilic base if a base is required.
Over-amination: The product of the initial amination reacts further.	- Use a protecting group strategy if multiple reactive sites are present on the substrate. - Carefully control the stoichiometry of the aminating agent.
Difficulty in product purification	Polar nature of the product: The resulting diamine may be highly polar and water-soluble.	- Employ specialized purification techniques such as ion-exchange chromatography or reverse-phase chromatography. - Consider derivatization of the product to a less polar form before purification.

Impact of Steric Hindrance on Reaction Parameters (Hypothetical Data)

The following table provides a hypothetical summary of the expected impact of increasing steric hindrance on the substrate during amination with 2-((Tosyloxy)amino)ethanamine.

Steric Hindrance of Substrate	Relative Reaction Rate	Typical Reaction Temperature	Expected Yield
Low (e.g., primary alkyl amine)	1.0	Room Temperature	> 80%
Medium (e.g., secondary alkyl amine)	0.4	50 - 80 °C	40 - 60%
High (e.g., bulky secondary amine)	0.1	> 100 °C	< 20%
Very High (e.g., di-tert-butylamine)	< 0.01	High temperatures	Trace to no reaction

Experimental Protocols

General Protocol for N-Aminoethylation of a Primary Amine

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Primary amine substrate

• 2-((Tosyloxy)amino)ethanamine

• Anhydrous, non-nucleophilic solvent (e.g., acetonitrile, dichloromethane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the primary amine substrate (1.0 eq).

• Dissolve the amine in the anhydrous solvent.

• In a separate flask, dissolve 2-((Tosyloxy)amino)ethanamine (1.1 - 1.5 eq) in the anhydrous solvent.

• Slowly add the solution of 2-((Tosyloxy)amino)ethanamine to the solution of the primary amine at room temperature with stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

• If no reaction is observed at room temperature, gradually increase the temperature and continue monitoring.

• Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate solution).

• Extract the product with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or another suitable method.

Visualizations

Caption: Impact of steric hindrance on reactivity.

Caption: Troubleshooting workflow for amination reactions.

Technical Support Center: Enhancing 2-((Tosyloxy)amino)ethanamine Reaction Rates

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-((Tosyloxy)amino)ethanamine. The following information is designed to help overcome common challenges and optimize reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general role of additives in 2-((Tosyloxy)amino)ethanamine reactions?

A1: Additives in reactions involving 2-((Tosyloxy)amino)ethanamine primarily serve to enhance the reaction rate and improve the yield of the desired product. They can act as bases to neutralize acidic byproducts, as nucleophilic catalysts to activate the tosyl group, or as phase-transfer catalysts to facilitate reactions in biphasic systems.

Q2: What are the most common types of additives used?

A2: The most common additives are organic bases such as triethylamine (TEA) and pyridine, and nucleophilic catalysts like 4-dimethylaminopyridine (DMAP). In certain applications, inorganic bases and phase-transfer catalysts may also be employed.

Q3: How does the choice of solvent affect the reaction rate?

A3: The solvent plays a crucial role in dissolving reactants and influencing the reaction mechanism. Polar aprotic solvents like dichloromethane (DCM) and tetrahydrofuran (THF) are often preferred as they can solvate the reactants and intermediates effectively without interfering with the reaction.

Q4: Can I use an excess of the amine reactant to drive the reaction forward?

A4: Yes, using an excess of the amine that will react with 2-((Tosyloxy)amino)ethanamine can be a viable strategy to increase the reaction rate and drive the equilibrium towards the product. However, this may complicate the purification process.

Troubleshooting Guides

Issue 1: Slow or Incomplete Reaction

Symptoms:

• TLC or LC-MS analysis shows a significant amount of starting material remaining after the expected reaction time.

• The reaction does not proceed to completion, even after extended periods.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Insufficiently Active Catalyst/Base	The basicity or nucleophilicity of the additive may be too low. Consider switching to a stronger base or a more effective nucleophilic catalyst. For example, if TEA is not effective, DMAP can be used as a catalyst in conjunction with TEA.
Poor Solubility of Reactants	The reactants may not be fully dissolved in the chosen solvent. Try a different solvent or a solvent mixture to improve solubility. Gentle heating may also be an option, but monitor for potential side reactions.
Presence of Moisture	Tosylates and many amine bases are sensitive to moisture. Ensure all glassware is thoroughly dried and reactions are run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Steric Hindrance	The structure of the reacting amine may be sterically hindered, slowing down the reaction. In such cases, increasing the reaction temperature or using a less bulky base might be beneficial.

Issue 2: Formation of Multiple Products or Low Yield

Symptoms:

• TLC analysis shows multiple spots, indicating the formation of byproducts.

• The isolated yield of the desired product is lower than expected.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Di-tosylation or Poly-tosylation	If the reacting amine has multiple reactive sites, over-reaction can occur. To favor mono-tosylation, use a controlled stoichiometry of 2-((Tosyloxy)amino)ethanamine and consider slow, dropwise addition of the reagent at a low temperature.
Side Reactions with the Solvent	Some solvents can react with the starting materials or intermediates. Ensure the chosen solvent is inert under the reaction conditions.
Degradation of Reactants or Products	The reaction temperature might be too high, leading to the decomposition of sensitive functional groups. Try running the reaction at a lower temperature for a longer duration.
Hydrolysis of the Tosyl Group	The presence of water can lead to the hydrolysis of the tosyl group. As mentioned before, ensure anhydrous conditions.

Data Presentation

The following tables summarize the effect of different additives on analogous tosylation reactions. While this data is not specific to 2-((Tosyloxy)amino)ethanamine, it provides valuable insights into the expected trends.

Table 1: Effect of Base on the Tosylation of an Amino Alcohol (Analogous System)

Entry	Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Triethylamine (1.5)	DCM	25	12	75
2	Pyridine (1.5)	DCM	25	12	82
3	Diisopropylethylamine (1.5)	DCM	25	18	70
4	Triethylamine (1.5) / DMAP (0.1)	DCM	25	4	95

Table 2: Effect of Catalyst on Reaction Time in Sulfonylation (Analogous System)

Entry	Catalyst (mol%)	Base	Solvent	Temperature (°C)	Time to Completion (h)
1	None	Triethylamine	THF	25	> 24
2	DMAP (5)	Triethylamine	THF	25	6
3	N-Methylimidazole (5)	Triethylamine	THF	25	8
4	Tetrabutylammonium Bromide (5)	K2CO3	DCM/H2O	40	10

Experimental Protocols

General Protocol for Enhancing Reaction Rate using a Catalytic Additive

This protocol is a general guideline and may require optimization for specific substrates.

• Preparation:

  • Ensure all glassware is oven-dried or flame-dried and cooled under a stream of inert gas (e.g., nitrogen or argon).

  • Use anhydrous solvents.

• Reaction Setup:

  • To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, add the amine substrate and the chosen anhydrous solvent (e.g., DCM or THF).

  • Add the base (e.g., triethylamine, 1.5 equivalents) and the catalyst (e.g., DMAP, 0.1 equivalents).

  • Cool the mixture to 0 °C in an ice bath.

• Addition of 2-((Tosyloxy)amino)ethanamine:

  • Dissolve 2-((Tosyloxy)amino)ethanamine (1.0 equivalent) in a minimal amount of the anhydrous solvent.

  • Add the 2-((Tosyloxy)amino)ethanamine solution dropwise to the stirred reaction mixture over a period of 15-30 minutes.

• Reaction Monitoring:

  • Allow the reaction to warm to room temperature and stir for the desired amount of time.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: A typical experimental workflow for the catalyzed reaction of 2-((Tosyloxy)amino)ethanamine.

Technical Support Center: Scaling Up 2-((Tosyloxy)amino)ethanamine Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-((Tosyloxy)amino)ethanamine. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental scale-up.

I. Synthesis of 2-((Tosyloxy)amino)ethanamine: Troubleshooting Guide

The synthesis of 2-((Tosyloxy)amino)ethanamine typically involves the selective tosylation of the hydroxyl group of a protected ethanolamine derivative, followed by deprotection of the amino group. A common starting material is N-Boc-ethanolamine.

Experimental Protocol: Synthesis of 2-((Tosyloxy)amino)ethanamine

Step 1: Tosylation of N-Boc-ethanolamine

• To a stirred solution of N-Boc-ethanolamine (1 equivalent) in anhydrous dichloromethane (DCM, 10 volumes) under a nitrogen atmosphere, add triethylamine (1.5 equivalents) at 0 °C.

• Slowly add a solution of p-toluenesulfonyl chloride (TsCl, 1.2 equivalents) in anhydrous DCM (2 volumes) to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water. Separate the organic layer, wash with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-Boc-2-((tosyloxy)amino)ethane.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.[1][2]

Step 2: Deprotection of the Boc Group

• Dissolve the purified N-Boc-2-((tosyloxy)amino)ethane (1 equivalent) in a solution of 4M HCl in 1,4-dioxane (10 volumes).

• Stir the mixture at room temperature for 2-4 hours.

• Monitor the deprotection by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the hydrochloride salt of 2-((Tosyloxy)amino)ethanamine.

• Filter the solid, wash with diethyl ether, and dry under vacuum to obtain the final product.

Logical Workflow for the Synthesis of 2-((Tosyloxy)amino)ethanamine

References

• 1. Chromatography [chem.rochester.edu]
• 2. biotage.com [biotage.com]

Technical Support Center: Identifying and Characterizing Unexpected Byproducts

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing unexpected byproducts encountered during their experiments.

Section 1: Troubleshooting Guides

This section offers solutions to common issues encountered during analytical procedures aimed at identifying and characterizing byproducts.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Question: Why am I seeing unexpected peaks in my HPLC chromatogram?

Answer:

Unexpected peaks in an HPLC chromatogram can arise from several sources. A systematic approach is necessary to identify the root cause.

• Contamination: The most common source of extra peaks is contamination. This can originate from the mobile phase, the sample itself, the HPLC system, or the vials used.[1][2][3]

  • Mobile Phase: Ensure you are using high-purity, HPLC-grade solvents and fresh buffers.[4] Impurities in lower-grade solvents can appear as "ghost peaks," especially in gradient elution.[2][5]

  • Sample: The sample may contain impurities from the synthesis, degradation products, or contaminants introduced during sample preparation.[3]

  • System: Carryover from previous injections is a frequent cause. Flush the system with a strong organic solvent to remove any adsorbed compounds.[5] Worn pump seals or contaminated detector cells can also introduce extraneous peaks.[5]

• Late Eluting Peaks: A peak from a previous injection may elute in a subsequent run, especially if the run time is not long enough to elute all components.[6] To address this, increase the run time or the gradient slope.[6]

• Air Bubbles: Air bubbles in the system can cause spurious peaks. Ensure the mobile phase is properly degassed and purge the system if necessary.[5]

Question: What is causing poor peak shape (tailing, fronting, or splitting) in my chromatogram?

Answer:

Poor peak shape can significantly impact the accuracy and resolution of your analysis.[7] Here are the common causes and solutions:

• Peak Tailing: This is often caused by strong interactions between the analyte and active sites on the column, such as exposed silanol groups.[2][8]

  • Solution: Use a column with better end-capping, adjust the mobile phase pH to suppress the ionization of the analyte or silanols, or add a competitor (e.g., a small amount of a similar amine) to the mobile phase.

• Peak Fronting: This is typically a sign of column overloading.[2][6]

  • Solution: Reduce the injection volume or the concentration of the sample.[6] Using a column with a larger internal diameter can also help.[6]

• Split Peaks: Split peaks can indicate a problem with the column inlet or the sample solvent.[2][6]

  • Solution: Check for a blocked or contaminated column inlet frit. If the problem persists, the column may be fouled and require flushing or replacement.[6][7] Ensure the sample is dissolved in a solvent that is compatible with the mobile phase.[6]

Mass Spectrometry (MS) Troubleshooting

Question: I am observing unexpected ions in my mass spectrum. What are they?

Answer:

Unexpected ions in a mass spectrum are common and can originate from various sources.

• Background Contamination: The most frequent source is background contamination from the instrument, solvents, or sample handling. Common background ions include plasticizers (phthalates), slip agents (oleamide), and siloxanes from silicone tubing.

• Solvent Clusters and Adducts: Solvents can form clusters with themselves or with the analyte. Common adducts include sodium ([M+Na]+) and potassium ([M+K]+) from glassware, and ammonium ([M+NH4]+) from buffers.

• In-source Fragmentation or Reactions: The analyte might fragment or react within the ion source, leading to unexpected ions. Adjusting the source parameters, such as the cone voltage, can help minimize this.

Question: Why is my signal intensity poor or fluctuating?

Answer:

Poor or unstable signal intensity can be due to several factors:

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of the target analyte, a phenomenon known as ion suppression.[9]

  • Solution: Improve chromatographic separation to resolve the analyte from interfering matrix components. Sample cleanup using techniques like solid-phase extraction (SPE) can also remove suppressive agents.[9]

• Instrument Contamination: A dirty ion source or mass analyzer can lead to poor signal. Regular cleaning and maintenance are crucial for optimal performance.

• Improper Tuning and Calibration: The mass spectrometer needs to be properly tuned and calibrated for the mass range of interest.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

Question: I see unexpected signals in my NMR spectrum. How do I identify them?

Answer:

Unexpected signals in an NMR spectrum can be due to impurities or experimental artifacts.

• Solvent Impurities: Residual non-deuterated solvent and other common laboratory solvents are frequent sources of extra peaks.

• Sample Impurities: The sample itself may contain byproducts, unreacted starting materials, or contaminants.

• Spectral Artifacts:

  • Spinning Sidebands: These are small peaks that appear symmetrically around a large peak. They are caused by inhomogeneities in the magnetic field and can be minimized by improving the shimming.

  • Water Suppression Artifacts: Imperfect water suppression can lead to broad or distorted baseline around the water resonance.

  • Phasing Errors: Incorrect phasing can distort the peak shape and make it difficult to interpret the spectrum.[10]

Question: Why are some of my peaks broad?

Answer:

Broad peaks in an NMR spectrum can be caused by several factors:

• Chemical Exchange: Protons that are exchanging with the solvent or other protons in the molecule (e.g., -OH, -NH) often appear as broad signals.[11]

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic substances can cause significant line broadening.

• Poor Shimming: An inhomogeneous magnetic field due to poor shimming will result in broadened peaks.[12]

Section 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the identification and characterization of unexpected byproducts.

Q1: What is the first step I should take when I observe an unexpected byproduct?

A1: The first step is to confirm the presence and reproducibility of the byproduct. Re-run the experiment under the same conditions to ensure it was not a one-time anomaly. If the byproduct is consistently observed, the next step is to gather as much preliminary information as possible from your initial analytical data (e.g., retention time in HPLC, m/z in MS, and chemical shift in NMR).

Q2: What are the most common analytical techniques used to identify an unknown byproduct?

A2: A combination of techniques is usually employed for comprehensive characterization.

• Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful tool for separating the byproduct from the main product and obtaining its molecular weight and fragmentation pattern.[13]

• Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information, including the connectivity of atoms.[14]

• High-Resolution Mass Spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to determine the elemental composition of the byproduct.[14]

Q3: How can I isolate a byproduct for further characterization?

A3: Preparative High-Performance Liquid Chromatography (Prep-HPLC) is a common technique for isolating and purifying byproducts from a reaction mixture.[11][15] The method involves scaling up the analytical HPLC method to handle larger sample loads and collecting the fraction containing the byproduct of interest.

Q4: What are "reactive metabolites" and why are they a concern in drug development?

A4: Reactive metabolites are chemically reactive species formed during the metabolism of a drug.[16][17] They can covalently bind to cellular macromolecules like proteins and DNA, which can lead to toxicity, including drug-induced liver injury.[16][17] Identifying and characterizing these reactive metabolites is a critical step in drug safety assessment.

Q5: What should I do if I get an unexpected result in my experiment?

A5: When faced with an unexpected result, it's important to approach it systematically. First, verify the result by repeating the experiment.[17] If the result is reproducible, carefully review your experimental procedure for any potential errors. Consider if the unexpected result could be a new discovery. If you have ruled out experimental error, you may need to revise your initial hypothesis.[17]

Section 3: Data Presentation

Table 1: Common Solvent Impurities in HPLC and their UV Cutoff

Solvent	Common Impurities	UV Cutoff (nm)
Acetonitrile	Acrylonitrile, Ammonia, UV-absorbing impurities	190[18]
Methanol	Acetone, Aldehydes, UV-absorbing impurities	205[18]
Water	Organic contaminants, Bacteria	N/A
Tetrahydrofuran (THF)	Peroxides, Butylated hydroxytoluene (BHT) (stabilizer)	212
Dichloromethane	HCl, Phosgene	233

Note: The quality of the solvent grade (e.g., HPLC grade, gradient grade) will significantly impact the level of impurities.[19][20]

Table 2: Common Background Ions in Positive Ion Electrospray Mass Spectrometry (ESI-MS)

m/z	Ion	Common Source
41.0265	[CH3CN+H]+	Acetonitrile (solvent)
45.0335	[HCOOH+H]+	Formic acid (mobile phase additive)
69.0704	[CF3COOH+H]+	Trifluoroacetic acid (mobile phase additive)
113.0599	[C6H13N+H]+	Diisopropylethylamine (DIPEA)
149.0233	[C8H5O3]+	Phthalate plasticizer
279.1591	[C16H23O4]+	Dibutyl phthalate (plasticizer)
Variable	[M+Na]+	Sodium from glassware or buffers
Variable	[M+K]+	Potassium from glassware or buffers

A comprehensive list of common background ions can be found in various resources.[2][16][21]

Table 3: 1H NMR Chemical Shifts of Common Laboratory Solvents in CDCl3

Solvent	Chemical Shift (ppm)	Multiplicity
Acetone	2.17	s
Acetonitrile	1.94	s
Benzene	7.36	s
Dichloromethane	5.30	s
Diethyl ether	3.48 (q), 1.21 (t)	q, t
Dimethylformamide (DMF)	8.02 (s), 2.95 (s), 2.87 (s)	s, s, s
Dimethyl sulfoxide (DMSO)	2.54	s
Ethanol	3.72 (q), 1.22 (t)	q, t
Ethyl acetate	4.12 (q), 2.05 (s), 1.26 (t)	q, s, t
Hexane	1.25 (m), 0.88 (t)	m, t
Methanol	3.49	s
Toluene	7.27-7.17 (m), 2.34 (s)	m, s
Water	1.56	s (broad)

Chemical shifts can vary slightly depending on concentration and temperature.[3][5][7][8][22]

Section 4: Experimental Protocols

Protocol for Isolation of an Unknown Byproduct by Preparative HPLC

This protocol outlines the general steps for isolating an unknown byproduct from a reaction mixture using preparative HPLC.

• Analytical Method Development: Develop a robust analytical HPLC method that provides good separation between the main product and the byproduct of interest.

• Method Transfer and Scaling: Transfer the analytical method to a preparative HPLC system. This typically involves:

  • Increasing the column dimensions (inner diameter and length).

  • Increasing the flow rate proportionally to the change in column cross-sectional area.

  • Adjusting the injection volume to maximize loading without compromising resolution.

• Sample Preparation: Prepare a concentrated solution of the crude reaction mixture in a solvent compatible with the mobile phase. Filter the sample to remove any particulate matter.

• Fraction Collection: Perform the preparative HPLC run and collect the fraction corresponding to the elution time of the byproduct. Fraction collection can be triggered by time, UV signal threshold, or peak detection.[11]

• Purity Analysis: Analyze the collected fraction using the analytical HPLC method to confirm its purity.

• Solvent Removal: Remove the HPLC solvent from the purified fraction, typically by rotary evaporation or lyophilization, to obtain the isolated byproduct.

• Structure Elucidation: Subject the isolated byproduct to further spectroscopic analysis (e.g., HRMS, NMR) for structure elucidation.

General Protocol for Reaction Work-up and Extraction

This protocol describes a general procedure for the work-up and extraction of a reaction mixture to isolate the crude product.

• Quenching the Reaction: If necessary, quench the reaction by adding an appropriate reagent to stop the reaction and neutralize any reactive species.

• Solvent Addition: Add an organic solvent (e.g., ethyl acetate, dichloromethane) to dissolve the product and a water-immiscible aqueous solution (e.g., water, brine, or an acidic/basic solution) to a separatory funnel containing the reaction mixture.

• Extraction: Shake the separatory funnel gently, venting frequently to release any pressure buildup. Allow the layers to separate.

• Layer Separation: Drain the lower layer. The identity of the organic and aqueous layers can be determined by adding a few drops of water to see which layer it dissolves in.

• Washing: Wash the organic layer with one or more portions of an appropriate aqueous solution to remove impurities. Common washes include:

  • Saturated sodium bicarbonate solution: to neutralize and remove acidic impurities.

  • Dilute hydrochloric acid: to neutralize and remove basic impurities.

  • Brine (saturated NaCl solution): to remove residual water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate).

• Filtration and Concentration: Filter the drying agent and concentrate the organic solvent under reduced pressure (e.g., using a rotary evaporator) to obtain the crude product.

Section 5: Visualizations

Caption: Experimental workflow for identifying an unexpected byproduct.

Caption: Simplified JNK signaling pathway activated by stress stimuli.

References

• 1. researchgate.net [researchgate.net]
• 2. ccc.bc.edu [ccc.bc.edu]
• 3. researchgate.net [researchgate.net]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. scribd.com [scribd.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Frontiers | c-Jun N-terminal Kinase (JNK) Signaling as a Therapeutic Target for Alzheimer’s Disease [frontiersin.org]
• 10. PREPARATIVE ISOLATION AND PURIFICATION OF CHEMICAL CONSTITUENTS OF BELAMCANDA BY MPLC, HSCCC AND PREP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. lcms.cz [lcms.cz]
• 12. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. How To [chem.rochester.edu]
• 15. Isolation of impurities using preparative liquid chromatography in pharmaceutical industry [simsonpharma.com]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. quora.com [quora.com]
• 18. elementlabsolutions.com [elementlabsolutions.com]
• 19. How to use analytical columns | Technical Information | GL Sciences [glsciences.com]
• 20. 5 Ways Solvent Purity Impacts HPLC Results - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 21. chem.ualberta.ca [chem.ualberta.ca]
• 22. scs.illinois.edu [scs.illinois.edu]

Reference Data & Comparative Studies

A Comparative Guide to Electrophilic Aminating Agents: Profiling 2-((Tosyloxy)amino)ethanamine

For researchers, scientists, and professionals in drug development, the efficient and selective introduction of amino groups is a cornerstone of modern organic synthesis. This guide provides an objective comparison of 2-((Tosyloxy)amino)ethanamine with other classes of electrophilic aminating agents, supported by available experimental data and detailed protocols to aid in the selection of the optimal reagent for specific synthetic challenges.

Electrophilic amination has emerged as a powerful strategy for the formation of carbon-nitrogen bonds, offering an umpolung approach to the traditional nucleophilic substitution on carbon electrophiles.[1][2][3] In this context, a variety of reagents have been developed to act as electrophilic nitrogen sources, each with its own distinct reactivity profile, stability, and substrate scope. Among these, hydroxylamine derivatives, such as 2-((Tosyloxy)amino)ethanamine, represent a significant class of reagents. This guide will focus on comparing the performance of 2-((Tosyloxy)amino)ethanamine with other prominent electrophilic aminating agents, including other hydroxylamine derivatives (e.g., O-benzoylhydroxylamines), N-chloroamines, and oxaziridines.

Performance Comparison of Electrophilic Aminating Agents

The choice of an electrophilic aminating agent is dictated by several factors, including the nature of the nucleophile, desired selectivity, and reaction conditions. While direct side-by-side comparative studies for 2-((Tosyloxy)amino)ethanamine are limited in the readily available literature, we can infer its potential performance based on the reactivity of the O-tosylhydroxylamine functional group and compare it with data for other agents in similar transformations.

The key structural feature of 2-((Tosyloxy)amino)ethanamine is the N-OTs bond, which renders the nitrogen atom electrophilic due to the excellent leaving group ability of the tosylate anion. This makes it a potent aminating agent for a variety of soft nucleophiles.

Table 1: Performance of Electrophilic Aminating Agents in the Amination of Aryl Grignard Reagents

Aminating Agent	Nucleophile	Product	Yield (%)	Reaction Conditions	Reference
O-(2,4,6-Trimethylphenylsulfonyl)hydroxylamine	Aryl Grignard Reagents	Primary Arylamines	65-95	THF, rt	[4]
N-Chloroamines	Aryl Grignard Reagents	N-Arylpiperidines, Anilines	up to 93	THF, TMEDA, 0 °C to rt	[5]
1,3-Dioxolan-2-one O-sulfonyloxime	Grignard Reagents	Primary Amines	up to 97	Dichloromethane or Chlorobenzene	[6]

Note: Data for 2-((Tosyloxy)amino)ethanamine in this specific reaction was not available in the searched literature. The table includes data for structurally related O-sulfonylhydroxylamines to provide a relevant comparison.

Key Classes of Electrophilic Aminating Agents: A Comparative Overview

Hydroxylamine Derivatives

This broad class includes O-sulfonyl, O-acyl, and other O-substituted hydroxylamines.

• O-Sulfonylhydroxylamines (e.g., 2-((Tosyloxy)amino)ethanamine): These are highly reactive agents capable of aminating a wide range of carbanions.[7] The tosyl group is a superior leaving group, enhancing the electrophilicity of the nitrogen atom. They are particularly effective for the amination of organometallic reagents.[8]

• O-Benzoylhydroxylamines: These reagents are also widely used, particularly in transition metal-catalyzed C-N bond-forming reactions. They are generally considered stable and effective for the amination of various nucleophiles.

N-Chloroamines

N-chloroamines are another important class of electrophilic aminating agents. They are often used for the synthesis of arylamines from Grignard reagents and in intramolecular C-H amination reactions.[5] While effective, their handling can require care due to potential instability.

Oxaziridines

Oxaziridines are three-membered heterocyclic compounds containing a C-N-O ring. They serve as effective electrophilic aminating agents for a variety of nucleophiles.[9] The reactivity can be tuned by modifying the substituents on the carbon and nitrogen atoms of the oxaziridine ring.

Experimental Protocols

Detailed experimental procedures are crucial for the successful application of these reagents. Below are representative protocols for electrophilic amination using a hydroxylamine derivative and for the synthesis of a primary amine using a Grignard reagent, which can be adapted for 2-((Tosyloxy)amino)ethanamine.

Protocol 1: General Procedure for the Amination of a Tosyl-Protected Alcohol

This protocol describes the displacement of a tosylate group by an amine, a reaction conceptually related to the reactivity of 2-((tosyloxy)amino)ethanamine where the tosylate is the leaving group on the nitrogen atom.

Materials:

• Tosyl-protected alcohol (1.00 eq.)

• 4-Methylbenzenesulfonamide (as the amine source)

• Sodium iodide (catalyst)

• Dichloromethane (solvent)

• 4-Dimethylaminopyridine (DMAP)

Procedure:

• A round-bottomed flask is charged with the homoallylic alcohol (1.00 eq.) and dichloromethane.

• The resulting solution is stirred and cooled to 0 °C before sequentially adding 4-dimethylaminopyridine (0.60 eq.).[10]

• The amination is then carried out by adding 4-methylbenzenesulfonamide and a catalytic amount of sodium iodide.

• The reaction is monitored by TLC for the consumption of the starting material.

• Upon completion, the reaction mixture is worked up by washing with aqueous solutions, drying the organic layer over magnesium sulfate, filtering, and concentrating in vacuo.[10]

• The crude product is then purified by column chromatography.

Protocol 2: Synthesis of Primary Amines from Grignard Reagents

This protocol details the synthesis of primary amines via the reaction of a Grignard reagent with an electrophilic aminating agent, followed by hydrolysis.

Materials:

• Organomagnesium bromide (Grignard reagent)

• N-(diethoxyphosphoryl)aziridine (as an aminoethylating agent)

• Copper(I) iodide (catalyst)

• Tetrahydrofuran (THF, anhydrous)

• Saturated aqueous ammonium chloride solution

• p-Toluenesulfonic acid monohydrate (TsOH·H₂O)

• Ethanol

• Diethyl ether

Procedure:

• To a solution of the organomagnesium bromide (1.0-3.0 eq.) in anhydrous THF at -30 °C, add CuI (0.05 eq.) with stirring.[11]

• Stir the mixture for 10 minutes.

• Add a solution of the electrophilic aminating agent (e.g., N-(diethoxyphosphoryl)aziridine, 1.0 eq.) in THF.

• Allow the reaction mixture to warm to 0 °C and continue stirring for 2 hours.[11]

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous phase with dichloromethane, dry the combined organic layers over MgSO₄, and concentrate under reduced pressure.

• Dissolve the crude product in ethanol and reflux with TsOH·H₂O to deprotect the amine.

• Concentrate the solution, dilute with diethyl ether, and refrigerate to crystallize the ammonium tosylate salt of the primary amine.[11]

Visualizing the Reaction Pathway

To better understand the fundamental process of electrophilic amination, the following diagrams illustrate the general mechanism and a hypothetical experimental workflow.

References

• 1. Electrophilic Aminating Agents in Total Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Electrophilic Amination | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. Transition-Metal-Free Electrophilic Amination between Aryl Grignard Reagents and N-Chloroamines [organic-chemistry.org]
• 6. Synthesis of Primary Amines by the Electrophilic Amination of Grignard Reagents with 1,3-Dioxolan-2-one O-Sulfonyloxime [organic-chemistry.org]
• 7. Hydroxylamine-mediated C–C amination via an aza-hock rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. Two-Carbon Homologation of Grignard Reagents to Primary Amines - [www.rhodium.ws] [chemistry.mdma.ch]

A Comparative Guide: 2-((Tosyloxy)amino)ethanamine vs. Hydroxylamine-O-Sulfonic Acid in Electrophilic Amination

For researchers, scientists, and drug development professionals, the selection of an appropriate aminating agent is crucial for the successful synthesis of nitrogen-containing molecules. This guide provides a detailed comparison of 2-((Tosyloxy)amino)ethanamine and the more commonly known Hydroxylamine-O-sulfonic acid (HOSA), highlighting the potential advantages of the former based on established chemical principles and data from related compounds.

While direct comparative experimental data for 2-((Tosyloxy)amino)ethanamine is limited in publicly available literature, its structural features suggest significant advantages in reactivity, selectivity, and reaction conditions over Hydroxylamine-O-sulfonic acid. This guide will delve into these aspects, supported by theoretical considerations and data from analogous O-sulfonylhydroxylamine reagents.

Executive Summary

2-((Tosyloxy)amino)ethanamine is posited as a superior electrophilic aminating agent compared to hydroxylamine-O-sulfonic acid primarily due to the enhanced leaving group ability of the tosylate anion. This fundamental difference is expected to translate into milder reaction conditions, higher yields, and greater functional group tolerance.

Comparison of Chemical Properties and Reactivity

Feature	2-((Tosyloxy)amino)ethanamine	Hydroxylamine-O-sulfonic acid (HOSA)	Advantage of 2-((Tosyloxy)amino)ethanamine
Leaving Group	Tosylate (p-toluenesulfonate)	Sulfate	Tosylate is a significantly better leaving group, leading to faster and more efficient reactions under milder conditions.[1][2][3]
Reactivity	Expected to be highly reactive due to the excellent leaving group.	Moderately reactive; often requires harsher conditions (e.g., strong base, elevated temperatures).[4][5]	Higher reactivity allows for lower reaction temperatures and shorter reaction times, preserving sensitive functional groups.
Solubility	Likely soluble in a wider range of organic solvents.	Primarily water-soluble, which can limit its application in organic synthesis.[4][6]	Broader solvent compatibility offers greater flexibility in reaction setup and purification.
Stability	O-sulfonylhydroxylamines can be stable, crystalline solids, though stability can vary. N-protected analogues are generally stable.[7][8]	A stable, hygroscopic solid.[4][5]	While HOSA is known for its stability, properly handled O-tosylhydroxylamines can offer comparable or sufficient stability for synthetic applications.
Byproducts	Toluene sulfonic acid or its salt.	Sulfuric acid or its salt.	Toluene sulfonic acid is generally less corrosive and easier to handle and remove than sulfuric acid.

Advantages in Synthetic Applications

The primary application for both reagents is electrophilic amination, a key transformation in the synthesis of pharmaceuticals and other fine chemicals.[9][10]

Key Advantages of 2-((Tosyloxy)amino)ethanamine (Inferred):

• Milder Reaction Conditions: The superior leaving group ability of the tosylate should enable amination reactions to proceed under significantly milder basic or even neutral conditions compared to HOSA, which often requires strong bases. This is crucial for substrates with base-sensitive functional groups.

• Higher Yields and Selectivity: The increased reactivity is expected to lead to higher yields of the desired aminated products and potentially improved chemo- and regioselectivity. For instance, in the amination of electron-deficient heterocycles, stronger aminating agents like O-tosylhydroxylamines are more effective than HOSA.[4]

• Broader Substrate Scope: The ability to use milder conditions and a wider range of solvents would likely expand the substrate scope to include molecules that are incompatible with the conditions required for HOSA.

• Simplified Workup and Purification: The generation of toluenesulfonic acid or its salt as a byproduct, which is often crystalline and more easily separated, can simplify the purification process compared to reactions that produce sulfuric acid.

Experimental Protocols

Hypothetical Protocol for N-Amination of a Tertiary Amine with 2-((Tosyloxy)amino)ethanamine:

• Reaction Setup: To a solution of the tertiary amine (1.0 mmol) in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile, 10 mL) under an inert atmosphere (e.g., nitrogen or argon), add 2-((Tosyloxy)amino)ethanamine (1.1 mmol).

• Reaction Conditions: Stir the reaction mixture at room temperature for 4-12 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, the reaction mixture can be concentrated under reduced pressure. The residue can then be partitioned between an organic solvent (e.g., ethyl acetate) and a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove the toluenesulfonic acid byproduct.

• Purification: The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel to afford the desired N-aminated product.

Typical Protocol for N-Amination of a Tertiary Amine with Hydroxylamine-O-sulfonic acid (HOSA):

• Reaction Setup: Dissolve the tertiary amine (1.0 mmol) in a mixture of water and a suitable organic solvent (e.g., dioxane).

• Reaction Conditions: Add a solution of HOSA (1.2 mmol) in water to the amine solution, followed by the portion-wise addition of a strong base (e.g., sodium hydroxide) while maintaining the temperature at 0-10 °C. The reaction is then typically stirred at room temperature or heated for several hours.

• Workup: The reaction mixture is neutralized with acid and extracted with an organic solvent.

• Purification: The organic extracts are combined, dried, and concentrated. Purification is often achieved by crystallization or column chromatography.

Visualizing the Reaction Pathway and Experimental Workflow

To further illustrate the processes, the following diagrams created using the DOT language are provided.

Caption: Generalized electrophilic amination pathway.

References

• 1. people.uleth.ca [people.uleth.ca]
• 2. Khan Academy [khanacademy.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 5. Page loading... [guidechem.com]
• 6. sihaulichemicals.co.in [sihaulichemicals.co.in]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Electrophilic amination - Wikipedia [en.wikipedia.org]

A Comparative Analysis of Tosyl- vs. Nosyl-Activated Aminating Agents for Researchers

In the realm of organic synthesis, the strategic use of protecting and activating groups is paramount for the successful construction of complex molecules. Among the myriad of options available for amines, sulfonyl-based groups, particularly the p-toluenesulfonyl (tosyl, Ts) and o- or p-nitrobenzenesulfonyl (nosyl, Ns) groups, are workhorses for researchers in medicinal chemistry and drug development. Their ability to modulate the reactivity of an amine nitrogen makes them indispensable tools.

This guide provides an objective, data-supported comparison of tosyl and nosyl groups when used as activating agents for amination and as protecting groups. We will delve into their reactivity, stability, and the conditions required for their cleavage, supported by experimental protocols and logical diagrams to aid in selecting the appropriate agent for your synthetic strategy.

Core Comparison: Tosyl vs. Nosyl Group

The fundamental difference between the tosyl and nosyl groups lies in the electronic nature of the aromatic ring. The nosyl group contains a strongly electron-withdrawing nitro group, which significantly influences its reactivity and ease of cleavage compared to the electron-donating methyl group on the tosyl ring.

Feature	Tosyl (Ts) Group	Nosyl (Ns) Group	Key takeaway
Structure	p-Toluenesulfonyl	o- or p-Nitrobenzenesulfonyl	The nitro group in Ns is the key differentiator, making the sulfur atom more electrophilic and the sulfonamide proton more acidic.
Activating Ability	Good activating group, forming stable sulfonamides.	Excellent activating group. The resulting sulfonamides are more acidic and can be alkylated under milder conditions, such as the Mitsunobu reaction.[1]	Nosylamides are more versatile for subsequent N-alkylation reactions under milder conditions.
Leaving Group Ability	Excellent leaving group (tosylate, -OTs).[2][3][4]	Excellent leaving group (nosylate, -ONs), sometimes considered better than tosylate due to the electron-withdrawing nitro group.[5]	Both are excellent leaving groups, suitable for S_N2 reactions.[6]
Deprotection Conditions	Requires harsh conditions, such as strong acids (HBr/AcOH) or reducing agents (SmI₂, Red-Al).[6]	Cleaved under very mild conditions using a thiol (e.g., thiophenol) and a weak base (e.g., K₂CO₃ or Cs₂CO₃).[1][7]	Nosyl groups offer superior orthogonality in multi-step synthesis due to their mild cleavage conditions.
Stability	Highly stable to a wide range of reaction conditions, making it a robust protecting group.	Less stable than the tosyl group, particularly towards nucleophiles.	Tosyl is preferred when a highly robust protecting group is needed throughout a long synthetic sequence.

Quantitative Data and Performance

While direct kinetic comparisons are scarce in the provided literature, the difference in reactivity is evident from the required reaction conditions for sulfonamide cleavage.

Table 1: Comparative Deprotection Conditions

Sulfonamide	Reagents	Temperature	Typical Reaction Time	Reference
Tosylamide (R-NTs-R')	HBr, Acetic Acid	70-110 °C	Hours to days	[6]
SmI₂ or Red-Al	Reflux	Hours	[6]
Nosylamide (R-NNs-R')	Thiophenol, K₂CO₃ in CH₃CN	50 °C	40 minutes	[1]
PhSH, Cs₂CO₃ in DMF	50 °C	Not specified	[7]
p-Mercaptobenzoic acid	Room Temp to 50 °C	Hours	[8][9]

The data clearly indicates that nosylamides can be deprotected under significantly milder thermal and chemical conditions than tosylamides. This is a critical advantage in the synthesis of complex molecules bearing sensitive functional groups.

Experimental Protocols

General Protocol for Amine Protection (Sulfonylation)

This procedure describes the general synthesis of a sulfonamide from a primary or secondary amine.

Reagents and Materials:

• Primary or secondary amine (1.0 eq)

• Tosyl chloride (TsCl) or Nosyl chloride (NsCl) (1.1 - 1.2 eq)

• Base: Pyridine or Triethylamine (TEA) (1.5 - 2.0 eq)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous conditions (Nitrogen or Argon atmosphere)

Procedure:

• Dissolve the amine in the chosen anhydrous solvent and cool the solution to 0 °C in an ice bath.

• Add the base (e.g., triethylamine) to the solution.

• Slowly add a solution of the sulfonyl chloride (TsCl or NsCl) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., DCM or Ethyl Acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol for Deprotection of a Nosylamide (Fukuyama Deprotection)

This protocol is a mild method for cleaving a nosyl group from a secondary amine.[1]

Reagents and Materials:

• Nosyl-protected amine (1.0 eq)

• Thiophenol (2.5 eq)

• Potassium carbonate (K₂CO₃) or Cesium carbonate (Cs₂CO₃) (2.5 eq)

• Solvent: Acetonitrile (CH₃CN) or Dimethylformamide (DMF)

Procedure:

• Dissolve the nosylamide in the chosen solvent in a round-bottomed flask.

• Add potassium carbonate (or another suitable base) and thiophenol to the mixture.

• Heat the reaction mixture to 50 °C and stir for 40-60 minutes, monitoring for the disappearance of the starting material.[1]

• After cooling to room temperature, dilute the mixture with water.

• Extract the desired amine product with an organic solvent (e.g., Dichloromethane).

• Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting amine via column chromatography.

Protocol for Deprotection of a Tosylamide

This protocol describes a common harsh acidic method for tosyl group cleavage.

Reagents and Materials:

• Tosyl-protected amine (1.0 eq)

• 48% Hydrobromic acid (HBr)

• Acetic acid (AcOH)

Procedure:

• In a sealed tube or a flask equipped with a reflux condenser, dissolve the tosylamide in a mixture of acetic acid and 48% HBr.

• Heat the reaction mixture to 70-110 °C for several hours to days. The reaction progress should be monitored carefully.

• After completion, cool the reaction mixture to room temperature and carefully neutralize it with a strong base (e.g., NaOH solution) while cooling in an ice bath.

• Extract the product with a suitable organic solvent.

• Wash the organic layer, dry it, and concentrate it under reduced pressure.

• Purify the product as necessary.

Visualizing the Chemistry

Workflow for Amine Sulfonylation

References

• 1. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 2. Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. organic chemistry - Tosyl Chloride? why not anything else - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Tosyl group - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Application of odorless thiols for the cleavage of 2- and 4-nitrobenzenesulfonamides - Lookchem [lookchem.com]

A Researcher's Guide to Spectroscopic Validation of Amination Products: A Comparative Analysis

For researchers, scientists, and drug development professionals, the unambiguous confirmation of a synthesized molecule's structure is a critical step. In the context of amination reactions, where a new carbon-nitrogen bond is formed, a variety of spectroscopic techniques are indispensable for validating the desired product. This guide provides a comprehensive comparison of three common spectroscopic methods—Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—for the structural validation of amination products. We will explore the strengths and weaknesses of each technique, present detailed experimental protocols, and offer a comparative analysis of their performance.

At a Glance: Comparing Spectroscopic Methods

The choice of spectroscopic method often depends on the specific information required, the sample's nature, and the available instrumentation. The following table summarizes the key performance characteristics of NMR, IR, and Mass Spectrometry for the analysis of amination products.

Feature	NMR Spectroscopy	IR Spectroscopy	Mass Spectrometry
Information Provided	Detailed molecular structure, connectivity, and stereochemistry	Presence of functional groups	Molecular weight and elemental composition
Sensitivity	Relatively low (millimolar concentrations typically required)[1]	Lower than UV-Vis and Mass Spectrometry[1]	High (picomolar to femtomolar range)
Resolution	High, allowing for detailed structural analysis	Moderate, primarily for functional group identification	High, for accurate mass determination
Reproducibility	Very high	High	Average to high, depending on the instrument and method
Sample Requirement	Typically mg-scale, non-destructive	µg to mg scale, non-destructive	ng to µg scale, destructive
Data Complexity	Can be complex, requiring expertise in spectral interpretation	Relatively simple to interpret for characteristic functional groups	Can be complex, especially with extensive fragmentation
Cost	High initial investment and maintenance	Low to moderate initial investment	Moderate to high initial investment and maintenance

The Workflow of Spectroscopic Validation

The process of validating an amination product's structure typically involves a multi-faceted approach, leveraging the complementary information provided by different spectroscopic techniques. A general workflow is outlined below.

A typical workflow for the spectroscopic validation of an amination product.

In-Depth Analysis of Spectroscopic Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the complete structural elucidation of organic molecules. It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For amination products, both ¹H and ¹³C NMR are crucial.

Key Diagnostic Features for Amines in NMR:

• ¹H NMR:

  • N-H Protons: The chemical shift of protons attached to nitrogen is highly variable (typically δ 0.5-5.0 ppm) and often appears as a broad signal due to hydrogen bonding and quadrupole broadening.[2] A key technique to confirm the presence of an N-H proton is a D₂O exchange experiment, where the N-H signal disappears upon addition of a few drops of deuterium oxide.[2]

  • α-Protons: Protons on carbons adjacent to the nitrogen atom are deshielded and typically resonate in the δ 2.5-3.5 ppm range.

• ¹³C NMR:

  • α-Carbons: Carbons directly bonded to the nitrogen atom are also deshielded and appear in the δ 30-60 ppm range.

Decision-making process for identifying amine features in a ¹H NMR spectrum.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

IR spectroscopy is a rapid and straightforward technique for identifying the presence of specific functional groups in a molecule. For amination products, it is particularly useful for confirming the presence of N-H bonds.

Key Diagnostic Features for Amines in IR:

• N-H Stretch:

  • Primary Amines (R-NH₂): Two distinct sharp peaks in the 3300-3500 cm⁻¹ region, corresponding to symmetric and asymmetric stretching.[3]

  • Secondary Amines (R₂-NH): A single, sharp peak in the 3300-3500 cm⁻¹ region.[4]

  • Tertiary Amines (R₃-N): No N-H stretching peak.[4]

• N-H Bend: Primary amines show a bending vibration in the 1550-1650 cm⁻¹ range.[2]

• C-N Stretch: This absorption appears in the fingerprint region (1000-1350 cm⁻¹) and can be more difficult to assign definitively.[2]

Mass Spectrometry (MS): The Molecular Weight and Formula

Mass spectrometry provides the molecular weight of the amination product and, with high-resolution instruments, its elemental composition. The fragmentation pattern can also offer valuable structural clues.

Key Diagnostic Features for Amines in MS:

• Nitrogen Rule: A molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[2]

• α-Cleavage: A common fragmentation pathway for amines is the cleavage of the C-C bond adjacent to the nitrogen, resulting in a resonance-stabilized iminium cation. This often leads to a prominent fragment ion in the mass spectrum.

Case Study: Validation of N-Benzylaniline

To illustrate the application of these techniques, let's consider the validation of N-benzylaniline, a secondary amine, formed from the reaction of aniline and benzyl chloride.

¹H NMR (400 MHz, CDCl₃):

• δ 7.37-7.26 (m, 5H, Ar-H of benzyl group)

• δ 7.20-7.14 (t, J = 7.6 Hz, 2H, Ar-H of aniline group)

• δ 6.73-6.68 (t, J = 7.0 Hz, 1H, Ar-H of aniline group)

• δ 6.63-6.61 (d, J = 7.6 Hz, 2H, Ar-H of aniline group)

• δ 4.30 (s, 2H, -CH₂-)

• A broad singlet for the N-H proton is also expected but may be difficult to observe or integrate accurately.

¹³C NMR (101 MHz, CDCl₃):

• δ 147.7 (Ar-C)

• δ 139.0 (Ar-C)

• δ 128.8 (Ar-C)

• δ 128.2 (Ar-C)

• δ 127.1 (Ar-C)

• δ 126.8 (Ar-C)

• δ 117.1 (Ar-C)

• δ 112.4 (Ar-C)

• δ 47.9 (-CH₂-)

FT-IR (KBr pellet):

• A single, sharp absorption band around 3400 cm⁻¹, characteristic of a secondary amine N-H stretch.

• Multiple bands in the 3000-3100 cm⁻¹ region, corresponding to aromatic C-H stretches.

• Bands in the 1600-1450 cm⁻¹ region, indicative of aromatic C=C stretching.

• A C-N stretching band in the fingerprint region.

Mass Spectrum (EI):

• Molecular Ion (M⁺): A peak at m/z = 183, corresponding to the molecular weight of N-benzylaniline (C₁₃H₁₃N). The odd mass is consistent with the presence of one nitrogen atom.

• Base Peak: A prominent peak at m/z = 91, resulting from the α-cleavage to form the stable tropylium cation ([C₇H₇]⁺). Another significant fragment at m/z = 106 is also observed.

The combined data from these three techniques provides a comprehensive and unambiguous confirmation of the structure of N-benzylaniline.

Experimental Protocols

¹H NMR Spectroscopy

• Sample Preparation:

  • Dissolve 5-10 mg of the purified amination product in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

  • Add a small amount of a reference standard (e.g., tetramethylsilane, TMS) if the solvent does not contain one.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

  • Tune and match the probe for the ¹H frequency.

  • Set the appropriate acquisition parameters, including the spectral width, acquisition time, relaxation delay, and number of scans. For a standard ¹H spectrum, a 45° pulse and a relaxation delay of 1-2 seconds are typically sufficient.[5]

  • Acquire the spectrum.

• Data Processing and Interpretation:

  • Apply Fourier transformation to the free induction decay (FID) to obtain the spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale using the reference signal (TMS at 0 ppm).

  • Integrate the peaks to determine the relative number of protons for each signal.

  • Analyze the chemical shifts, coupling patterns, and integration to assign the peaks to the protons in the molecule.

FT-IR Spectroscopy (Liquid Sample)

• Sample Preparation:

  • Ensure the ATR crystal or salt plates (e.g., NaCl, KBr) are clean. Clean with a suitable solvent (e.g., isopropanol, acetone) and allow to dry completely.

  • For ATR-FTIR, place a small drop of the liquid amination product directly onto the crystal.

  • For transmission, place a drop of the liquid between two salt plates and gently press them together to form a thin film.

• Instrument Setup and Data Acquisition:

  • Place the sample in the instrument's sample compartment.

  • Acquire a background spectrum of the clean, empty ATR crystal or salt plates. This will be subtracted from the sample spectrum.

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing and Interpretation:

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the absorbance or transmittance spectrum.

  • Identify the characteristic absorption bands and compare them to known functional group frequencies to confirm the presence of expected functionalities (e.g., N-H, C-N, aromatic C-H).

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation:

  • Prepare a dilute solution of the amination product (approximately 10-100 µg/mL) in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

  • If the amine is not sufficiently volatile or exhibits poor chromatographic behavior, derivatization may be necessary. Common derivatizing agents for amines include trifluoroacetic anhydride (TFAA) or silylating agents.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Instrument Setup and Data Acquisition:

  • Set the GC oven temperature program. A typical program might start at 50-100 °C, ramp up to 250-300 °C, and hold for a few minutes.

  • Set the injector temperature (typically 250 °C) and the transfer line temperature (typically 280 °C).

  • Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-500).

  • Inject a small volume (typically 1 µL) of the sample solution into the GC.

• Data Processing and Interpretation:

  • Analyze the total ion chromatogram (TIC) to identify the peak corresponding to the amination product.

  • Extract the mass spectrum for that peak.

  • Identify the molecular ion peak to confirm the molecular weight.

  • Analyze the fragmentation pattern to gain further structural information and compare it to expected fragmentation pathways for amines.

Conclusion

The validation of an amination product's structure is most robustly achieved through the combined use of NMR, IR, and Mass Spectrometry. While IR spectroscopy provides a quick and easy confirmation of the presence of key functional groups, and Mass Spectrometry confirms the molecular weight and elemental formula, it is NMR spectroscopy that delivers the detailed structural information necessary for unambiguous characterization. By understanding the strengths and limitations of each technique and following systematic experimental protocols, researchers can confidently and efficiently validate their synthetic products.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. books.rsc.org [books.rsc.org]

A Comparative Guide to the Mechanistic Pathways of 2-((Tosyloxy)amino)ethanamine and its Alternatives in Electrophilic Amination

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the mechanistic studies surrounding the reactions of 2-((tosyloxy)amino)ethanamine, a reagent with potential for electrophilic amination and subsequent cyclization reactions. Due to the limited direct studies on this specific compound, this guide draws parallels from closely related O-tosyl and O-sulfonyl hydroxylamine derivatives to predict its reactivity. We will compare its anticipated mechanistic pathways with two common alternative aminating agents: Hydroxylamine-O-sulfonic acid (HOSA) and N-Boc-O-tosylhydroxylamine. This comparison is supported by available experimental data for the alternatives and theoretical insights into the reactivity of the target compound.

Introduction to 2-((Tosyloxy)amino)ethanamine and its Potential

2-((Tosyloxy)amino)ethanamine possesses two key reactive sites: a primary amine, which can act as a nucleophile, and an O-tosyloxyamino group, where the tosylate serves as an excellent leaving group, rendering the nitrogen electrophilic. This dual functionality suggests the potential for intramolecular reactions, particularly cyclization to form heterocyclic structures like piperazine derivatives, which are prevalent scaffolds in pharmaceuticals.

Predicted Reaction Mechanism of 2-((Tosyloxy)amino)ethanamine

Based on studies of similar O-tosylated compounds, the primary reaction pathway for 2-((tosyloxy)amino)ethanamine is expected to be an intramolecular nucleophilic substitution. The terminal primary amine can act as a nucleophile, attacking the electrophilic nitrogen of the O-tosyloxyamino group, leading to the displacement of the tosylate anion and the formation of a cyclic hydrazine intermediate. This intermediate can then be further elaborated.

A plausible intramolecular cyclization mechanism is depicted below:

Caption: Proposed intramolecular cyclization of 2-((tosyloxy)amino)ethanamine.

Comparison with Alternative Aminating Agents

The performance of 2-((tosyloxy)amino)ethanamine as an aminating agent can be benchmarked against established reagents like Hydroxylamine-O-sulfonic acid (HOSA) and N-Boc-O-tosylhydroxylamine.

Feature	2-((Tosyloxy)amino)ethanamine (Predicted)	Hydroxylamine-O-sulfonic acid (HOSA)	N-Boc-O-tosylhydroxylamine
Aminating Strength	Potentially high due to the good leaving group (tosylate).	Moderate, effective for many aminations but can be less reactive with electron-deficient substrates.[1]	High, the Boc group activates the N-O bond, and the tosylate is an excellent leaving group.
Reaction Type	Primarily intramolecular cyclization or intermolecular amination.	Electrophilic amination of various nucleophiles (amines, carbanions, etc.).[1]	Electrophilic amination, often used for the introduction of a Boc-protected amino group.
Key Byproducts	Toluene sulfonic acid or its salt.	Sulfuric acid.	Toluene sulfonic acid and products from Boc deprotection.
Handling/Stability	Expected to be a stable solid.	White, water-soluble, hygroscopic solid.[1]	Stable crystalline solid.

Mechanistic Comparison of Aminating Agents

The general mechanism for electrophilic amination by these reagents involves the attack of a nucleophile on the electrophilic nitrogen, leading to the displacement of the leaving group.

Caption: General workflow for electrophilic amination.

Experimental Protocols

General Protocol for Electrophilic Amination with O-Tosylhydroxylamine Reagents:

• Reaction Setup: To a solution of the nucleophile (1.0 equiv) in a suitable aprotic solvent (e.g., dichloromethane, acetonitrile) under an inert atmosphere (e.g., nitrogen or argon), add the aminating reagent (1.1-1.5 equiv) portion-wise at room temperature or 0 °C.

• Reaction Monitoring: The reaction progress is monitored by an appropriate technique, such as thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, the reaction mixture is typically quenched with a saturated aqueous solution of a mild base (e.g., sodium bicarbonate) if the reaction is performed under acidic conditions, or with water. The aqueous layer is extracted with an organic solvent.

• Purification: The combined organic layers are dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Data Presentation

As quantitative data for the reactions of 2-((tosyloxy)amino)ethanamine are not available, the following table provides a qualitative comparison based on the expected reactivity and data from its alternatives.

Parameter	2-((Tosyloxy)amino)ethanamine (Predicted)	Hydroxylamine-O-sulfonic acid (HOSA)	N-Boc-O-tosylhydroxylamine
Substrate Scope	Likely effective for intramolecular reactions and with strong nucleophiles.	Broad scope for various nucleophiles.[1]	Broad scope, particularly for introducing protected amines.
Reaction Conditions	Expected to be mild to moderate.	Generally mild, often aqueous conditions are possible.[1]	Typically mild, anhydrous conditions.
Selectivity	Potential for high regioselectivity in intramolecular cyclizations.	Can sometimes lead to mixtures of products with poly-functional nucleophiles.	Generally high selectivity due to the directing effect of the Boc group.

Conclusion

2-((Tosyloxy)amino)ethanamine presents an intriguing potential for synthetic applications, particularly in the construction of nitrogen-containing heterocycles through intramolecular cyclization. While direct experimental evidence is currently lacking in the public domain, analogies to related O-tosyl and O-sulfonyl hydroxylamines suggest it could be a potent and selective reagent. Its performance is theoretically comparable to or potentially more specialized than established aminating agents like HOSA and N-Boc-O-tosylhydroxylamine. Further experimental investigation is warranted to fully elucidate its synthetic utility and mechanistic pathways. Researchers in drug development may find this compound to be a valuable tool for accessing novel piperazine-based structures.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Amination Reactions: Evaluating Alternatives to 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Direct kinetic analysis of amination with 2-((Tosyloxy)amino)ethanamine is not extensively documented in peer-reviewed literature. However, by examining the kinetics of widely used alternative methods, researchers can infer potential reactivity and select the most appropriate synthetic route. This guide delves into the kinetic characteristics, mechanistic pathways, and experimental considerations for Buchwald-Hartwig and Ullmann aminations, providing a framework for comparison.

Comparative Kinetic Analysis

The efficiency of an amination reaction is governed by several factors, including the nature of the catalyst, ligand, base, solvent, and the electronic and steric properties of the substrates. The following table summarizes the key kinetic and performance aspects of the Buchwald-Hartwig and Ullmann reactions.

Feature	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium-based (e.g., Pd(OAc)₂, Pd₂(dba)₃)	Copper-based (e.g., CuI, Cu powder)
Ligand	Bulky, electron-rich phosphines (e.g., BINAP, XantPhos)	Diamines, amino acids, phenanthrolines
Typical Reaction Temperature	Room temperature to moderate heating (e.g., 80-120 °C)	Generally higher temperatures (e.g., 100-200 °C)
Reaction Rate Influences	- Ligand: Steric bulk and electron-donating ability significantly accelerate the reaction.[1] - Base: The choice of base is critical and can influence the rate-determining step.[2] - Aryl Halide: Reactivity order is typically I > Br > Cl.	- Ligand: Can improve solubility and accelerate the reaction, allowing for milder conditions.[3][4] - Substrate Electronics: Electron-withdrawing groups on the aryl halide generally increase the reaction rate. - Base: Stoichiometric amounts of base are typically required.
Substrate Scope	Broad, including primary and secondary amines, and a wide range of aryl and heteroaryl halides.[1]	Traditionally more limited, often requiring activated aryl halides. Modern ligand systems have expanded the scope.
Functional Group Tolerance	Generally high, with many functional groups tolerated.	Can be lower due to harsher reaction conditions, though newer methods show improvement.

Mechanistic Pathways

The underlying mechanisms of these reactions dictate their kinetic behavior and substrate compatibility.

Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination is well-established and involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation, and reductive elimination to form the C-N bond and regenerate the catalyst.

Buchwald-Hartwig Catalytic Cycle

Ullmann Condensation

The mechanism of the Ullmann reaction is more debated but is generally believed to involve a Cu(I) active species. The cycle may proceed through oxidative addition of the aryl halide to a Cu(I) complex, followed by coordination of the amine, deprotonation, and reductive elimination.

Proposed Ullmann Condensation Cycle

Experimental Protocols

Detailed and reproducible experimental protocols are essential for obtaining reliable kinetic data and for the successful implementation of these reactions.

General Procedure for Kinetic Analysis of Buchwald-Hartwig Amination

A general approach to optimizing Buchwald-Hartwig aminations involves systematic screening of catalysts, ligands, bases, and solvents.[5]

• Preparation of Stock Solutions: To ensure accuracy in small-scale reactions, prepare stock solutions of the aryl halide, amine, base, and internal standard in the chosen solvent.

• Reaction Setup: In a series of vials, combine the aryl halide and amine stock solutions.

• Initiation: Add the pre-catalyst and ligand solution, followed by the base solution to initiate the reaction. A T0 sample should be taken before the addition of the catalyst.

• Sampling: At regular intervals, withdraw aliquots from the reaction mixture, quench with a suitable reagent (e.g., a dilute acid), and dilute for analysis.

• Analysis: Analyze the samples by a suitable chromatographic method (e.g., HPLC, GC) to determine the concentrations of reactants and products over time.

• Data Processing: Plot the concentration of the product versus time to determine the initial reaction rate. By systematically varying the concentration of one reactant while keeping others constant, the reaction order with respect to each component can be determined.

Typical Protocol for Ullmann Amination

The following is a representative procedure for a copper-catalyzed Ullmann amination.[6][7]

• Reaction Mixture: In a sealed tube, combine the aryl halide (1.0 equiv), amine (1.0-1.5 equiv), copper catalyst (e.g., CuI, 5-10 mol%), a ligand (if used, 10-20 mol%), and a base (e.g., K₂CO₃, K₃PO₄, 2.0 equiv) in a suitable solvent (e.g., DMF, DMSO, or in some cases, water).

• Reaction Conditions: Heat the mixture at the desired temperature (typically 80-150 °C) with vigorous stirring for the specified time (e.g., 12-24 hours).

• Workup: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Reactivity of 2-((Tosyloxy)amino)ethanamine in Context

While direct kinetic data for 2-((Tosyloxy)amino)ethanamine is scarce, its structure suggests it acts as an electrophilic aminating agent. The tosyloxy group is a good leaving group, making the nitrogen atom susceptible to nucleophilic attack. This is in contrast to the nucleophilic amines used in the Buchwald-Hartwig and Ullmann reactions. The reactivity of such electrophilic aminating agents is often dependent on the nucleophilicity of the substrate it is reacting with.[8][9]

Conclusion

The Buchwald-Hartwig amination and the Ullmann condensation represent two powerful and versatile methods for the formation of C-N bonds, each with distinct kinetic profiles and operational windows. The palladium-catalyzed Buchwald-Hartwig reaction generally offers milder conditions and a broader substrate scope, while the copper-catalyzed Ullmann reaction provides a cost-effective alternative, particularly for large-scale synthesis, with modern advancements enabling milder reaction conditions. For researchers considering novel aminating agents like 2-((Tosyloxy)amino)ethanamine, a thorough understanding of these established methodologies provides a critical foundation for comparative evaluation and rational reaction design. Future kinetic studies on such novel reagents will be invaluable in further expanding the synthetic chemist's toolkit for C-N bond formation.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2024.sci-hub.box [2024.sci-hub.box]
• 5. catsci.com [catsci.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. frontiersin.org [frontiersin.org]
• 8. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Electrophilic amination - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Computational Modeling of Transition States in 2-((Tosyloxy)amino)ethanamine Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential reaction pathways of 2-((Tosyloxy)amino)ethanamine, focusing on the computational modeling of their respective transition states. Due to the limited availability of direct experimental and computational data for this specific molecule, this guide leverages findings from closely related analogous systems to predict its reactivity and to provide a framework for future research.

Introduction

2-((Tosyloxy)amino)ethanamine is a molecule of interest in organic synthesis and drug development due to its structural motifs, which suggest potential for intramolecular reactions or for acting as an aminating agent. Understanding the transition states of its potential reactions is crucial for predicting reaction outcomes, optimizing conditions, and designing novel synthetic routes. This guide explores two primary reaction pathways: intramolecular cyclization to form an N-tosyl aziridinium ion and intermolecular amination.

Proposed Reaction Pathways

Based on literature precedents for analogous compounds, two principal reaction pathways are proposed for 2-((Tosyloxy)amino)ethanamine.

• Intramolecular SN2 Cyclization: The primary amino group can act as an internal nucleophile, displacing the tosyloxy group in an intramolecular SN2 reaction to form a three-membered aziridinium ring. This is a common reaction for 2-amino alcohols, which can be converted to N-tosyl aziridines.[1]

• Intermolecular Amination: The N-O bond of the tosyloxyamino group is weak and can be cleaved, allowing the molecule to act as an electrophilic aminating agent, transferring the aminoethyl group to a suitable nucleophile.[2]

The competition between these pathways is a key aspect of the reactivity of 2-((Tosyloxy)amino)ethanamine and can be elucidated through computational modeling of the respective transition states.

Computational Modeling of Transition States

Density Functional Theory (DFT) is a powerful tool for investigating reaction mechanisms and transition states. A typical computational approach to model the reactions of 2-((Tosyloxy)amino)ethanamine would involve the following steps:

• Methodology: Geometry optimizations of reactants, transition states, and products would be performed using a functional such as B3LYP.

• Basis Set: A basis set like 6-31+G* would be suitable for all atoms, providing a good balance between accuracy and computational cost.[3]

• Solvent Effects: The influence of the solvent can be modeled using a polarizable continuum model (PCM).[3]

• Transition State Verification: Transition state geometries are located and then verified by frequency calculations, which should yield a single imaginary frequency corresponding to the reaction coordinate.

• Activation Energy Calculation: The activation energy (ΔG‡) for each pathway can be calculated as the difference in Gibbs free energy between the transition state and the reactant(s).

The following diagram illustrates a general workflow for the computational modeling of these reactions.

Caption: A generalized workflow for the computational analysis of the transition states of 2-((Tosyloxy)amino)ethanamine reactions.

Comparative Analysis of Reaction Pathways

While direct computational data for 2-((Tosyloxy)amino)ethanamine is not available, we can draw comparisons from analogous reactions in the literature.

Intramolecular Cyclization (Aziridine Formation)

The formation of N-tosyl aziridines from 2-amino alcohols is a well-established synthetic route.[1] This reaction proceeds via an intramolecular SN2 mechanism. Computational studies on similar SN2 reactions provide insight into the expected energetics.

The following diagram depicts the proposed transition state for the intramolecular cyclization.

Caption: Proposed transition state for the intramolecular cyclization of 2-((Tosyloxy)amino)ethanamine.

Intermolecular Amination

As an alternative to cyclization, 2-((Tosyloxy)amino)ethanamine could function as an electrophilic aminating agent. This reactivity is observed in other O-tosyl hydroxylamine derivatives. The transition state for this process would involve the approach of a nucleophile to the nitrogen atom, leading to the cleavage of the N-O bond.

The following diagram illustrates the proposed transition state for intermolecular amination.

Caption: Proposed transition state for the intermolecular amination reaction with a nucleophile (Nu).

Quantitative Data from Analogous Systems

The following table summarizes computational data for analogous intramolecular SN2 reactions and related amination processes to provide a predictive framework for the reactivity of 2-((Tosyloxy)amino)ethanamine.

Reaction Type	Model System	Computational Method	Activation Energy (kcal/mol)	Reference
Intramolecular SN2	Formation of Aziridinium from Nitrogen Mustards	Ab initio MD	~20-22	N/A
Intermolecular SN2	X⁻ + CH₃Cl (X = F, Cl, Br, I)	DFT/B3LYP/6-31+G*	Varies with nucleophile and solvent	[3]

Note: The activation energies are highly dependent on the specific reactants, solvent, and computational method used. The values presented are for illustrative purposes to indicate the general magnitude of the energy barriers.

Experimental Protocols for Analogous Reactions

The synthesis of N-tosyl aziridines from 2-amino alcohols is a well-documented and highly relevant analogous reaction to the potential intramolecular cyclization of 2-((Tosyloxy)amino)ethanamine.

General Procedure for the Synthesis of N-Tosyl Aziridines from 2-Amino Alcohols[1]

Method A (for higher substituted amino alcohols):

• To a stirred mixture of the 2-amino alcohol (1.0 mmol) and potassium carbonate (4.0 mmol) in acetonitrile (2.0 mL), add tosyl chloride (2.2 mmol) portionwise at room temperature.

• Stir the reaction mixture for 6 hours.

• Add toluene (5 mL) and filter off the solid.

• Evaporate the solvents under reduced pressure to obtain the crude N-tosyl aziridine.

Method B (for unsubstituted or less hindered amino alcohols):

• To a vigorously stirred mixture of the 2-amino alcohol (1.0 mmol), potassium hydroxide (2.0 g), water (2.0 mL), and dichloromethane (2.0 mL), add tosyl chloride (2.5 mmol) portionwise at room temperature.

• After 30 minutes, add ice and water to the reaction mixture.

• Separate the organic layer, wash with water, dry over magnesium sulfate, and evaporate the solvent to yield the N-tosyl aziridine.

Conclusion

This guide provides a comparative framework for understanding the potential reactivity of 2-((Tosyloxy)amino)ethanamine by examining analogous reaction pathways and their computational and experimental characterization. While direct data on the target molecule is scarce, the analysis of intramolecular cyclization to form aziridines and intermolecular amination reactions offers valuable insights. The provided computational workflow and experimental protocols for analogous systems serve as a robust starting point for researchers and scientists to investigate the specific behavior of 2-((Tosyloxy)amino)ethanamine and to harness its potential in synthetic and medicinal chemistry. Further dedicated computational and experimental studies are warranted to precisely quantify the transition states and reaction kinetics for this promising molecule.

References

• 1. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in the accessibility, synthetic utility, and biological applications of aziridines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00424D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

Assessing the Regioselectivity of Amination Reactions: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the precise control of nitrogen atom introduction into a molecule is paramount. Regioselectivity in amination reactions dictates the final structure and, consequently, the biological activity and properties of the target compound. This guide provides a framework for assessing the regioselectivity of amination reagents, with a focus on hydroxylamine derivatives. While specific experimental data on the regioselectivity of 2-((Tosyloxy)amino)ethanamine is not extensively available in peer-reviewed literature, this guide outlines the necessary experimental protocols and data presentation methods to evaluate this or any novel amination reagent against established alternatives.

Introduction to Regioselective Amination

Amination, the introduction of an amine group into an organic molecule, is a fundamental transformation in organic synthesis. The challenge often lies in controlling where the amine group is introduced, a concept known as regioselectivity. This is particularly critical when a substrate possesses multiple reactive sites, such as different C-H bonds or a non-symmetrical carbon-carbon multiple bond. The choice of amination reagent plays a pivotal role in directing the reaction to the desired position.

Hydroxylamine derivatives, such as O-tosylhydroxylamines, are a class of electrophilic aminating agents that have been explored for various C-N bond formations.[1][2][3][4] The reactivity and selectivity of these reagents are influenced by factors including the nature of the leaving group (e.g., tosyloxy), the substituents on the nitrogen atom, and the reaction conditions.

Hypothetical Assessment of 2-((Tosyloxy)amino)ethanamine: A Practical Framework

To assess the regioselectivity of a novel reagent like 2-((Tosyloxy)amino)ethanamine, a systematic experimental approach is required. This involves reacting the reagent with a series of model substrates and comparing the product distribution with that obtained using known amination reagents.

Experimental Design

A robust assessment would involve the following key experiments:

• Amination of Unsymmetrical Alkenes: Reacting the amination reagent with an unsymmetrical alkene (e.g., 1-octene, styrene) will reveal the regioselectivity of addition across the double bond (i.e., Markovnikov vs. anti-Markovnikov amination or aziridination).

• C-H Amination of Substituted Arenes: Using substrates with different directing groups (e.g., toluene, anisole, nitrobenzene) will determine the ortho-, meta-, or para-selectivity of aromatic C-H amination.[1][2]

• Amination of Substrates with Multiple C-H Bonds: Employing substrates with different types of C-H bonds (e.g., primary, secondary, tertiary, benzylic, allylic) will establish the reagent's selectivity for C-H functionalization.

Data Presentation for Comparison

All quantitative data should be summarized in clearly structured tables to facilitate easy comparison between different reagents and reaction conditions.

Table 1: Regioselectivity in the Amination of 1-Phenylpropene

Entry	Amination Reagent	Catalyst/Conditions	Product A (Markovnikov) Yield (%)	Product B (anti-Markovnikov) Yield (%)	A:B Ratio
1	2-((Tosyloxy)amino)ethanamine	Metal Catalyst X, Solvent Y, Temp Z	Data to be determined	Data to be determined	Data to be determined
2	Reagent A (e.g., O-Tosylhydroxylamine)	Metal Catalyst X, Solvent Y, Temp Z	Literature Value	Literature Value	Literature Value
3	Reagent B (e.g., N-halosuccinimide)	Radical Initiator, Solvent W, Temp V	Literature Value	Literature Value	Literature Value

Table 2: Regioselectivity in the C-H Amination of Toluene

Entry	Amination Reagent	Catalyst/Conditions	Ortho-Product Yield (%)	Meta-Product Yield (%)	Para-Product Yield (%)	Ortho:Meta:Para Ratio
1	2-((Tosyloxy)amino)ethanamine	Metal Catalyst X, Solvent Y, Temp Z	Data to be determined	Data to be determined	Data to be determined	Data to be determined
2	Reagent C (e.g., a nitrene precursor)	Metal Catalyst A, Solvent B, Temp C	Literature Value	Literature Value	Literature Value	Literature Value
3	Reagent D (e.g., an aminium radical precursor)	Photoredox Catalyst, Solvent D, Temp E	Literature Value	Literature Value	Literature Value	Literature Value

Experimental Protocols

Detailed methodologies are crucial for reproducibility and comparison.

General Protocol for the Amination of an Unsymmetrical Alkene:

To a solution of the unsymmetrical alkene (1.0 mmol) and the catalyst (if required, 0.05 mmol) in the chosen solvent (5 mL) under an inert atmosphere, is added the amination reagent (1.2 mmol) portion-wise at the specified temperature. The reaction mixture is stirred for the designated time. Upon completion (monitored by TLC or GC-MS), the reaction is quenched, and the products are isolated and purified by column chromatography. The yields of the regioisomeric products are determined by NMR spectroscopy and/or GC-MS analysis.

Visualization of Key Concepts

Diagrams are essential for illustrating reaction pathways and experimental workflows.

Caption: General reaction scheme illustrating the formation of two possible regioisomers from the amination of an unsymmetrical substrate.

Caption: A typical experimental workflow for assessing the regioselectivity of an amination reaction.

Alternative Amination Reagents for Comparison

A thorough evaluation of a new amination reagent requires benchmarking against established methods. Depending on the target transformation (e.g., C-H amination, aziridination, hydroamination), a variety of alternative reagents should be considered.

• Other O-Acyl or O-Sulfonylhydroxylamines: These reagents, such as O-pivaloyl- or O-mesylhydroxylamines, offer a direct comparison of the effect of the leaving group on reactivity and selectivity.[1]

• Nitrene Precursors: Reagents like sulfonyl azides or iminoiodinanes are commonly used for metal-catalyzed aminations and can provide insights into different reaction mechanisms.

• N-Halogenated Reagents: N-chloro- or N-bromosuccinimide, often used in radical amination reactions, can serve as a benchmark for C-H functionalization.

• Photoredox-Generated Aminium Radicals: Recent advances have utilized photoredox catalysis to generate aminium radicals for C-H amination, offering a mild and often highly regioselective alternative.

Conclusion

While direct experimental data for the regioselectivity of amination with 2-((Tosyloxy)amino)ethanamine is currently limited in the public domain, the framework presented here provides a comprehensive guide for its evaluation. By systematically testing this and other novel amination reagents against a panel of substrates and comparing the outcomes with established methods, researchers can build a clear picture of their synthetic utility. The careful documentation of experimental protocols and the clear presentation of comparative data are essential for advancing the field of synthetic organic chemistry and enabling the development of more efficient and selective methods for the synthesis of nitrogen-containing molecules.

References

• 1. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC02431D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]

cost-benefit analysis of using 2-((Tosyloxy)amino)ethanamine in synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of aziridines, three-membered nitrogen-containing heterocycles, is of paramount importance in organic synthesis due to their utility as versatile building blocks for more complex nitrogenous compounds. The inherent ring strain of aziridines makes them susceptible to ring-opening reactions, providing a gateway to a diverse array of functionalized amines. While the direct use of pre-formed reagents like 2-((Tosyloxy)amino)ethanamine is conceivable, a comprehensive cost-benefit analysis reveals that in-situ generation of reactive aminating agents and other established synthetic protocols are often more practical and economically viable. This guide provides an objective comparison of various aziridination methods, supported by experimental data and detailed protocols, to aid researchers in selecting the most appropriate strategy for their synthetic needs.

Executive Summary

The use of a pre-synthesized and isolated reagent such as 2-((Tosyloxy)amino)ethanamine for aziridination is not a widely documented or commercially practical approach. Instead, the in-situ generation of tosyl-protected aminating agents or the use of alternative, well-established methods offer more cost-effective and versatile solutions. This guide focuses on a comparative analysis of these practical alternatives:

• In-situ Tosyl Aziridination: A one-pot reaction from 2-amino alcohols, offering simplicity and good yields.

• Rhodium-Catalyzed Aziridination: A modern, efficient method using hydroxylamine-O-sulfonic acid, noted for its mild conditions and functional group tolerance.

• Wenker Synthesis: A classic, cost-effective method, particularly for N-H aziridines, though often requiring harsh conditions.

• Hoch-Campbell Synthesis: A method for synthesizing aziridines from ketoximes, offering a different retrosynthetic approach.

• Gabriel-Cromwell Reaction: A reliable method for the synthesis of N-alkyl and N-aryl aziridines from α,β-dihaloketones or esters.

• Copper-Catalyzed Asymmetric Aziridination: A key method for accessing chiral aziridines, crucial for pharmaceutical applications.

The following sections will delve into a detailed cost-benefit analysis, quantitative performance data, and experimental protocols for each of these methods.

Cost-Benefit Analysis of Aziridination Methods

A thorough evaluation of aziridination strategies extends beyond mere chemical yield, encompassing factors such as reagent cost, catalyst expense and loading, reaction conditions, operational simplicity, safety, and waste generation.

Method	Reagent Cost	Catalyst Cost	Operational Simplicity	Scalability	Safety/Environmental Concerns	Key Advantages	Key Disadvantages
In-situ Tosyl Aziridination	Low to Moderate	N/A	High	Good	Tosyl chloride is a lachrymator. Generates salt byproducts.	One-pot procedure, readily available starting materials.	Limited to N-tosyl aziridines, may not be suitable for sensitive substrates.
Rh-Catalyzed Aziridination	Low to Moderate	High	Moderate	Good	Rhodium catalysts are expensive and require recovery.	Mild reaction conditions, high yields, good functional group tolerance.	High initial catalyst cost.
Wenker Synthesis	Low	N/A	Moderate	Excellent	Uses corrosive concentrated sulfuric acid and strong bases. High temperatures can be a safety hazard.	Very inexpensive reagents, suitable for large-scale N-H aziridine synthesis.	Harsh reaction conditions, limited substrate scope.
Hoch-Campbell Synthesis	Moderate	N/A	Moderate	Moderate	Grignard reagents are highly reactive and moisture-sensitive.	Utilizes readily available ketoximes.	Requires stoichiometric Grignard reagent, may have substrate limitations.
Gabriel-Cromwell Reaction	Moderate	N/A	Moderate	Good	Halogenated precursors can be toxic.	Good for N-alkyl and N-aryl aziridines.	Requires preparation of halogenated precursors.
Cu-Catalyzed Asymmetric Aziridination	Moderate	Moderate	Moderate	Good	Copper salts can be toxic.	Enables synthesis of chiral aziridines with high enantioselectivity.	Catalyst and ligand optimization may be required.

Performance Comparison of Aziridination Methods

The following table summarizes typical performance data for the discussed aziridination methods. It is important to note that yields and reaction conditions can vary significantly depending on the specific substrate.

Method	Typical Substrate	Typical Yield (%)	Typical Reaction Time	Typical Temperature	Stereo/Regioselectivity
In-situ Tosyl Aziridination	2-Amino alcohols	70-95%	6-12 h	Room Temp. to Reflux	Stereospecific
Rh-Catalyzed Aziridination	Alkenes	80-98%	1-4 h	Room Temp.	Stereospecific
Wenker Synthesis	2-Amino alcohols	40-80%	12-24 h	140-250 °C	Stereospecific
Hoch-Campbell Synthesis	Ketoximes	50-80%	4-12 h	Reflux	Often yields cis-aziridines
Gabriel-Cromwell Reaction	α,β-Dihaloketones/esters	60-90%	2-8 h	Room Temp. to Reflux	Stereospecific
Cu-Catalyzed Asymmetric Aziridination	Styrenes, Olefins	70-95% (up to 99% ee)	4-24 h	0 °C to Room Temp.	High enantioselectivity

Experimental Protocols

In-situ Synthesis of N-Tosyl Aziridines from 2-Amino Alcohols

This one-pot procedure is a convenient method for the preparation of N-tosyl aziridines directly from 2-amino alcohols.

Materials:

• 2-Amino alcohol (1.0 eq)

• Tosyl chloride (2.2 eq)

• Potassium carbonate (4.0 eq) or Potassium hydroxide (for less hindered substrates)

• Acetonitrile or Dichloromethane/Water

Procedure (Method A - for higher substituted amino alcohols):

• To a stirred solution of the 2-amino alcohol (1.0 eq) in acetonitrile, add potassium carbonate (4.0 eq).

• Add tosyl chloride (2.2 eq) portion-wise at room temperature.

• Stir the reaction mixture for 6-12 hours at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude N-tosyl aziridine.

• Purify the product by column chromatography on silica gel if necessary.

Procedure (Method B - for less hindered amino alcohols):

• To a vigorously stirred biphasic mixture of the 2-amino alcohol (1.0 eq) in dichloromethane and aqueous potassium hydroxide, add tosyl chloride (2.2 eq) portion-wise at room temperature.

• Stir the reaction mixture for 1-4 hours at room temperature.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to afford the N-tosyl aziridine.

Rhodium-Catalyzed N-H Aziridination of Olefins

This method utilizes a rhodium catalyst for the direct aziridination of olefins with hydroxylamine-O-sulfonic acid.

Materials:

• Olefin (1.0 eq)

• Hydroxylamine-O-sulfonic acid (1.2 eq)

• Dirhodium(II) acetate dimer [Rh₂(OAc)₄] (1-2 mol%)

• Pyridine (1.5 eq)

• Hexafluoroisopropanol (HFIP)

Procedure:

• In a clean, dry flask, dissolve the olefin (1.0 eq) in HFIP.

• Add pyridine (1.5 eq) and hydroxylamine-O-sulfonic acid (1.2 eq) to the solution.

• Add the rhodium(II) acetate dimer catalyst (1-2 mol%).

• Stir the reaction mixture at room temperature for 1-4 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Wenker Synthesis of Aziridines

A classic method for synthesizing N-H aziridines from 2-amino alcohols.

Materials:

• 2-Amino alcohol

• Concentrated Sulfuric Acid

• Sodium Hydroxide

Procedure:

• Step 1: Sulfation. Carefully add the 2-amino alcohol to an equimolar amount of concentrated sulfuric acid with cooling. Heat the mixture to 140-180 °C for several hours. This step should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Step 2: Cyclization. Cool the reaction mixture and slowly add it to a concentrated solution of sodium hydroxide with vigorous stirring and cooling. The aziridine will form and can be isolated by distillation or extraction.

Hoch-Campbell Aziridine Synthesis

This method involves the reaction of a ketoxime with a Grignard reagent.

Materials:

• Ketoxime

• Grignard reagent (e.g., Phenylmagnesium bromide)

• Anhydrous diethyl ether or THF

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the ketoxime in anhydrous diethyl ether or THF.

• Add the Grignard reagent (at least 2 equivalents) dropwise at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and then reflux for several hours.

• Cool the reaction mixture and quench carefully with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting aziridine by column chromatography or distillation.

Gabriel-Cromwell Aziridination

This method is suitable for the synthesis of N-substituted aziridines from α,β-dihaloketones or esters.

Materials:

• α,β-Dibromoketone or ester

• Primary amine

• Base (e.g., triethylamine)

• Solvent (e.g., ethanol or acetonitrile)

Procedure:

• Dissolve the α,β-dibromoketone or ester in the chosen solvent.

• Add the primary amine (1.1 equivalents) and the base (2.2 equivalents).

• Stir the reaction mixture at room temperature or with gentle heating for several hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Take up the residue in a suitable organic solvent and wash with water to remove the salt byproduct.

• Dry the organic layer, concentrate, and purify the aziridine product by column chromatography.

Copper-Catalyzed Asymmetric Aziridination of Styrene

This protocol is an example of synthesizing a chiral aziridine using a copper catalyst and a chiral ligand.

Materials:

• Styrene

• [N-(p-Toluenesulfonyl)imino]phenyliodinane (PhI=NTs)

• Copper(I) trifluoromethanesulfonate toluene complex (Cu(OTf)·toluene) (5 mol%)

• Chiral bis(oxazoline) ligand (e.g., (S,S)-2,2'-isopropylidenebis(4-phenyl-2-oxazoline)) (6 mol%)

• Dichloromethane

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the copper(I) trifluoromethanesulfonate toluene complex and the chiral bis(oxazoline) ligand in dichloromethane.

• Stir the solution at room temperature for 30 minutes to form the catalyst complex.

• Cool the solution to the desired temperature (e.g., 0 °C).

• Add the styrene, followed by the solid [N-(p-toluenesulfonyl)imino]phenyliodinane in one portion.

• Stir the reaction mixture at this temperature for the specified time (typically 4-24 hours).

• Monitor the reaction by TLC.

• Upon completion, pass the reaction mixture through a short pad of silica gel, eluting with dichloromethane, to remove the catalyst.

• Concentrate the filtrate and purify the chiral aziridine by column chromatography.

Reaction Pathways and Mechanisms

The following diagrams, generated using DOT language, illustrate the fundamental transformations and a simplified workflow for selecting an aziridination method.

Overview of Aziridination Strategies

Decision Workflow for Aziridination

Safety and Environmental Considerations

The synthesis of aziridines requires careful attention to safety due to the potential hazards associated with both the reagents and the products.

• Aziridines: Many aziridines are classified as toxic and potential mutagens due to their ability to alkylate DNA.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should always be worn. All manipulations should be carried out in a well-ventilated fume hood.

• Reagents: Many of the reagents used in these syntheses are hazardous. For example, tosyl chloride is a lachrymator, concentrated sulfuric acid is highly corrosive, and Grignard reagents are pyrophoric.[2] It is crucial to consult the Safety Data Sheet (SDS) for each reagent before use and to handle them with appropriate care.

• Waste Disposal: Chemical waste from aziridination reactions should be disposed of according to institutional and local regulations. Halogenated waste, heavy metal waste (from catalytic reactions), and corrosive waste should be segregated and handled appropriately.

By carefully considering the cost, performance, safety, and environmental impact of each method, researchers can make an informed decision to select the most suitable aziridination strategy for their specific research and development needs.

References

• 1. Aziridines - Wikipedia [en.wikipedia.org]
• 2. Tips for Safe Handling And Storage of Aziridine Crosslinkers - MSN Chemical [msnchem.com]

A Comparative Guide to the Environmental Impact of Amination Methods

For Researchers, Scientists, and Drug Development Professionals

The synthesis of amines is a cornerstone of modern chemistry, particularly in the pharmaceutical and agrochemical industries. However, traditional amination methods often come with a significant environmental cost. This guide provides an objective comparison of the environmental impact of three widely used amination methods: reductive amination, the Buchwald-Hartwig reaction, and enzymatic amination. By examining key green chemistry metrics and providing detailed experimental protocols, this guide aims to inform the selection of more sustainable synthetic routes.

At a Glance: Green Chemistry Metrics Comparison

The following table summarizes the key green chemistry metrics for the synthesis of N-benzylaniline, a common amine, via reductive amination, Buchwald-Hartwig amination, and enzymatic amination. These metrics provide a quantitative assessment of the environmental performance of each method.

Metric	Reductive Amination	Buchwald-Hartwig Amination	Enzymatic Amination (Transaminase)
Atom Economy (%)	~88.4%	~67.8%	~94.7%
E-Factor	~5-15	~20-50+	~1-5
Process Mass Intensity (PMI)	~6-16	~21-51+	~2-6
Key Environmental Considerations	Use of metal hydrides, potential for halogenated solvents.	Use of precious metal catalysts (Palladium), phosphine ligands, and often high-boiling point organic solvents.	Requires enzyme production and optimization, but operates in aqueous media under mild conditions.

Note: The values presented are estimates based on typical laboratory-scale procedures and can vary depending on the specific reaction conditions, scale, and purification methods employed.

In-Depth Analysis of Amination Methods

Reductive Amination

Reductive amination is a widely used and versatile method for the synthesis of primary, secondary, and tertiary amines. The reaction proceeds via the formation of an imine or enamine intermediate from a carbonyl compound and an amine, followed by reduction.

Environmental Profile:

Classical reductive amination often utilizes stoichiometric reducing agents like sodium borohydride or sodium cyanoborohydride, which can contribute to a lower atom economy and generate significant waste. The choice of solvent also plays a crucial role in the overall environmental impact, with greener options like ethanol being preferable to chlorinated solvents.[1] However, recent advancements have focused on developing catalytic reductive amination processes that utilize molecular hydrogen or other green reducing agents, significantly improving the sustainability of this method.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. It has become an indispensable tool in medicinal chemistry for the synthesis of arylamines.

Environmental Profile:

Despite its synthetic utility, the Buchwald-Hartwig reaction presents several environmental challenges.[2] The reliance on palladium, a precious and resource-intensive metal, is a primary concern.[2] The reaction often requires complex and expensive phosphine ligands, which can be air-sensitive and contribute to waste.[2] Furthermore, high-boiling point and potentially hazardous solvents like toluene or dioxane are frequently used.[2] Efforts to mitigate these drawbacks include the development of more active catalysts to reduce catalyst loading, the use of greener solvents like water, and catalyst recycling strategies.[3]

Enzymatic Amination

Enzymatic amination, primarily utilizing transaminases, has emerged as a highly attractive green alternative for the synthesis of chiral and achiral amines. These biocatalysts mediate the transfer of an amino group from an amino donor to a carbonyl acceptor with high selectivity.

Environmental Profile:

The key environmental advantages of enzymatic amination lie in its mild reaction conditions (typically room temperature and neutral pH in aqueous media), high chemo-, regio-, and stereoselectivity, and the elimination of the need for toxic reagents and solvents.[4][5] This leads to significantly lower E-factors and PMIs compared to traditional chemical methods. While the production and purification of the enzyme itself have an environmental footprint, the overall process is often far more sustainable, especially when considering the entire life cycle.[6][7]

Experimental Protocols

To provide a concrete basis for comparison, the following are representative experimental protocols for the synthesis of N-benzylaniline using each of the three amination methods.

Reductive Amination of Benzaldehyde with Aniline

Procedure:

In a round-bottom flask, benzaldehyde (1.06 g, 10 mmol) and aniline (0.93 g, 10 mmol) are dissolved in ethanol (20 mL). The mixture is stirred at room temperature for 30 minutes to form the corresponding imine. Subsequently, sodium borohydride (0.38 g, 10 mmol) is added portion-wise over 15 minutes. The reaction is stirred for an additional 2 hours at room temperature. The reaction is then quenched by the slow addition of water (20 mL). The product is extracted with ethyl acetate (3 x 20 mL), and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield N-benzylaniline.

Buchwald-Hartwig Amination of Bromobenzene with Aniline

Procedure:

An oven-dried Schlenk tube is charged with Pd₂(dba)₃ (46 mg, 0.05 mmol, 1 mol% Pd), XPhos (95 mg, 0.2 mmol), and sodium tert-butoxide (1.44 g, 15 mmol). The tube is evacuated and backfilled with argon. Toluene (10 mL), bromobenzene (1.57 g, 10 mmol), and aniline (1.12 g, 12 mmol) are then added via syringe. The reaction mixture is heated to 100 °C and stirred for 16 hours. After cooling to room temperature, the mixture is diluted with ethyl acetate (20 mL) and filtered through a pad of Celite. The filtrate is washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford N-phenylaniline.

Enzymatic Synthesis of N-Benzylaniline using a Transaminase

Procedure:

In a temperature-controlled vessel, a solution of benzaldehyde (1.06 g, 10 mmol) in a suitable buffer (e.g., potassium phosphate buffer, 50 mL, pH 7.5) is prepared. A transaminase enzyme (e.g., from Chromobacterium violaceum or an engineered variant) is added, along with a suitable amino donor in excess (e.g., isopropylamine, 5-10 equivalents). The reaction mixture is gently agitated at a controlled temperature (e.g., 30 °C) for 24-48 hours. The progress of the reaction is monitored by HPLC or GC. Upon completion, the enzyme is removed by centrifugation or filtration. The product is then extracted from the aqueous phase using a suitable organic solvent (e.g., ethyl acetate), and the solvent is removed under reduced pressure to yield N-benzylaniline.

Visualizing the Amination Workflows

To further illustrate the distinct processes involved in each amination method, the following diagrams, generated using the DOT language, depict the typical experimental workflows.

Caption: Workflow for Reductive Amination.

Caption: Workflow for Buchwald-Hartwig Amination.

Caption: Workflow for Enzymatic Amination.

Conclusion

The choice of an amination method has significant implications for the environmental sustainability of a chemical process. While reductive amination and Buchwald-Hartwig amination remain powerful and widely used synthetic tools, their environmental footprint, particularly concerning waste generation and the use of hazardous materials, necessitates careful consideration. Enzymatic amination, with its mild reaction conditions, high selectivity, and use of water as a solvent, presents a compellingly green alternative. As the chemical industry continues to prioritize sustainability, the adoption of greener amination strategies, informed by quantitative metrics and a thorough understanding of the associated environmental impacts, will be crucial for the development of more eco-friendly and efficient manufacturing processes.

References

• 1. ‘Green’ synthesis of amines from renewable resources? A detailed analysis of case studies using the CHEM21 green metrics toolkit - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC00924C [pubs.rsc.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. Environmental assessment of enzyme use in industrial production – a literature review [agris.fao.org]
• 6. Environmental Assessment of Enzyme Production and Purification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

benchmarking the performance of 2-((Tosyloxy)amino)ethanamine against established reagents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of established reagents used for electrophilic amination and aziridination reactions. While the initial aim was to benchmark the performance of 2-((Tosyloxy)amino)ethanamine, a thorough literature search did not yield sufficient data on its application and performance in these contexts. Therefore, this document focuses on well-characterized and commonly employed reagents, presenting available quantitative data, experimental protocols, and relevant reaction pathways to assist researchers in selecting the most suitable agent for their synthetic needs.

Established Reagents for Electrophilic Amination and Aziridination

A variety of reagents have been developed for the electrophilic transfer of a nitrogen atom to nucleophiles, enabling the formation of C-N bonds. These reactions are crucial in the synthesis of a wide array of nitrogen-containing compounds, including pharmaceuticals and other bioactive molecules. The primary applications discussed in this guide are electrophilic amination, typically involving the reaction with carbanions, and the aziridination of olefins.

Key classes of established reagents include:

• Hydroxylamine Derivatives: This broad class includes reagents like Hydroxylamine-O-sulfonic acid (HOSA), O-(p-nitrobenzoyl)hydroxylamine, and O-mesitylenesulfonylhydroxylamine (MSH). They are known for their ability to aminate a variety of nucleophiles.

• Oxaziridines: These three-membered heterocyclic compounds can transfer a nitrogen atom to alkenes to form aziridines.

• Diaziridines: Similar to oxaziridines, these reagents are used for the direct aziridination of alkenes.

• O-(Sulfonyl)hydroxylamines: A versatile class of aminating agents used in metal-catalyzed aziridination reactions.

Performance Comparison of Selected Reagents

The selection of an appropriate aminating or aziridinating agent depends on several factors, including the substrate scope, desired yield, reaction conditions, and safety considerations. The following tables summarize available quantitative data for some of the established reagents.

Table 1: Comparison of Electrophilic Amination Reagents for the N-amination of 2-Oxazolidinones

Reagent	Base	Solvent	Yield (%)	Reference
O-(p-nitrobenzoyl)hydroxylamine	NaH	Dioxane	45-95	[1][2][3]
Hydroxylamine-O-sulfonic acid	Various	Various	Moderate	[4][5]
O-Mesitylenesulfonylhydroxylamine (MSH)	Various	Various	Good	[4]

Table 2: Performance of Selected Reagents in the Aziridination of Olefins

Reagent	Catalyst	Substrate Scope	Yield (%)	Key Features	Reference(s)
O-(Sulfonyl)hydroxylamines	Rh(II) complexes	Unactivated olefins	Good to excellent	High stereospecificity	[6][7]
Hydroxylamine-O-sulfonic acid (HOSA)	Rh(II) complexes	Unactivated olefins	Good to excellent	Inexpensive, readily available	[7]
N-Tosyliminophenyliodinane	I2 / TBAI	Styrene derivatives	Good	Metal-free
Oxaziridines	None	Alkenes	~50	Direct NH transfer	[8]
Diaziridines	None	α,β-unsaturated amides/ketones	Variable	Direct NH transfer	[8]

Experimental Protocols

Detailed experimental procedures are critical for the successful application of these reagents. Below are representative protocols for electrophilic amination and aziridination.

Protocol 1: General Procedure for N-amination of 2-Oxazolidinones using O-(p-nitrobenzoyl)hydroxylamine

• To a solution of the 2-oxazolidinone in dioxane, add sodium hydride (NaH) at room temperature.

• Stir the suspension for a specified time to allow for the formation of the corresponding anion.

• Add a solution of O-(p-nitrobenzoyl)hydroxylamine in dioxane dropwise to the reaction mixture.

• Stir the reaction at room temperature until completion, monitored by thin-layer chromatography (TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: General Procedure for Rh(II)-Catalyzed Aziridination of Olefins with Hydroxylamine-O-Sulfonic Acid (HOSA)

• To a solution of the olefin in a suitable solvent (e.g., trifluoroethanol), add the Rh(II) catalyst (e.g., Rh2(esp)2).

• Add a base (e.g., pyridine) to the mixture.

• Add Hydroxylamine-O-sulfonic acid (HOSA) portionwise to the reaction mixture at room temperature.

• Stir the reaction at ambient temperature until the starting material is consumed, as indicated by TLC.

• Remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired aziridine.[7]

Reaction Pathways and Workflows

Visualizing the reaction mechanisms and experimental workflows can aid in understanding the processes involved.

Electrophilic Amination of a Carbanion

Caption: General workflow for the electrophilic amination of a substrate.

Catalytic Aziridination of an Olefin

References

• 1. Electrophilic Aminating Agents in Total Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. The advent of electrophilic hydroxylamine-derived reagents for the direct preparation of unprotected amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]
• 5. irep.ntu.ac.uk [irep.ntu.ac.uk]
• 6. Direct N-H/N-Me Aziridination of Unactivated Olefins Using O-(Sulfonyl)hydroxylamines as Aminating Agents [organic-chemistry.org]
• 7. Direct and Stereospecific Synthesis of N-H and N-Alkyl Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rational design of N-heterocyclic compound classes via regenerative cyclization of diamines - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Reaction Pathways: A Comparative Guide to Isotope Labeling Studies

Researchers, scientists, and drug development professionals can now leverage the precision of isotope labeling to illuminate complex reaction mechanisms. This guide provides a comparative overview of how different isotope labeling strategies are applied to elucidate enzymatic reaction pathways, supported by experimental data and detailed protocols.

Isotope labeling is a powerful technique used to trace the fate of atoms through a chemical reaction. By replacing an atom with its heavier, stable isotope, researchers can gain insights into bond-breaking and bond-forming steps, identify rate-determining steps, and characterize transient intermediates. This guide focuses on the application of kinetic isotope effect (KIE) studies, a sensitive probe of the transition state of a reaction, to two well-characterized enzyme systems: alcohol dehydrogenase and oxaloacetate decarboxylase.

Comparative Analysis of Kinetic Isotope Effects

The following table summarizes the quantitative data from KIE studies on yeast alcohol dehydrogenase and Pseudomonas putida oxaloacetate decarboxylase. The observed KIE, the ratio of the reaction rate with the light isotope to that with the heavy isotope (k_light/k_heavy), provides crucial information about the rate-limiting step of the reaction.

Enzyme	Isotope Label	Labeled Substrate/Position	Observed Kinetic Isotope Effect (k_light/k_heavy)	Mechanistic Implication
Yeast Alcohol Dehydrogenase	Deuterium (²H)	[1-¹H₂]-Benzyl alcohol vs. [1-²H₂]-Benzyl alcohol	2.5 - 6.3[1]	Hydride transfer from the alcohol to NAD⁺ is the rate-determining step.
Deuterium (²H)	NADH vs. NADD (in Benzaldehyde reduction)	H/T KIE and D/T KIE measured	Supports a tunneling-ready state model for hydride transfer.[2]
Solvent Isotope Effect (D₂O)	Reaction in H₂O vs. D₂O	k_H₂O/k_D₂O = 1.20 ± 0.09 (alcohol oxidation)	Rules out a mechanism involving concerted catalysis by an active site base of hydride transfer.[3]
Solvent Isotope Effect (D₂O)	Reaction in H₂O vs. D₂O	k_H₂O/k_D₂O = 0.50 ± 0.05 (aldehyde reduction)	Implicates an intermediate formed prior to the rate-determining hydrogen transfer.[3]
Oxaloacetate Decarboxylase (P. putida)	Carbon-13 (¹³C)	[4-¹²C]-Oxaloacetate vs. [4-¹³C]-Oxaloacetate	1.033	C-C bond cleavage is the primary rate-determining step.[4]
Oxygen-18 (¹⁸O)	[4-¹⁶O₂]-Oxaloacetate vs. [4-¹⁸O₂]-Oxaloacetate	1.006	Alteration of the C-O bond vibrational environment in the transition state.[4]

Experimental Protocols

Deuterium Labeling for Alcohol Dehydrogenase KIE Studies

Objective: To determine the primary deuterium kinetic isotope effect for the oxidation of benzyl alcohol catalyzed by yeast alcohol dehydrogenase to investigate the hydride transfer step.

Materials:

• Yeast alcohol dehydrogenase (yADH)

• NAD⁺

• Benzyl alcohol

• [1,1-²H₂]-Benzyl alcohol (deuterated substrate)

• Buffer solution (e.g., 0.1 M glycine-NaOH, pH 9.0)

• Spectrophotometer

Procedure:

• Preparation of Reaction Mixtures: Prepare two sets of reaction mixtures. One set will contain the unlabeled ("light") benzyl alcohol, and the other will contain the deuterated ("heavy") [1,1-²H₂]-benzyl alcohol. Each reaction mixture should contain the buffer, NAD⁺, and the respective alcohol substrate at known concentrations.

• Enzyme Initiation: Initiate the reaction by adding a small, known amount of yADH to each reaction mixture.

• Monitoring the Reaction: Monitor the progress of the reaction by observing the increase in absorbance at 340 nm, which corresponds to the formation of NADH. Record the absorbance at regular time intervals.

• Initial Rate Calculation: Determine the initial velocity (v₀) of the reaction for both the light and heavy substrates from the linear portion of the absorbance versus time plot.

• KIE Calculation: The kinetic isotope effect is calculated as the ratio of the initial velocity of the reaction with the light substrate (v₀_H) to the initial velocity with the heavy substrate (v₀_D): KIE = v₀_H / v₀_D.

¹³C and ¹⁸O Labeling for Oxaloacetate Decarboxylase KIE Studies

Objective: To measure the primary ¹³C and secondary ¹⁸O kinetic isotope effects for the decarboxylation of oxaloacetate catalyzed by oxaloacetate decarboxylase to probe the C-C bond cleavage and the transition state structure.[4]

Materials:

• Oxaloacetate decarboxylase from Pseudomonas putida

• Oxaloacetate (OAA)

• [4-¹³C]-Oxaloacetate

• [4-¹⁸O₂]-Oxaloacetate

• Buffer solution (e.g., 50 mM Tris-HCl, pH 7.5)

• High-vacuum line

• Isotope ratio mass spectrometer (IRMS)

Procedure:

• Synthesis of Labeled Substrates: Synthesize [4-¹³C]-oxaloacetate and [4-¹⁸O₂]-oxaloacetate.

• Enzymatic Reaction:

  • For the ¹³C KIE, conduct two separate experiments, one with natural abundance OAA and one with [4-¹³C]-OAA.

  • For the ¹⁸O KIE, use [4-¹⁸O₂]-OAA.

  • The reaction is carried out in a sealed vessel connected to a high-vacuum line. The reaction mixture contains the buffer, the enzyme, and the respective OAA substrate.

• CO₂ Collection: As the decarboxylation reaction proceeds, the evolved CO₂ is continuously collected by freezing it in a liquid nitrogen trap connected to the vacuum line. This prevents the exchange of oxygen atoms from the CO₂ with water.[4]

• Isotopic Analysis: The collected CO₂ samples are analyzed using an isotope ratio mass spectrometer to determine the ¹³C/¹²C and ¹⁸O/¹⁶O ratios.

• KIE Calculation: The KIE is determined by comparing the isotopic ratio of the CO₂ produced at the beginning of the reaction (representing the initial velocity) to the isotopic ratio of the starting substrate.

Visualizing Reaction Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the catalytic mechanism of alcohol dehydrogenase and the experimental workflow for KIE determination.

Catalytic cycle of alcohol dehydrogenase.

References

• 1. pH variation of isotope effects in enzyme-catalyzed reactions. 2. Isotope-dependent step not pH dependent. Kinetic mechanism of alcohol dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Elusive transition state of alcohol dehydrogenase unveiled - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. Secondary 18O and primary 13C isotope effects as a probe of transition-state structure for enzymatic decarboxylation of oxalacetate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Product Purity in 2-((Tosyloxy)amino)ethanamine Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantitative determination of product purity in reactions involving 2-((tosyloxy)amino)ethanamine and its derivatives. Given the increasing use of such reagents in bioconjugation and pharmaceutical synthesis, ensuring the purity of the final product is of paramount importance for efficacy and safety. This document outlines key experimental protocols and presents data in a structured format to aid in the selection and implementation of appropriate analytical techniques.

Data Presentation: Quantitative Purity Analysis Techniques

The purity of products derived from 2-((tosyloxy)amino)ethanamine reactions is typically assessed using a combination of chromatographic and spectroscopic techniques. The choice of method depends on the chemical nature of the product, the expected impurities, and the required level of precision.

Analytical Technique	Principle	Information Provided	Typical Purity Range Reported	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity (Reversed-Phase), charge (Ion-Exchange), or size (Size-Exclusion).	Peak purity, percentage of major product, detection and quantification of impurities.	>95% for purified compounds	High resolution and sensitivity, well-established methods, suitable for a wide range of compounds.	Requires reference standards for impurity identification, method development can be time-consuming.
Quantitative Nuclear Magnetic Resonance (qNMR)	Integration of NMR signals relative to an internal standard of known purity.	Absolute purity of the main component, structural confirmation.	95-99%	Highly accurate and precise, does not require a reference standard of the analyte, provides structural information.	Lower sensitivity than HPLC, requires soluble and stable samples, complex spectra can be challenging to interpret.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass analysis.	Molecular weight confirmation of the main product and impurities, sensitive detection of trace impurities.	>98% for characterization	High sensitivity and specificity, provides molecular weight information for unknown impurities.	Quantitative accuracy can be lower than HPLC-UV or qNMR without careful validation and calibration.
Elemental Analysis	Combustion of the sample to determine the percentage of C, H, N, and S.	Confirmation of empirical formula.	Within ±0.4% of theoretical values	Provides fundamental information about the elemental composition of the bulk sample.	Does not distinguish between the main product and impurities with the same elemental composition.

Experimental Protocols

Below are detailed methodologies for key experiments used in the quantitative analysis of product purity for products of 2-((tosyloxy)amino)ethanamine reactions.

General Protocol for HPLC Purity Analysis (Reversed-Phase)

This protocol is a representative method for assessing the purity of a small molecule product derived from a reaction with 2-((tosyloxy)amino)ethanamine.

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Gradient: A typical gradient would be to start at 5% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions and equilibrate for 5 minutes. The gradient should be optimized based on the polarity of the analyte.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV absorbance at a wavelength appropriate for the analyte (e.g., 254 nm if the product contains an aromatic moiety).

• Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water mixture). Filter the sample through a 0.22 µm syringe filter before injection.

• Injection Volume: 10 µL.

• Data Analysis: Integrate the peak areas of all components in the chromatogram. The purity is calculated as the percentage of the main product peak area relative to the total peak area.

General Protocol for Quantitative ¹H-NMR (qNMR) Purity Analysis

This protocol provides a framework for determining the absolute purity of a synthesized compound.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity (e.g., maleic acid, dimethyl sulfone) that has a simple spectrum with peaks that do not overlap with the analyte signals.

• Sample Preparation:

  • Accurately weigh a specific amount of the internal standard (e.g., 5-10 mg) into an NMR tube.

  • Accurately weigh a specific amount of the analyte (e.g., 15-20 mg) and add it to the same NMR tube.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) that fully dissolves both the analyte and the internal standard.

• NMR Acquisition Parameters:

  • Pulse Angle: 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the signals of interest for both the analyte and the internal standard. This is critical for accurate quantification.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal for the analyte and a signal for the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity_analyte (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / W_analyte) * (W_std / MW_std) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • Purity_std = Purity of the internal standard

Mandatory Visualizations

The following diagrams illustrate a typical experimental workflow and a general reaction scheme involving 2-((tosyloxy)amino)ethanamine.

Caption: Experimental workflow for synthesis and purity analysis.

Caption: General reaction of a nucleophile with 2-((tosyloxy)amino)ethanamine.

Comparison with Alternatives

Reagent Class	Examples	General Purity Considerations
O-Sulfonylated Hydroxylamines	2-((Tosyloxy)amino)ethanamine, O-(Mesitylenesulfonyl)hydroxylamine (MSH)	Reactions are often clean, with the main byproducts being the sulfonate leaving group, which is typically easy to remove. The primary challenge can be the stability of the reagent itself.
O-Acyl Hydroxylamines	O-Benzoylhydroxylamine	Can be less reactive than sulfonylated counterparts. Byproducts from the acyl group may be more challenging to separate from the desired product depending on their properties.
Oxaziridines	N-tert-Butoxycarbonyl-3-phenyloxaziridine	Generally mild and selective reagents. The byproducts are typically carbonyl compounds, which are often straightforward to remove.
Chloramine and derivatives	Chloramine (NH₂Cl)	Highly reactive and can be non-selective, potentially leading to more side products. These reagents are also often generated in situ due to their instability.

A Comparative Guide to the Functional Group Tolerance of 2-((Tosyloxy)amino)ethanamine for Aziridination

For Researchers, Scientists, and Drug Development Professionals

The introduction of a primary aminoethyl group is a critical transformation in the synthesis of bioactive molecules and pharmaceuticals. One reagent that has been utilized for this purpose, primarily through in situ generation for aziridination reactions, is 2-((Tosyloxy)amino)ethanamine. Understanding its compatibility with various functional groups is paramount for its effective application in complex molecule synthesis. This guide provides an objective comparison of the functional group tolerance of 2-((Tosyloxy)amino)ethanamine, benchmarked against a well-established alternative, Hydroxylamine-O-sulfonic acid (HOSA), supported by experimental data from the literature.

Overview of Reagents

2-((Tosyloxy)amino)ethanamine is a hydroxylamine derivative activated by a tosyl group, making the nitrogen electrophilic. It contains a primary amine, which can also act as a nucleophile. Its primary application is in the synthesis of N-unsubstituted aziridines from olefins. Due to its potential for self-reaction and instability, it is often generated in situ.

Hydroxylamine-O-sulfonic acid (HOSA) is an inorganic compound that serves as a powerful and versatile electrophilic aminating agent.[1][2] It is an inexpensive, commercially available, and thermally stable solid, making it a practical alternative for the synthesis of N-H aziridines.[1]

Comparative Functional Group Tolerance

The following table summarizes the known and expected functional group tolerance of 2-((Tosyloxy)amino)ethanamine compared to the experimentally verified tolerance of Hydroxylamine-O-sulfonic acid (HOSA) in rhodium-catalyzed aziridination reactions.

Functional Group	2-((Tosyloxy)amino)ethanamine Tolerance	Hydroxylamine-O-sulfonic acid (HOSA) Tolerance	Supporting Data/Comments
Alkenes	Reactive	Reactive	Both reagents react with alkenes to form aziridines. HOSA has been shown to be effective for mono-, di-, tri-, and tetra-substituted olefins.[1]
Alkynes	Tolerated	Tolerated	HOSA shows good chemoselectivity for aziridination of alkenes in the presence of alkynes.[1]
Arenes	Tolerated	Tolerated	No arene C-H amination is observed as a competing side reaction with HOSA, indicating excellent chemoselectivity for the alkene.[1]
Alcohols	Potentially Reactive	Tolerated	The primary amine of 2-((Tosyloxy)amino)ethanamine could potentially react with sensitive alcohol-derived electrophiles. HOSA tolerates unprotected alcohols.
Ethers	Tolerated	Tolerated	Generally stable under aziridination conditions.
Ketones	Potentially Reactive	Tolerated	The primary amine of 2-((Tosyloxy)amino)ethanamine can react with ketones to form imines. HOSA is compatible with ketones.[2]
Esters	Tolerated	Tolerated	Generally stable, though highly activated esters could potentially react with the primary amine of the target compound.
Amides	Tolerated	Tolerated	Amides are generally stable under the reaction conditions for both reagents.
Nitriles (Cyano)	Tolerated	Tolerated	Substrates containing cyano groups are well-tolerated in HOSA-mediated aziridinations.[1]
Boc-protected amines	Tolerated	Tolerated	Acid-sensitive functionalities like Boc protecting groups are unaffected by HOSA aziridination conditions.[1]
Acetals	Tolerated	Tolerated	Acid-sensitive acetals are compatible with HOSA-based procedures.[1]
Heterocycles	Tolerated	Tolerated	Electron-rich sulfur, oxygen, and nitrogen-containing heterocycles are tolerated by HOSA.[1]

Experimental Protocols

General Procedure for Rhodium-Catalyzed N-H Aziridination with HOSA

This protocol is adapted from literature procedures for the aziridination of unactivated olefins using HOSA.[1]

• To a solution of the olefin (1 mmol) in 1,1,1,3,3,3-hexafluoroisopropanol (HFIP, 2.5 mL) is added pyridine (1.2 mmol).

• Hydroxylamine-O-sulfonic acid (HOSA, 1.2 mmol) is then added, followed by the rhodium catalyst (e.g., Rh₂(esp)₂, 0.1-1 mol%).

• The reaction mixture is stirred at room temperature for 2.5 hours or until completion as monitored by TLC.

• Upon completion, the reaction is quenched with a saturated aqueous solution of Na₂CO₃.

• The aqueous layer is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel chromatography to afford the N-H aziridine.

Logical Workflow and Reaction Pathways

Logical Flow for Reagent Selection

The choice between 2-((Tosyloxy)amino)ethanamine (often generated in situ) and a more stable alternative like HOSA depends on several factors, including the substrate's functional groups, the desired scale of the reaction, and considerations of reagent stability and cost.

References

• 1. Direct and Stereospecific Synthesis of N–H and N–Alkyl Aziridines from Unactivated Olefins Using Hydroxylamine-O-Sulfonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxylamine-O-sulfonic acid - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Essential Safety and Disposal Procedures for 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper handling and disposal of 2-((Tosyloxy)amino)ethanamine, a compound for which specific safety data may not be readily available. The following procedures are based on the chemical properties of its constituent functional groups—a tosylate ester and an aminoethanamine moiety—to ensure the safe management of this substance in a laboratory setting.

Hazard Assessment and Safety Information

Due to the absence of a specific Safety Data Sheet (SDS) for 2-((Tosyloxy)amino)ethanamine, a conservative approach to handling is imperative. The hazard profile can be inferred from related compounds. The aminoethanamine portion suggests potential corrosivity, causing severe skin burns and eye damage[1][2]. Amines of this type can also be harmful to aquatic life[3]. Tosylates are reactive compounds and potent alkylating agents, and while thermally stable under normal conditions, they can undergo hazardous decomposition at elevated temperatures[4][5].

Parameter	Inferred Hazard/Property	Primary Contributing Moiety	Citation
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.	Aminoethanamine
Skin Corrosion/Irritation	Causes severe skin burns and irritation.	Aminoethanamine	[1][2]
Eye Damage/Irritation	Causes serious eye damage.	Aminoethanamine	[1][2][6]
Aquatic Toxicity	Toxic to aquatic life.	Aminoethanamine	[3]
Reactivity	Reactive, potent alkylating agent. Good leaving group.	Tosylate	[4]
Stability	Stable under normal conditions; can decompose at high temperatures.	Tosylate	[5]

Experimental Protocol: Chemical Neutralization and Disposal

The following step-by-step protocol is a recommended procedure for the chemical neutralization of small quantities of 2-((Tosyloxy)amino)ethanamine in a laboratory setting prior to disposal. This procedure should be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Materials:

• 2-((Tosyloxy)amino)ethanamine waste

• 1 M Sodium hydroxide (NaOH) solution

• 1 M Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

• pH indicator paper or a calibrated pH meter

• Stir plate and stir bar

• Appropriate beaker or flask for the reaction

• Labeled hazardous waste container

Procedure:

• Hydrolysis of the Tosylate Group:

  • In a well-ventilated chemical fume hood, dilute the 2-((Tosyloxy)amino)ethanamine waste with water to a concentration of less than 5%.

  • Slowly add 1 M sodium hydroxide solution while stirring. The tosylate group will hydrolyze under basic conditions. Monitor the reaction temperature; if it increases significantly, slow the addition of the base and/or use an ice bath to cool the reaction vessel.

  • Continue stirring the solution at room temperature for several hours (ideally overnight) to ensure complete hydrolysis of the tosylate ester.

• Neutralization of the Amine Group:

  • After the hydrolysis step, the solution will be basic. Slowly and carefully add 1 M hydrochloric acid or sulfuric acid to neutralize the solution.[7]

  • Monitor the pH of the solution using pH paper or a pH meter. The target pH is between 6.0 and 8.0. Be cautious as the neutralization reaction can be exothermic.

• Disposal:

  • Once the solution is neutralized, it should be transferred to a properly labeled hazardous waste container.

  • Dispose of the waste through your institution's hazardous waste management program. Do not pour the neutralized solution down the drain, as the resulting salts and organic byproducts may still be subject to disposal regulations[1][2].

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal of 2-((Tosyloxy)amino)ethanamine.

Caption: Disposal workflow for 2-((Tosyloxy)amino)ethanamine.

This guidance is intended to supplement, not replace, institutional and regulatory safety protocols. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal requirements.

References

• 1. fishersci.com [fishersci.com]
• 2. thermofishersci.in [thermofishersci.in]
• 3. durhamtech.edu [durhamtech.edu]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ehs.uci.edu [ehs.uci.edu]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Sciencemadness Discussion Board - Disposal of ethylenediamine - Powered by XMB 1.9.11 [sciencemadness.org]

Essential Safety and Operational Guide for 2-((Tosyloxy)amino)ethanamine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-((Tosyloxy)amino)ethanamine, including detailed operational and disposal plans. Our goal is to be your preferred source for laboratory safety and chemical handling information, building trust by providing value beyond the product itself.

Hazard Summary and Quantitative Data

Quantitative Data for 2-(2-Aminoethoxy)ethanol (as a proxy)

Property	Value	Reference
Molecular Formula	C9H14N2O3S	[3][4]
Molecular Weight	230.29 g/mol	[3]
Boiling Point/Range	218 - 224 °C / 424.4 - 435.2 °F	[5]
Flash Point	127 °C / 260.6 °F	[5]
pH	10.2 @ 20°C (10 g/L aq. sol)	[5]
UN Number	3055	[2][5]
Hazard Class	8	[2][5]
Packing Group	III	[2][5]

Personal Protective Equipment (PPE)

A thorough assessment of the work area and process is required to determine all potential hazards and select the appropriate PPE[6]. The minimum required PPE for handling 2-((Tosyloxy)amino)ethanamine includes:

• Body Protection: A fire-resistant lab coat should be worn to protect clothing and skin from splashes and spills[7]. Ensure the lab coat is buttoned and fits properly to cover as much skin as possible[8]. Long pants and closed-toe shoes are mandatory; shorts and sandals are not permitted[9][10].

• Eye and Face Protection: Safety glasses with side-shields that meet the ANSI Z87.1 standard are the minimum requirement[6][8]. When there is a splash hazard, chemical splash goggles and a face shield worn over the safety glasses are required[6][7][10].

• Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental contact[6]. For prolonged contact or when handling larger quantities, consider double-gloving or using heavier-duty gloves[6]. Always inspect gloves for damage before use and remove them immediately after contact with the chemical, followed by hand washing[6][9].

• Respiratory Protection: If there is a risk of generating aerosols or vapors, or if working outside of a certified chemical fume hood, respiratory protection is necessary[7][8]. A respirator program, including medical evaluation and fit testing, is required for respirator use[8].

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:

• Always handle 2-((Tosyloxy)amino)ethanamine in a well-ventilated area, preferably within a certified chemical fume hood[5][11].

• Ensure that a safety shower and eyewash station are readily accessible and have been recently tested[5].

2. Pre-Handling:

• Review the Safety Data Sheet (SDS) for 2-(2-Aminoethoxy)ethanol and any other available safety information.

• Ensure all necessary PPE is available and in good condition.

• Prepare your work area by removing any unnecessary items and ensuring all required equipment is present.

3. Handling:

• Wear the minimum required PPE at all times: lab coat, safety glasses/goggles, and gloves[9].

• When transferring the chemical, do so carefully to avoid splashing or creating aerosols.

• Keep containers tightly closed when not in use[5][11].

• Avoid contact with skin, eyes, and clothing[1].

• Do not eat, drink, or smoke in the laboratory.

4. In Case of Exposure:

• Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with plenty of water for at least 15 minutes. Seek immediate medical attention[1][2][5].

• Eye Contact: Immediately rinse eyes cautiously with water for several minutes, removing contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical attention[1][2][5].

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor immediately[1][2].

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical attention[2][5].

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations[12].

1. Waste Collection:

• Collect all waste containing 2-((Tosyloxy)amino)ethanamine in a designated, properly labeled, and sealed waste container. Do not mix with incompatible waste streams.

• Solid waste, such as contaminated gloves or paper towels, should be placed in a separate, labeled solid waste container[13].

2. Labeling:

• Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-((Tosyloxy)amino)ethanamine". List all components of the waste mixture.

3. Storage:

• Store the waste container in a designated satellite accumulation area that is secure and away from general laboratory traffic.

4. Final Disposal:

• Arrange for pickup and disposal by your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal company. Do not pour any chemical waste down the drain[13].

Visual Workflow for Safe Handling

The following diagram outlines the critical steps for the safe handling and disposal of 2-((Tosyloxy)amino)ethanamine.

Caption: Workflow for safe handling and disposal of 2-((Tosyloxy)amino)ethanamine.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 2-((Tosyloxy)amino)ethanamine | C9H14N2O3S | CID 2796248 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-((Tosyloxy)Amino)Ethanamine - Protheragen [protheragen.ai]
• 5. fishersci.com [fishersci.com]
• 6. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 7. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. Personal Protective Equipment | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 10. westlab.com [westlab.com]
• 11. fishersci.com [fishersci.com]
• 12. orgsyn.org [orgsyn.org]
• 13. youtube.com [youtube.com]